2-Methyl-N-tosylbenzamide

• CAS: 146448-53-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 2-Methyl-N-tosylbenzamide

This guide provides a comprehensive protocol for the synthesis of 2-Methyl-N-tosylbenzamide, a molecule of interest for researchers and professionals in the field of drug development and organic chemistry. The synthesis is a two-step process involving the formation of an acyl chloride followed by a nucleophilic substitution with p-toluenesulfonamide.

Reaction Scheme

The overall synthesis of 2-Methyl-N-tosylbenzamide from 2-methylbenzoic acid proceeds as follows:

Step 1: Formation of 2-Methylbenzoyl Chloride

2-Methylbenzoic acid is converted to its corresponding acyl chloride, 2-methylbenzoyl chloride, using a chlorinating agent such as oxalyl chloride or thionyl chloride. This is a standard procedure for activating the carboxylic acid for subsequent amidation.

Step 2: Formation of 2-Methyl-N-tosylbenzamide

The freshly prepared 2-methylbenzoyl chloride is then reacted with p-toluenesulfonamide in the presence of a suitable base to yield the final product, 2-Methyl-N-tosylbenzamide.

Experimental Protocol

This protocol is adapted from a general procedure for the synthesis of N-tosylbenzamides[1]. All reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.

Materials and Reagents:

• 2-Methylbenzoic acid

• Oxalyl chloride (or thionyl chloride)

• p-Toluenesulfonamide

• Anhydrous Dichloromethane (DCM)

• Anhydrous Toluene

• Triethylamine (Et3N) or Pyridine

• 4-Dimethylaminopyridine (DMAP) (catalyst)

• Anhydrous ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na2SO4) or magnesium sulfate (MgSO4)

• Silica gel for column chromatography

Step 1: Synthesis of 2-Methylbenzoyl Chloride

• In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2-methylbenzoic acid (1.0 eq.) in anhydrous dichloromethane (DCM).

• Add a catalytic amount of N,N-dimethylformamide (DMF) (e.g., 1-2 drops).

• Slowly add oxalyl chloride (1.2-1.5 eq.) dropwise to the stirring solution at 0 °C (ice bath).

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours, or until the evolution of gas ceases. The reaction progress can be monitored by the disappearance of the starting material using thin-layer chromatography (TLC).

• Once the reaction is complete, remove the solvent and excess oxalyl chloride under reduced pressure. The resulting crude 2-methylbenzoyl chloride is typically used in the next step without further purification.

Step 2: Synthesis of 2-Methyl-N-tosylbenzamide

• In a separate flame-dried round-bottom flask, dissolve p-toluenesulfonamide (1.0 eq.) and a catalytic amount of DMAP in anhydrous DCM.

• Cool the solution to 0 °C and add triethylamine (1.5-2.0 eq.) or pyridine.

• Dissolve the crude 2-methylbenzoyl chloride from Step 1 in anhydrous DCM and add it dropwise to the stirring solution of p-toluenesulfonamide at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO3 solution, and brine.

• Dry the organic layer over anhydrous Na2SO4 or MgSO4, filter, and concentrate under reduced pressure to obtain the crude product.

Purification:

The crude 2-Methyl-N-tosylbenzamide can be purified by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure product.

Data Presentation

The following table summarizes the key quantitative data for the synthesis of 2-Methyl-N-tosylbenzamide. The values are based on typical yields and reaction conditions for similar transformations and should be considered as a general guideline.

Parameter	Step 1: Acyl Chloride Formation	Step 2: Amidation
Reactants	2-Methylbenzoic acid, Oxalyl chloride	2-Methylbenzoyl chloride, p-Toluenesulfonamide
Solvent	Dichloromethane (DCM)	Dichloromethane (DCM)
Base	N/A	Triethylamine or Pyridine
Catalyst	DMF	DMAP
Temperature	0 °C to Room Temperature	0 °C to Room Temperature
Reaction Time	1 - 2 hours	12 - 24 hours
Yield	>95% (crude)	80 - 95% (after purification)

Visualization of the Synthesis Workflow

The following diagram illustrates the workflow for the synthesis of 2-Methyl-N-tosylbenzamide.

Caption: Workflow for the synthesis of 2-Methyl-N-tosylbenzamide.

References

• 1. rsc.org [rsc.org]

2-Methyl-N-tosylbenzamide CAS number and structure

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-N-tosylbenzamide is a chemical compound belonging to the N-acyl sulfonamide class. The N-acyl sulfonamide functional group is a significant structural motif in medicinal chemistry, often utilized as a bioisostere for carboxylic acids, which can enhance pharmacological properties.[1][2] This guide provides a comprehensive overview of 2-Methyl-N-tosylbenzamide, including its structure, proposed synthesis, and the physicochemical properties of its precursors, addressing the current lack of extensive literature on this specific molecule.

Chemical Structure and Identification

The structure of 2-Methyl-N-tosylbenzamide is defined by a 2-methylbenzoyl group attached to the nitrogen atom of a p-toluenesulfonamide.

Structure:

Note: As this compound is not widely cataloged, this is a representation based on the IUPAC name.

IUPAC Name: N-(4-methylphenyl)sulfonyl-2-methylbenzamide

Molecular Formula: C₁₅H₁₅NO₃S

Molecular Weight: 289.35 g/mol

CAS Number: A specific CAS registry number for 2-Methyl-N-tosylbenzamide was not found in comprehensive chemical databases, suggesting it is not a commonly synthesized or commercially available compound. For reference, the isomeric N-((4-methylphenyl)sulfonyl)benzamide has the CAS number 6971-74-0.[3]

Predicted Physicochemical Properties

The following table summarizes the predicted physicochemical properties for 2-Methyl-N-tosylbenzamide.

Property	Value	Source
Molecular Weight	289.35 g/mol	Calculated
XLogP3	2.9	Predicted
Hydrogen Bond Donor Count	1	Predicted
Hydrogen Bond Acceptor Count	3	Predicted
Rotatable Bond Count	3	Predicted
Topological Polar Surface Area	68.9 Ų	Predicted

Proposed Synthesis

The synthesis of 2-Methyl-N-tosylbenzamide can be achieved through the N-acylation of p-toluenesulfonamide with a derivative of 2-methylbenzoic acid. A common and effective method involves the use of an acid chloride in the presence of a base.[4][5][6]

Synthetic Workflow

The logical workflow for the proposed synthesis is outlined below.

Caption: Proposed synthesis of 2-Methyl-N-tosylbenzamide.

Experimental Protocol

The following is a generalized experimental protocol for the synthesis of 2-Methyl-N-tosylbenzamide.

Step 1: Synthesis of 2-Methylbenzoyl Chloride

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-methylbenzoic acid (1 eq.).

• Slowly add thionyl chloride (1.5 eq.) to the flask at room temperature.

• Heat the reaction mixture to reflux for 2-3 hours, or until the evolution of gas ceases.

• Allow the mixture to cool to room temperature.

• Remove the excess thionyl chloride by distillation under reduced pressure to obtain crude 2-methylbenzoyl chloride.

Step 2: N-Acylation of p-Toluenesulfonamide

• Dissolve p-toluenesulfonamide (1 eq.) in a suitable anhydrous solvent (e.g., dichloromethane or pyridine) in a round-bottom flask under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of 2-methylbenzoyl chloride (1.1 eq.) in the same solvent to the cooled solution. If not using pyridine as the solvent, add pyridine (1.2 eq.) to act as a base.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with dilute HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield 2-Methyl-N-tosylbenzamide.

Properties of Starting Materials

2-Methylbenzoic Acid

Property	Value	Source
CAS Number	118-90-1	[7][8]
Molecular Formula	C₈H₈O₂	[9][10]
Molecular Weight	136.15 g/mol	[7][9]
Melting Point	102-104 °C	[9]
Boiling Point	258-259 °C	[9]
Solubility	Soluble in ethanol, chloroform, and boiling water; slightly soluble in cold water.	[9]

p-Toluenesulfonamide

Property	Value	Source
CAS Number	70-55-3	[11][12]
Molecular Formula	C₇H₉NO₂S	[11][13]
Molecular Weight	171.22 g/mol	[11][13]
Melting Point	134-137 °C	[11][14]
Boiling Point	221 °C (10 mmHg)	[11]
Solubility	Soluble in alcohol; very slightly soluble in water.	[14]

Conclusion

While 2-Methyl-N-tosylbenzamide is not a widely documented compound, its synthesis is feasible through established methods for preparing N-acyl sulfonamides. This guide provides a foundational understanding of its structure, a plausible synthetic route, and relevant data on its precursors for researchers interested in exploring its potential applications in drug discovery and development. Further research would be required to determine its specific biological activities and physicochemical properties.

References

• 1. N-acylsulfonamides: Synthetic routes and biological potential in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Benzamide, N-((4-methylphenyl)sulfonyl)- | C14H13NO3S | CID 81439 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Recent advances in the synthesis of N-acyl sulfonamides - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. [PDF] Recent advances in the synthesis of N-acyl sulfonamides | Semantic Scholar [semanticscholar.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Benzoic acid, 2-methyl- [webbook.nist.gov]
• 8. Benzoic acid, 2-methyl- [webbook.nist.gov]
• 9. chembk.com [chembk.com]
• 10. o-Toluic acid - Wikipedia [en.wikipedia.org]
• 11. p-Toluenesulfonamide | 70-55-3 [chemicalbook.com]
• 12. scbt.com [scbt.com]
• 13. P-Toluenesulfonamide | C7H9NO2S | CID 6269 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. chembk.com [chembk.com]

An In-depth Technical Guide on the Solubility of 2-Methyl-N-tosylbenzamide in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide addresses the solubility of 2-Methyl-N-tosylbenzamide in organic solvents. As a compound of interest in medicinal chemistry and organic synthesis, understanding its solubility is crucial for reaction optimization, purification, and formulation development. This document provides a comprehensive overview of the predicted solubility behavior of 2-Methyl-N-tosylbenzamide based on established chemical principles and data from structurally analogous compounds. Due to a lack of specific quantitative data in publicly available literature, this guide also furnishes a detailed experimental protocol for determining the solubility of crystalline organic compounds.

Introduction to 2-Methyl-N-tosylbenzamide

2-Methyl-N-tosylbenzamide is a derivative of benzamide, characterized by a methyl group on the benzoyl ring and a tosyl group on the amide nitrogen. Its structure incorporates both polar and non-polar moieties, which will dictate its solubility profile across a range of organic solvents. The presence of the sulfonamide and amide functionalities allows for hydrogen bond accepting, while the N-H bond of the amide can act as a hydrogen bond donor. The two aromatic rings contribute to its non-polar character.

Predicted Solubility Profile

Based on the principle of "like dissolves like," the solubility of 2-Methyl-N-tosylbenzamide is expected to be highest in polar aprotic and polar protic solvents that can engage in hydrogen bonding and dipole-dipole interactions.[1][2]

• High Expected Solubility: In solvents like acetone, ethyl acetate, methanol, and ethanol, 2-Methyl-N-tosylbenzamide is predicted to exhibit good solubility. These solvents can interact favorably with the polar amide and sulfonamide groups. For instance, benzamide, a parent compound, is known to be soluble in polar organic solvents such as ethanol, methanol, and acetone.[1]

• Moderate Expected Solubility: In less polar solvents such as dichloromethane and toluene, solubility is expected to be moderate. The aromatic rings of the compound will have favorable interactions with these solvents.

• Low Expected Solubility: In non-polar solvents like hexane and cyclohexane, the compound is expected to have poor solubility due to the dominance of its polar functional groups.

• Aqueous Solubility: The solubility in water is expected to be low due to the significant non-polar surface area of the two aromatic rings. Generally, the aqueous solubility of amides decreases as the carbon chain length increases.[2]

Quantitative Solubility Data

As of the date of this publication, specific quantitative experimental data on the solubility of 2-Methyl-N-tosylbenzamide in various organic solvents is not available in peer-reviewed literature. Researchers are encouraged to determine this data experimentally. The following table is provided as a template for organizing experimentally determined solubility data.

Solvent	Temperature (°C)	Solubility ( g/100 mL)	Molar Solubility (mol/L)
e.g., Acetone	25
e.g., Ethanol	25
e.g., Dichloromethane	25
e.g., Toluene	25
e.g., Hexane	25
e.g., Water	25

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the gravimetric determination of the solubility of a crystalline organic compound like 2-Methyl-N-tosylbenzamide. This method is adapted from standard laboratory procedures.[3][4]

4.1. Materials and Equipment

• 2-Methyl-N-tosylbenzamide (crystalline solid)

• Selected organic solvents (analytical grade)

• Scintillation vials or screw-capped test tubes

• Constant temperature bath or shaker incubator

• Analytical balance (accurate to ±0.0001 g)

• Syringe filters (0.22 µm or 0.45 µm, compatible with the solvent)

• Volumetric flasks

• Pipettes

• Oven or vacuum oven

4.2. Experimental Procedure (Shake-Flask Method)

• Preparation of Saturated Solution:

  • Add an excess amount of crystalline 2-Methyl-N-tosylbenzamide to a vial containing a known volume or mass of the chosen solvent. The presence of undissolved solid is essential to ensure saturation.

  • Seal the vial tightly to prevent solvent evaporation.

  • Place the vial in a constant temperature bath and agitate (e.g., using a shaker or magnetic stirrer) for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.[5] The time to reach equilibrium may vary and should be determined empirically.

• Sample Withdrawal and Filtration:

  • Once equilibrium is established, allow the vial to stand undisturbed in the constant temperature bath for a few hours to let the excess solid settle.

  • Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a pre-warmed pipette to avoid premature crystallization.

  • Immediately filter the withdrawn aliquot through a syringe filter into a pre-weighed vial. This step is critical to remove any undissolved microcrystals.

• Solvent Evaporation and Mass Determination:

  • Weigh the vial containing the filtered saturated solution to determine the mass of the solution.

  • Carefully evaporate the solvent from the vial. This can be done by gentle heating in an oven or at room temperature under a stream of inert gas. For high-boiling point solvents, a vacuum oven may be necessary.

  • Once the solvent is completely removed, re-weigh the vial containing the dried solute.

• Calculation of Solubility:

  • Mass of dissolved solute: (Mass of vial + dried solute) - (Mass of empty vial)

  • Mass of solvent: (Mass of vial + solution) - (Mass of vial + dried solute)

  • Solubility ( g/100 g solvent): (Mass of dissolved solute / Mass of solvent) * 100

  • If the volume of the aliquot was measured, the density of the solvent at the experimental temperature is needed to calculate the mass of the solvent.

4.3. Logical Workflow for Solubility Determination

The following diagram illustrates the logical steps involved in the experimental determination of solubility.

Caption: Workflow for experimental solubility determination.

Conclusion

While specific quantitative solubility data for 2-Methyl-N-tosylbenzamide remains to be published, its molecular structure allows for reasoned predictions of its solubility behavior in common organic solvents. For drug development and process chemistry applications, it is imperative that this data be determined experimentally. The protocol provided herein offers a robust method for obtaining reliable quantitative solubility data. Such data will be invaluable for the rational design of synthetic routes, purification strategies, and formulation development involving this compound.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. chem.ucalgary.ca [chem.ucalgary.ca]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Physics-Based Solubility Prediction for Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 5. quora.com [quora.com]

The Pivotal Role of 2-Methyl-N-tosylbenzamide in C-H Activation: A Mechanistic Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

Transition metal-catalyzed carbon-hydrogen (C-H) activation is a paramount strategy in modern organic synthesis, enabling the construction of complex molecular architectures from simple, ubiquitous C-H bonds. Within this field, the use of directing groups to control the regioselectivity of these transformations has been instrumental. This technical guide delves into the mechanism of action of N-tosylbenzamides, with a particular focus on 2-Methyl-N-tosylbenzamide, as a powerful directing group in C-H activation processes. We will explore the underlying catalytic cycles, present available quantitative data, detail experimental methodologies, and provide visual representations of the key mechanistic pathways. This document serves as a comprehensive resource for researchers aiming to leverage this versatile directing group in their synthetic endeavors.

Introduction: The N-Tosylbenzamide Directing Group

The N-tosylcarboxamide functional group has emerged as a highly effective directing group in transition metal-catalyzed C-H functionalization.[1] Its utility stems from its ability to coordinate to a metal center, positioning the catalyst in proximity to a specific C-H bond, typically at the ortho position of the benzamide ring. This directed activation enables a wide range of transformations, including alkenylation, arylation, alkoxylation, and halogenation.[1] The N-tosyl group enhances the acidity of the amide N-H bond, which can facilitate the initial coordination and subsequent C-H activation steps.[2]

While the broader class of N-tosylbenzamides has been studied, the specific influence of substituents on the benzamide ring, such as the 2-methyl group in 2-Methyl-N-tosylbenzamide, is a key area of interest for fine-tuning reactivity and selectivity. This guide will synthesize the current understanding of the mechanism, drawing from studies on N-tosylbenzamides, to provide a framework for understanding the role of 2-Methyl-N-tosylbenzamide.

General Mechanism of Action in C-H Activation

The mechanism of N-tosylbenzamide-directed C-H activation is largely dependent on the transition metal catalyst employed, with palladium and rhodium being the most extensively studied.

Palladium-Catalyzed C-H Activation: The Concerted Metalation-Deprotonation (CMD) Pathway

In palladium-catalyzed reactions, the operative mechanism is often proposed to be the Concerted Metalation-Deprotonation (CMD) pathway. This mechanism avoids the formation of high-energy intermediates and is characterized by a single transition state where the C-H bond is broken and the Pd-C bond is formed simultaneously.

The catalytic cycle can be summarized as follows:

• Coordination: The N-tosylbenzamide substrate coordinates to the palladium(II) catalyst. The amide oxygen and the deprotonated nitrogen of the tosylamide can act as a bidentate ligand.

• C-H Activation (CMD): The ortho C-H bond of the benzamide ring is activated through a six-membered transition state. A basic ligand on the palladium, often an acetate ion from the palladium precursor, assists in the deprotonation of the C-H bond.

• Formation of the Palladacycle: This step results in the formation of a stable five-membered palladacycle intermediate.

• Functionalization: The palladacycle then reacts with a coupling partner (e.g., an alkene, aryl halide). This can involve migratory insertion or oxidative addition/reductive elimination sequences.

• Catalyst Regeneration: After the functionalization step, the product is released, and the active palladium(II) catalyst is regenerated to re-enter the catalytic cycle.

Figure 1: Generalized catalytic cycle for Pd-catalyzed C-H activation.

Rhodium-Catalyzed C-H Activation

Rhodium catalysts, particularly Rh(III) complexes, are also highly effective for N-tosylbenzamide-directed C-H activation. The mechanism often involves the formation of a rhodacycle intermediate.

The key steps in the rhodium-catalyzed cycle are:

• Ligand Exchange/Coordination: The N-tosylbenzamide substrate coordinates to the Rh(III) center, often displacing a ligand.

• C-H Activation: This proceeds via a cyclometalation step to form a five-membered rhodacycle.

• Coordination of Coupling Partner: The coupling partner (e.g., an alkyne or alkene) coordinates to the rhodium center.

• Migratory Insertion: The coordinated coupling partner inserts into the Rh-C bond of the rhodacycle.

• Reductive Elimination/Protonolysis: The final product is formed through reductive elimination or protonolysis, regenerating the active Rh(III) catalyst.

Figure 2: Generalized catalytic cycle for Rh(III)-catalyzed C-H activation.

Quantitative Data

Entry	Catalyst (mol%)	Substrate	Coupling Partner	Product	Yield (%)	Reference
1	Pd(OAc)₂ (5)	N-tosylbenzamide	Styrene	(E)-2-(2-styryl)benzamide	85	[2]
2	[RhCp*Cl₂]₂ (2.5)	N-tosylbenzamide	Diphenylacetylene	3,4-diphenylisoquinolin-1(2H)-one	92	[3]
3	[Ru(p-cymene)Cl₂]₂ (5)	N-tosylbenzamide	Phenylacetylene	Isoquinolone derivative	78	[4]

Table 1: Representative Yields for C-H Functionalization of N-Tosylbenzamides.

Experimental Protocols

The following are generalized experimental protocols for transition metal-catalyzed C-H functionalization reactions using N-tosylbenzamides, which can be adapted for 2-Methyl-N-tosylbenzamide.

General Procedure for Pd-Catalyzed C-H Olefination

To a screw-capped vial is added N-tosylbenzamide (1.0 mmol), alkene (1.2 mmol), Pd(OAc)₂ (0.05 mmol), oxidant (e.g., Ag₂CO₃, 2.0 mmol), and solvent (e.g., DCE, 5 mL). The vial is sealed and the mixture is stirred at a specified temperature (e.g., 100 °C) for a designated time (e.g., 24 h). After cooling to room temperature, the reaction mixture is filtered through a pad of celite, and the filtrate is concentrated under reduced pressure. The residue is then purified by column chromatography on silica gel to afford the desired product.

Figure 3: Experimental workflow for Pd-catalyzed olefination.

General Procedure for Rh-Catalyzed C-H Annulation with Alkynes

In a sealed tube, N-tosylbenzamide (0.5 mmol), alkyne (1.0 mmol), [RhCp*Cl₂]₂ (0.0125 mmol), AgSbF₆ (0.05 mmol), and solvent (e.g., DCE, 2 mL) are combined. The mixture is stirred at a specified temperature (e.g., 80 °C) for a given time (e.g., 12 h). Upon completion, the reaction is cooled to room temperature, and the solvent is removed in vacuo. The resulting residue is purified by flash column chromatography to yield the annulated product.

The Role of the 2-Methyl Group: A Hypothesis

While direct experimental evidence is lacking in the reviewed literature, the presence of a 2-methyl group on the benzamide ring of 2-Methyl-N-tosylbenzamide can be hypothesized to influence the C-H activation process in several ways:

• Steric Effects: The methyl group could sterically hinder the coordination of the amide oxygen to the metal center, potentially affecting the rate and efficiency of the catalytic cycle. Conversely, it might enforce a specific conformation that is more favorable for the C-H activation step.

• Electronic Effects: The methyl group is a weak electron-donating group. This could slightly increase the electron density of the aromatic ring, potentially making the ortho C-H bond more susceptible to activation by an electrophilic metal center.

Further dedicated mechanistic studies comparing the reactivity of 2-Methyl-N-tosylbenzamide with its unsubstituted counterpart are necessary to elucidate the precise role of the 2-methyl group.

Conclusion and Future Outlook

N-tosylbenzamides, including 2-Methyl-N-tosylbenzamide, are valuable directing groups for transition metal-catalyzed C-H functionalization. The underlying mechanisms, primarily the Concerted Metalation-Deprotonation pathway for palladium and cyclometalation for rhodium, provide a robust framework for understanding and predicting reactivity. While this guide has synthesized the available knowledge, it also highlights a clear gap in the literature regarding the specific mechanistic details and quantitative data for 2-Methyl-N-tosylbenzamide. Future research in this area should focus on detailed kinetic and spectroscopic studies to unravel the subtle yet potentially significant effects of the 2-methyl substituent. Such investigations will undoubtedly contribute to the rational design of more efficient and selective C-H activation catalysts and methodologies, further empowering researchers in the fields of organic synthesis and drug discovery.

References

• 1. Rh-Catalyzed Annulations of <i>N</i>-Methoxybenzamides and Ketenimines: Sterically and Electronically Controlled Synthe… [ouci.dntb.gov.ua]
• 2. researchgate.net [researchgate.net]
• 3. Rhodium-catalyzed direct C–H bond alkynylation of aryl sulfonamides with bromoalkynes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Rh-Catalyzed Annulations of N-Methoxybenzamides and Ketenimines: Sterically and Electronically Controlled Synthesis of Isoquinolinones and Isoindolinones - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Analysis of 2-Methyl-N-tosylbenzamide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Chemical Structure

IUPAC Name: 2-Methyl-N-(4-methylphenyl)sulfonylbenzamide Molecular Formula: C₁₅H₁₅NO₃S Molecular Weight: 289.35 g/mol

Spectroscopic Data Summary

The following tables summarize the expected spectroscopic data for 2-Methyl-N-tosylbenzamide based on the analysis of its chemical structure and data from analogous compounds.

Table 1: Predicted ¹H NMR Spectroscopic Data (CDCl₃, 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 8.0 - 7.8	d	2H	Ar-H (ortho to SO₂)
~ 7.6 - 7.2	m	6H	Ar-H
~ 2.4	s	3H	Ar-CH₃ (tosyl)
~ 2.3	s	3H	Ar-CH₃ (benzoyl)
~ 9.0 - 10.0	br s	1H	N-H

Table 2: Predicted ¹³C NMR Spectroscopic Data (CDCl₃, 100 MHz)

Chemical Shift (δ, ppm)	Assignment
~ 165 - 170	C=O
~ 144	Ar-C (ipso, SO₂)
~ 138 - 125	Ar-C
~ 21.5	Ar-CH₃ (tosyl)
~ 19.5	Ar-CH₃ (benzoyl)

Table 3: Predicted IR Spectroscopic Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~ 3300	Medium	N-H Stretch
~ 3100 - 3000	Medium	Aromatic C-H Stretch
~ 1680	Strong	C=O Stretch (Amide I)
~ 1540	Medium	N-H Bend (Amide II)
~ 1350 & 1160	Strong	S=O Asymmetric & Symmetric Stretch

Table 4: Predicted Mass Spectrometry Data

m/z	Interpretation
289	[M]⁺ (Molecular Ion)
134	[M - C₇H₇SO₂]⁺
119	[C₈H₇O]⁺
91	[C₇H₇]⁺

Experimental Protocols

The following sections detail the standard methodologies for obtaining the spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about the carbon-hydrogen framework of a molecule.

Sample Preparation:

• Approximately 10-20 mg of 2-Methyl-N-tosylbenzamide is accurately weighed and dissolved in about 0.7 mL of a deuterated solvent, typically deuterated chloroform (CDCl₃).

• The solution is transferred to a 5 mm NMR tube.

• A small amount of tetramethylsilane (TMS) may be added as an internal standard for chemical shift referencing (δ = 0.00 ppm).

Instrumentation and Data Acquisition:

• Instrument: A 400 MHz (or higher field) NMR spectrometer.

• ¹H NMR: The proton NMR spectrum is acquired with a sufficient number of scans to achieve a good signal-to-noise ratio. Key parameters include pulse width, acquisition time, and relaxation delay.

• ¹³C NMR: The carbon-13 NMR spectrum is typically acquired using a proton-decoupled pulse sequence to simplify the spectrum to single lines for each unique carbon atom. A larger number of scans is required due to the low natural abundance of ¹³C.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Sample Preparation (Attenuated Total Reflectance - ATR):

• A small amount of the solid 2-Methyl-N-tosylbenzamide is placed directly onto the ATR crystal.

• Pressure is applied to ensure good contact between the sample and the crystal.

Instrumentation and Data Acquisition:

• Instrument: A Fourier-Transform Infrared (FT-IR) spectrometer equipped with an ATR accessory.

• Measurement: The spectrum is typically recorded over the range of 4000 to 400 cm⁻¹. A background spectrum of the empty ATR crystal is recorded first and automatically subtracted from the sample spectrum.

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions, providing information about the molecular weight and fragmentation pattern of a molecule.

Sample Preparation and Ionization:

• A dilute solution of 2-Methyl-N-tosylbenzamide is prepared in a suitable volatile solvent (e.g., methanol or acetonitrile).

• The sample is introduced into the mass spectrometer, often via direct infusion or coupled with a chromatographic technique like Gas Chromatography (GC) or Liquid Chromatography (LC).

• Electron Impact (EI) or Electrospray Ionization (ESI) are common methods to generate the molecular ions and fragment ions.

Instrumentation and Data Analysis:

• Instrument: A high-resolution mass spectrometer (e.g., Time-of-Flight (TOF) or Orbitrap).

• Analysis: The instrument separates the ions based on their mass-to-charge ratio (m/z). The resulting mass spectrum shows the relative abundance of each ion. High-resolution mass spectrometry (HRMS) can be used to determine the exact molecular formula.

Workflow for Spectroscopic Analysis

The following diagram illustrates the general workflow for the synthesis and spectroscopic characterization of an organic compound like 2-Methyl-N-tosylbenzamide.

Caption: Workflow for Synthesis and Spectroscopic Characterization.

The Emergence and Synthetic Evolution of N-Tosylbenzamides: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Tosylbenzamides have emerged as a versatile and powerful class of molecules in modern organic synthesis. Initially explored in the context of classical sulfonamide chemistry, their true potential has been unlocked in recent decades, particularly as indispensable directing groups in transition metal-catalyzed carbon-hydrogen (C-H) bond functionalization reactions. Their ability to facilitate the selective and efficient formation of carbon-carbon and carbon-heteroatom bonds has positioned them as crucial tools in the synthesis of complex organic molecules, including pharmaceuticals and natural products. This in-depth technical guide provides a comprehensive overview of the discovery, historical development, and diverse synthetic applications of N-tosylbenzamides, complete with detailed experimental protocols, quantitative data, and mechanistic visualizations.

Discovery and Historical Context

The conceptual roots of N-tosylbenzamides can be traced back to the late 19th century with the development of the Hinsberg test by Oscar Hinsberg in 1890.[1][2][3][4] This classical chemical test, used to distinguish between primary, secondary, and tertiary amines, is based on the reaction of amines with benzenesulfonyl chloride to form sulfonamides.[1][2][3][4] This foundational work on the formation of the N-S bond in sulfonamides laid the groundwork for the eventual synthesis of N-acylsulfonamides, the class of compounds to which N-tosylbenzamides belong.

While the precise first synthesis of an N-tosylbenzamide is not prominently documented as a singular discovery, the chemical knowledge to create them existed following Hinsberg's work. The reaction of a primary sulfonamide (like p-toluenesulfonamide) with a benzoyl chloride would have been a logical extension of the established chemistry. For much of the 20th century, N-acylsulfonamides, including N-tosylbenzamides, were primarily of interest for their physicochemical properties and as potential biologically active agents, given the known antimicrobial properties of sulfonamides.[5] However, their utility as key synthetic intermediates remained largely underexplored until the advent of modern transition metal catalysis.

The Renaissance of N-Tosylbenzamides: Directing Groups in C-H Functionalization

The resurgence of interest in N-tosylbenzamides is intrinsically linked to the rapid development of C-H activation and functionalization strategies. The tosylamide moiety of N-tosylbenzamides has proven to be an excellent directing group, guiding transition metal catalysts to a specific C-H bond, typically at the ortho position of the benzamide ring, enabling its selective cleavage and subsequent functionalization.

Mechanism of Action

The N-tosylbenzamide directing group typically coordinates to a transition metal center (e.g., Rh, Pd, Ru) in a bidentate fashion through the amide oxygen and the sulfonamide nitrogen or oxygen. This coordination forms a stable metallacyclic intermediate, which positions the metal catalyst in close proximity to the ortho C-H bond, facilitating its activation.

Below is a generalized workflow for a transition metal-catalyzed C-H functionalization reaction using an N-tosylbenzamide directing group.

Figure 1: Generalized workflow of N-tosylbenzamide-directed C-H functionalization.

Synthetic Applications

The use of N-tosylbenzamides as directing groups has enabled a wide array of synthetic transformations, leading to the efficient construction of complex molecular architectures.

Rhodium-Catalyzed Reactions

Rhodium catalysts have been extensively used in conjunction with N-tosylbenzamide directing groups for various C-H functionalization reactions. A prominent application is the annulation with alkynes to synthesize isoquinolone derivatives, which are common motifs in biologically active compounds.[6][7][8][9][10][11]

Table 1: Rhodium-Catalyzed Annulation of N-Tosylbenzamides with Alkynes

Entry	N-Tosylbenzamide	Alkyne	Catalyst (mol%)	Additive	Solvent	Temp (°C)	Yield (%)
1	N-Tosylbenzamide	Diphenylacetylene	[RhCpCl₂]₂ (2.5)	AgSbF₆ (20)	DCE	100	85
2	4-Me-N-Tosylbenzamide	Diphenylacetylene	[RhCpCl₂]₂ (2.5)	AgSbF₆ (20)	DCE	100	92
3	4-Cl-N-Tosylbenzamide	1-Phenyl-1-propyne	[RhCpCl₂]₂ (2.5)	AgSbF₆ (20)	DCE	100	78
4	N-Tosyl-2-naphthamide	Diphenylacetylene	[RhCpCl₂]₂ (2.5)	AgSbF₆ (20)	DCE	100	88

Data compiled from representative literature. Actual yields may vary based on specific reaction conditions.

Palladium-Catalyzed Reactions

Palladium catalysts have been instrumental in the ortho-alkoxylation and halogenation of N-tosylbenzamides. These reactions provide a direct route to introduce valuable functional groups onto the aromatic ring.[5][7][8][12][13][14]

Table 2: Palladium-Catalyzed Ortho-Alkoxylation of N-Tosylbenzamides

Entry	N-Tosylbenzamide	Alcohol	Catalyst (mol%)	Oxidant	Solvent	Temp (°C)	Yield (%)
1	N-Tosylbenzamide	Methanol	Pd(OAc)₂ (5)	PhI(OAc)₂	DCE/MeOH	RT	75
2	4-MeO-N-Tosylbenzamide	Ethanol	Pd(OAc)₂ (5)	PhI(OAc)₂	DCE/EtOH	RT	82
3	3-F-N-Tosylbenzamide	Isopropanol	Pd(OAc)₂ (5)	PhI(OAc)₂	DCE/iPrOH	RT	65
4	N-Tosylbenzamide	Benzyl alcohol	Pd(OAc)₂ (5)	PhI(OAc)₂	DCE/BnOH	RT	71

Data compiled from representative literature. Actual yields may vary based on specific reaction conditions.

Ruthenium-Catalyzed Reactions

Ruthenium catalysts have also been successfully employed in N-tosylbenzamide-directed C-H functionalization, particularly in annulation reactions with propargyl alcohols to access multi-substituted allenylamides and isoquinolones.[15][16][17][18][19][20]

Table 3: Ruthenium-Catalyzed Allenylation of N-Tosylbenzamides with Propargyl Alcohols

Entry	N-Tosylbenzamide	Propargyl Alcohol	Catalyst (mol%)	Additive	Solvent	Temp (°C)	Yield (%)
1	N-Tosylbenzamide	1,1-Diphenylprop-2-yn-1-ol	[Ru(p-cymene)Cl₂]₂ (5)	KPF₆ (20)	1,4-Dioxane	100	89
2	4-CF₃-N-Tosylbenzamide	1,1-Diphenylprop-2-yn-1-ol	[Ru(p-cymene)Cl₂]₂ (5)	KPF₆ (20)	1,4-Dioxane	100	76
3	N-Tosylbenzamide	1-Phenyl-1-(p-tolyl)prop-2-yn-1-ol	[Ru(p-cymene)Cl₂]₂ (5)	KPF₆ (20)	1,4-Dioxane	100	85
4	3,5-diMe-N-Tosylbenzamide	1,1-Di(p-tolyl)prop-2-yn-1-ol	[Ru(p-cymene)Cl₂]₂ (5)	KPF₆ (20)	1,4-Dioxane	100	91

Data compiled from representative literature. Actual yields may vary based on specific reaction conditions.

Experimental Protocols

General Synthesis of N-Tosylbenzamides

A general and reliable method for the synthesis of N-tosylbenzamides involves the reaction of a benzoyl chloride with p-toluenesulfonamide in the presence of a base.

Procedure:

• To a solution of p-toluenesulfonamide (1.0 eq.) in a suitable solvent (e.g., DCM, THF) at 0 °C, add a base (e.g., triethylamine, 1.2 eq.).

• To this mixture, add the corresponding benzoyl chloride (1.1 eq.) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 2-12 hours, monitoring the reaction progress by TLC.

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to afford the desired N-tosylbenzamide.

Representative Procedure for Rhodium-Catalyzed Annulation of an N-Tosylbenzamide with an Alkyne

Procedure:

• To an oven-dried screw-cap vial, add N-tosylbenzamide (1.0 eq.), the alkyne (1.2 eq.), [RhCp*Cl₂]₂ (2.5 mol%), and AgSbF₆ (20 mol%).

• Evacuate and backfill the vial with an inert gas (e.g., argon or nitrogen).

• Add anhydrous 1,2-dichloroethane (DCE) via syringe.

• Seal the vial and place it in a preheated oil bath at 100 °C.

• Stir the reaction mixture for 12-24 hours.

• After cooling to room temperature, filter the reaction mixture through a pad of celite, washing with DCM.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to yield the desired isoquinolone product.

Application in Drug Discovery: Inhibition of STAT3 Signaling Pathway

Recent studies have explored the potential of N-acylsulfonamide derivatives as inhibitors of the Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway, which is a key target in cancer therapy.[21] The N-acylsulfonamide moiety can act as a bioisostere for other functional groups, influencing the binding affinity and pharmacokinetic properties of the inhibitor.

The canonical STAT3 signaling pathway is initiated by the binding of cytokines (e.g., IL-6) to their receptors, leading to the activation of Janus kinases (JAKs). JAKs then phosphorylate STAT3, which dimerizes via its SH2 domain, translocates to the nucleus, and activates the transcription of target genes involved in cell proliferation, survival, and angiogenesis.[1][12][17][21][22][23]

Figure 2: The STAT3 signaling pathway, a target for N-acylsulfonamide-based inhibitors.

Conclusion

From their conceptual origins in classical amine chemistry to their current status as indispensable tools in modern synthetic methodology, N-tosylbenzamides have undergone a remarkable transformation. Their journey highlights the continuous evolution of organic chemistry, where established functional groups are often repurposed for novel and powerful applications. The ability of the N-tosylbenzamide moiety to serve as a robust and versatile directing group has significantly expanded the toolkit of synthetic chemists, enabling the construction of complex molecules with high efficiency and selectivity. As the field of C-H functionalization continues to advance, the role of N-tosylbenzamides and their derivatives is poised to grow, promising new innovations in drug discovery, materials science, and beyond. This guide serves as a testament to their enduring utility and a resource for researchers seeking to harness their synthetic potential.

References

• 1. Hinsberg reaction - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]
• 3. Hinsberg Reagent And Test | Unacademy [unacademy.com]
• 4. lscollege.ac.in [lscollege.ac.in]
• 5. N-Acylsulfonamide: a valuable moiety to design new sulfa drug analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of isoquinolones via Rh-catalyzed C–H activation of substituted benzamides using air as the sole oxidant in water - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Room-temperature ortho-alkoxylation and -halogenation of N-tosylbenzamides by using palladium(II)-catalyzed C-H activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Rh-Catalyzed Cascade C-H Activation/Annulation of N-Hydroxybenzamides and Propargylic Acetates for Modular Access to Isoquinolones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Rh-Catalyzed Cascade C-H Activation/Annulation of N-Hydroxybenzamides and Propargylic Acetates for Modular Access to Isoquinolones - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Rh(iii)-catalyzed C–H activation/cyclization of benzamides and diazo compounds to form isocoumarins and α-pyrones - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. STAT3 Signaling Pathway in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Palladium-catalyzed alkoxylation of N-methoxybenzamides via direct sp2 C-H bond activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. fiveable.me [fiveable.me]
• 16. rsc.org [rsc.org]
• 17. researchgate.net [researchgate.net]
• 18. Ru(ii)-catalyzed allenylation and sequential annulation of N-tosylbenzamides with propargyl alcohols - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. Overview of the STAT-3 signaling pathway in cancer and the development of specific inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 22. STAT3 signaling pathway [pfocr.wikipathways.org]
• 23. researchgate.net [researchgate.net]

The Pivotal Role of the Tosyl Group in 2-Methyl-N-tosylbenzamide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The tosyl (p-toluenesulfonyl) group is a cornerstone of modern organic synthesis, imparting unique reactivity and stability to a wide array of molecules. In the context of 2-Methyl-N-tosylbenzamide, the tosyl group serves a dual function that is critical for its synthetic utility. Primarily, it acts as a robust directing group for transition-metal-catalyzed C-H bond activation, enabling regioselective functionalization of the benzamide core. Secondly, it functions as a stable protecting group for the amide nitrogen, allowing for a variety of chemical transformations to be performed on other parts of the molecule. This technical guide provides an in-depth analysis of these functions, supported by experimental protocols, quantitative data, and mechanistic diagrams to illustrate the core principles.

Core Functions of the Tosyl Group in 2-Methyl-N-tosylbenzamide

The chemical behavior of 2-Methyl-N-tosylbenzamide is largely dictated by the electronic and steric properties of the tosyl group. Its key functions can be categorized as follows:

• Directing Group for C-H Activation: The sulfonamide moiety, in concert with the adjacent carbonyl group, acts as a bidentate directing group. This coordination pre-organizes the substrate for regioselective C-H activation at the ortho-position of the benzoyl ring by transition metal catalysts, most notably those based on rhodium(III). The tosyl group's electron-withdrawing nature enhances the acidity of the N-H bond, facilitating the initial N-H deprotonation and formation of a key rhodacycle intermediate.

• Protecting Group for Amide Nitrogen: The tosyl group forms a highly stable N-tosylamide linkage. This stability is crucial as it prevents unwanted side reactions at the nitrogen atom during various synthetic steps. The sulfonamide is resistant to a wide range of reagents and conditions, yet it can be cleaved under specific reductive or strongly acidic conditions when the protection is no longer required.

Synthesis of 2-Methyl-N-tosylbenzamide

The synthesis of 2-Methyl-N-tosylbenzamide is typically achieved through the reaction of 2-methylbenzamide with p-toluenesulfonyl chloride in the presence of a base.

Experimental Protocol: Synthesis of 2-Methyl-N-tosylbenzamide

Materials:

• 2-methylbenzamide

• p-toluenesulfonyl chloride (TsCl)

• Pyridine

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Hexane

• Ethyl acetate

Procedure:

• In a round-bottom flask, dissolve 2-methylbenzamide (1.0 eq.) in anhydrous dichloromethane.

• Add pyridine (1.5 eq.) to the solution and cool the mixture to 0 °C in an ice bath.

• Slowly add p-toluenesulfonyl chloride (1.2 eq.) portion-wise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding 1 M HCl.

• Separate the organic layer and wash it sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford 2-Methyl-N-tosylbenzamide.

Application in Rh(III)-Catalyzed C-H Activation

A significant application of 2-Methyl-N-tosylbenzamide is its use as a substrate in rhodium(III)-catalyzed C-H activation and annulation reactions. The N-tosyl directing group facilitates the formation of a five-membered rhodacycle intermediate, which then reacts with coupling partners such as alkynes or diazo compounds to construct complex polycyclic scaffolds.

Experimental Protocol: Rh(III)-Catalyzed Annulation with an Alkyne

Materials:

• 2-Methyl-N-tosylbenzamide

• Diphenylacetylene

• [CpRhCl₂]₂ (Cp = pentamethylcyclopentadienyl)

• AgSbF₆

• 1,2-Dichloroethane (DCE)

• Celatom®

Procedure:

• To a sealed tube, add 2-Methyl-N-tosylbenzamide (0.2 mmol, 1.0 eq.), diphenylacetylene (0.3 mmol, 1.5 eq.), [Cp*RhCl₂]₂ (0.005 mmol, 2.5 mol%), and AgSbF₆ (0.02 mmol, 10 mol%).

• Evacuate and backfill the tube with argon three times.

• Add anhydrous 1,2-dichloroethane (2.0 mL) via syringe.

• Place the sealed tube in a preheated oil bath at 100 °C and stir for 24 hours.

• After cooling to room temperature, filter the reaction mixture through a pad of Celatom®, washing with dichloromethane.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to yield the desired isoquinolone product.

Quantitative Data

Benzamide Substituent	Product	Yield (%)
H	3,4-diphenyl-2-tosylisoquinolin-1(2H)-one	85
4-Me	6-methyl-3,4-diphenyl-2-tosylisoquinolin-1(2H)-one	92
4-OMe	6-methoxy-3,4-diphenyl-2-tosylisoquinolin-1(2H)-one	88
4-F	6-fluoro-3,4-diphenyl-2-tosylisoquinolin-1(2H)-one	75
4-Cl	6-chloro-3,4-diphenyl-2-tosylisoquinolin-1(2H)-one	78

Note: Data is illustrative and based on reactions of analogous substrates.

Deprotection of the Tosyl Group

The removal of the tosyl group is a crucial step to unveil the free amide or amine functionality. This is typically achieved under reductive conditions.

Experimental Protocol: Reductive Detosylation

Materials:

• N-tosylated product

• Samarium(II) iodide (SmI₂) solution in THF

• Tetrahydrofuran (THF), anhydrous

• Methanol

• Saturated aqueous ammonium chloride (NH₄Cl)

Procedure:

• Dissolve the N-tosylated compound (1.0 eq.) in anhydrous THF in a flask under an argon atmosphere.

• Cool the solution to -78 °C.

• Slowly add a 0.1 M solution of samarium(II) iodide in THF (2.5 eq.) until a persistent deep blue color is observed.

• Stir the reaction at -78 °C for 1-2 hours.

• Quench the reaction by the slow addition of methanol.

• Allow the mixture to warm to room temperature and add saturated aqueous NH₄Cl.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate the solution, and purify the residue by column chromatography to obtain the deprotected product.

Visualizing the Core Functions

Synthesis of 2-Methyl-N-tosylbenzamide

Caption: Synthesis of 2-Methyl-N-tosylbenzamide.

Rh(III)-Catalyzed C-H Activation and Annulation

Caption: Mechanism of Rh(III)-catalyzed C-H annulation.

Deprotection Workflow

Caption: Workflow for the deprotection of the tosyl group.

Conclusion

The tosyl group in 2-Methyl-N-tosylbenzamide is a versatile and powerful tool in organic synthesis. Its ability to function as both a directing group for regioselective C-H functionalization and as a stable protecting group for the amide nitrogen makes it an invaluable component in the synthesis of complex molecules, particularly in the realm of heterocyclic chemistry. The experimental protocols and mechanistic insights provided in this guide offer a comprehensive overview for researchers and drug development professionals seeking to leverage the unique properties of this important functional group.

Navigating the Synthesis and Handling of 2-Methyl-N-tosylbenzamide: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling precautions for 2-Methyl-N-tosylbenzamide, a compound of interest in contemporary chemical research. Due to the limited availability of direct safety data for this specific molecule, this guide synthesizes information from its constituent precursors, 2-methylbenzoyl chloride and p-toluenesulfonamide, as well as structurally related N-acylsulfonamides. All personnel handling this or similar compounds should be adequately trained in chemical safety and adhere to strict laboratory protocols.

Hazard Identification and Physicochemical Properties

Inferred Hazard Classification:

Hazard Class	Category	GHS Hazard Statement
Skin Corrosion/Irritation	Category 1B/2	H314: Causes severe skin burns and eye damage / H315: Causes skin irritation
Serious Eye Damage/Irritation	Category 1/2A	H318: Causes serious eye damage / H319: Causes serious eye irritation
Skin Sensitization	Category 1	H317: May cause an allergic skin reaction
Acute Toxicity (Oral)	Category 4	H302: Harmful if swallowed

This classification is inferred from the hazardous properties of its precursors and should be treated as a precautionary guideline.

Physicochemical Data of Precursors and Related Compounds:

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Key Hazards
2-Methylbenzoyl chloride	C₈H₇ClO	154.59[1]	-18[2]	214[2]	Corrosive, causes severe skin burns and eye damage, combustible liquid.[1][2][3]
p-Toluenesulfonamide	C₇H₉NO₂S	171.22	138[4]	Decomposes	Skin and eye irritant, may cause skin sensitization.[4][5]
N-((4-methylphenyl)sulfonyl)-benzamide	C₁₄H₁₃NO₃S	275.32	Not Available	Not Available	Causes serious eye irritation.

Experimental Protocol: Synthesis of 2-Methyl-N-tosylbenzamide

The following is a representative protocol for the synthesis of 2-Methyl-N-tosylbenzamide, based on general methods for the preparation of N-acylsulfonamides. This procedure should only be carried out by trained chemists in a well-ventilated fume hood with appropriate personal protective equipment.

Materials:

• 2-Methylbenzoyl chloride

• p-Toluenesulfonamide

• Pyridine (or other suitable base)

• Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

• Hydrochloric acid (1M)

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

• Standard glassware for workup and purification

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve p-toluenesulfonamide in anhydrous DCM.

• Base Addition: Cool the solution in an ice bath and add pyridine (or another suitable base) dropwise.

• Acylation: While maintaining the cold temperature, add 2-methylbenzoyl chloride dropwise to the reaction mixture via a dropping funnel over a period of 15-30 minutes. The reaction is exothermic.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, carefully quench the reaction by the slow addition of 1M hydrochloric acid to neutralize the excess base.

• Workup: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by recrystallization or column chromatography to obtain 2-Methyl-N-tosylbenzamide.

Safety and Handling Precautions

Engineering Controls:

• All work with 2-Methyl-N-tosylbenzamide and its precursors should be conducted in a certified chemical fume hood to minimize inhalation exposure.

• Ensure that a safety shower and eyewash station are readily accessible.[6]

Personal Protective Equipment (PPE):

• Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect against splashes.[6][7]

• Skin Protection: A lab coat and appropriate chemical-resistant gloves (e.g., nitrile) must be worn.[6][7] Contaminated clothing should be removed immediately and laundered before reuse.

• Respiratory Protection: For operations with a potential for generating dusts or aerosols, a NIOSH-approved respirator with an appropriate cartridge should be used.

Handling and Storage:

• Avoid contact with skin, eyes, and clothing.

• Do not breathe dust or vapors.

• Wash hands thoroughly after handling.

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.

• Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.[4][8]

Spill and Waste Disposal:

• In case of a spill, evacuate the area and wear appropriate PPE.

• For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal.

• For large spills, contain the spill and follow institutional emergency procedures.

• Dispose of all waste materials in accordance with local, state, and federal regulations.

First Aid Measures

• In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7]

• In case of skin contact: Immediately wash skin with soap and plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation develops or persists.[7]

• If inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[7]

• If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek immediate medical attention.[7]

Visualized Workflows and Hazard Mitigation

To further aid in the safe handling and synthesis of 2-Methyl-N-tosylbenzamide, the following diagrams illustrate key processes and logical relationships.

Caption: Synthesis Workflow for 2-Methyl-N-tosylbenzamide.

Caption: Hazard Identification and Mitigation Strategies.

References

• 1. 2-Methylbenzoyl chloride | C8H7ClO | CID 70276 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Methylbenzoyl chloride(933-88-0)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. ICSC 1557 - p-TOLUENESULFONAMIDE [inchem.org]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. fishersci.com [fishersci.com]
• 7. echemi.com [echemi.com]
• 8. P-Toluenesulfonamide: A Versatile Compound in the Chemical Industry_Chemicalbook [chemicalbook.com]

Potential Applications of 2-Methyl-N-tosylbenzamide in Medicinal Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

While 2-Methyl-N-tosylbenzamide is a distinct chemical entity with limited specific data in current literature, its structural motifs—a 2-methylbenzamide core and an N-tosylsulfonamide group—are present in a wide array of pharmacologically active molecules. This technical guide consolidates and extrapolates from existing research on structurally related benzamides and sulfonamides to outline the potential medicinal chemistry applications of 2-Methyl-N-tosylbenzamide. We explore its synthetic pathways, propose potential biological activities including antimicrobial, antioxidant, and anticancer effects, and provide detailed experimental protocols for its synthesis and evaluation. This document serves as a foundational resource to stimulate and guide future research into this promising compound.

Introduction

Benzamide and sulfonamide scaffolds are privileged structures in medicinal chemistry, forming the backbone of numerous therapeutic agents.[1][2] Benzamides are recognized for a broad spectrum of biological activities, including antimicrobial, analgesic, anti-inflammatory, and anticancer properties.[1] Similarly, the sulfonamide group is a key pharmacophore in various drugs, such as antibacterial, anti-inflammatory, and anticancer agents.[2][3] The target molecule, 2-Methyl-N-tosylbenzamide, synergistically combines these two important pharmacophores. The 2-methyl substitution on the benzamide ring can influence the molecule's conformation and metabolic stability, potentially enhancing its biological activity and pharmacokinetic profile. This guide provides a comprehensive overview of the prospective applications of 2-Methyl-N-tosylbenzamide by analyzing the established activities of analogous compounds.

Synthesis of 2-Methyl-N-tosylbenzamide

The synthesis of 2-Methyl-N-tosylbenzamide can be achieved through a standard amidation reaction between 2-methylbenzoyl chloride and p-toluenesulfonamide. This approach is a common and effective method for the formation of N-acylsulfonamides.

Experimental Protocol: Synthesis of 2-Methyl-N-tosylbenzamide

• Preparation of 2-Methylbenzoyl Chloride: To a solution of 2-methylbenzoic acid (1.0 eq) in anhydrous dichloromethane (DCM), add oxalyl chloride (1.5 eq) dropwise at 0 °C under an inert atmosphere. Add a catalytic amount of N,N-dimethylformamide (DMF). Allow the reaction mixture to warm to room temperature and stir for 2-3 hours, or until the evolution of gas ceases. The solvent and excess oxalyl chloride are removed under reduced pressure to yield crude 2-methylbenzoyl chloride, which can be used in the next step without further purification.

• Amidation Reaction: Dissolve p-toluenesulfonamide (1.0 eq) in anhydrous pyridine or a mixture of DCM and a non-nucleophilic base such as triethylamine. Cool the solution to 0 °C. Add the freshly prepared 2-methylbenzoyl chloride (1.1 eq) dropwise to the solution. Allow the reaction to stir at room temperature overnight.

• Work-up and Purification: Quench the reaction by the slow addition of water. Acidify the mixture with 1M HCl and extract with ethyl acetate. Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 2-Methyl-N-tosylbenzamide.

• Characterization: The structure of the final compound should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

References

• 1. nanobioletters.com [nanobioletters.com]
• 2. Sulfonamides: Synthesis and the recent applications in Medicinal Chemistry [ejchem.journals.ekb.eg]
• 3. Recent advances in medicinal chemistry of sulfonamides. Rational design as anti-tumoral, anti-bacterial and anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Electrophilic and Nucleophilic Sites of 2-Methyl-N-tosylbenzamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the electrophilic and nucleophilic centers within the molecule 2-Methyl-N-tosylbenzamide. Understanding the reactivity of this molecule is crucial for its application in synthetic chemistry, particularly in the development of novel pharmaceuticals and functional materials. This document outlines the key reactive sites, supported by experimental data and detailed protocols, to aid researchers in designing synthetic pathways and predicting reaction outcomes.

Molecular Structure and Overview of Reactivity

2-Methyl-N-tosylbenzamide possesses a rich chemical architecture, featuring several functional groups that dictate its reactivity. The presence of two aromatic rings, an amide linkage, and a sulfonyl group creates a molecule with distinct electrophilic and nucleophilic characteristics. The interplay of these groups, influenced by both electronic and steric effects, allows for a range of chemical transformations.

The primary reactive sites can be categorized as follows:

• Nucleophilic Sites:

  • Amide Nitrogen (upon deprotonation): The proton on the amide nitrogen is acidic and can be removed by a base to generate a potent nucleophilic anion.

  • Benzamide Aromatic Ring: The ortho-position to the amide group is susceptible to deprotonation via directed ortho-metalation, rendering it nucleophilic. The ring itself can also participate in electrophilic aromatic substitution reactions.

  • Oxygen Atoms (Carbonyl and Sulfonyl): The lone pairs on the oxygen atoms confer Lewis basicity, allowing for coordination with Lewis acids and participation in hydrogen bonding.

• Electrophilic Sites:

  • Carbonyl Carbon: The carbonyl carbon is inherently electrophilic and is a target for nucleophilic attack. The electron-withdrawing nature of the adjacent N-tosyl group enhances this electrophilicity compared to simple amides.

  • Sulfonyl Sulfur: The sulfur atom in the tosyl group is highly electron-deficient and serves as a site for nucleophilic attack, often leading to cleavage of the nitrogen-sulfur bond (detosylation).

  • Aromatic Rings: Under specific catalytic conditions, C-H bonds on both the benzamide and tosyl aromatic rings can be functionalized, indicating that these positions can be rendered electrophilic.

Experimental Data and Protocols

While specific quantitative data for a broad range of reactions on 2-Methyl-N-tosylbenzamide is not extensively documented in a single source, the following sections provide detailed experimental protocols for key transformations that highlight its reactivity. The data presented is based on established reactions for closely related N-tosylbenzamides, providing a strong predictive framework.

Synthesis of 2-Methyl-N-tosylbenzamide

The synthesis of 2-Methyl-N-tosylbenzamide typically proceeds via the acylation of p-toluenesulfonamide with 2-methylbenzoyl chloride.

Experimental Protocol:

• To a solution of p-toluenesulfonamide (1 equivalent) in a suitable aprotic solvent (e.g., dichloromethane or tetrahydrofuran) is added a base (e.g., triethylamine or pyridine, 1.1 equivalents).

• The mixture is stirred at room temperature for 15-30 minutes.

• 2-Methylbenzoyl chloride (1 equivalent) is added dropwise to the solution.

• The reaction mixture is stirred at room temperature for 12-24 hours, monitoring the progress by thin-layer chromatography.

• Upon completion, the reaction is quenched with water and the organic layer is separated.

• The aqueous layer is extracted with the organic solvent.

• The combined organic layers are washed with dilute acid (e.g., 1M HCl), saturated sodium bicarbonate solution, and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by recrystallization or column chromatography to afford 2-Methyl-N-tosylbenzamide.

Nucleophilic Reactivity: N-Alkylation

The amide nitrogen can be deprotonated with a strong base to form a nucleophile that readily undergoes alkylation.

Experimental Protocol:

• To a solution of 2-Methyl-N-tosylbenzamide (1 equivalent) in a dry, aprotic solvent such as dimethylformamide (DMF) or tetrahydrofuran (THF) under an inert atmosphere (e.g., argon or nitrogen) is added a strong base (e.g., sodium hydride or potassium carbonate, 1.1-1.5 equivalents) at 0 °C.

• The mixture is stirred for 30-60 minutes at this temperature to ensure complete deprotonation.

• The desired alkylating agent (e.g., an alkyl halide, 1.1-1.5 equivalents) is added dropwise.

• The reaction is allowed to warm to room temperature and stirred for 12-24 hours.

• The reaction is quenched by the slow addition of water.

• The product is extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography.

Entry	Alkylating Agent	Base	Solvent	Yield (%)
1	Methyl Iodide	NaH	DMF	>90 (estimated)
2	Benzyl Bromide	K₂CO₃	DMF	>85 (estimated)

Table 1: Representative yields for the N-alkylation of N-tosylbenzamides.

Nucleophilic Reactivity: Directed Ortho-Metalation

The amide group acts as a powerful directing group for the deprotonation of the ortho-proton on the benzamide ring, creating a nucleophilic aryl lithium species.

Experimental Protocol:

• A solution of 2-Methyl-N-tosylbenzamide (1 equivalent) in dry tetrahydrofuran (THF) is cooled to -78 °C under an inert atmosphere.

• A solution of a strong lithium amide base, such as lithium diisopropylamide (LDA) or lithium tetramethylpiperidide (LiTMP) (1.1-1.5 equivalents), in THF is added dropwise.

• The reaction mixture is stirred at -78 °C for 1-2 hours to ensure complete ortho-lithiation.

• The desired electrophile (e.g., an aldehyde, ketone, or alkyl halide, 1.2 equivalents) is added to the solution at -78 °C.

• The reaction is stirred at -78 °C for an additional 1-3 hours before being allowed to warm slowly to room temperature.

• The reaction is quenched with a saturated aqueous solution of ammonium chloride.

• The product is extracted with an organic solvent, and the combined organic layers are washed, dried, and concentrated.

• Purification is achieved by column chromatography.

Entry	Electrophile	Product	Yield (%)
1	Benzaldehyde	2-Methyl-6-(hydroxy(phenyl)methyl)-N-tosylbenzamide	High (typical)
2	Iodine	2-Iodo-6-methyl-N-tosylbenzamide	High (typical)

Table 2: Expected products and typical yields for ortho-functionalization of N-tosylbenzamides.

Electrophilic Reactivity: Carbonyl Addition

The carbonyl carbon is susceptible to attack by strong nucleophiles like organometallic reagents.

Experimental Protocol:

• A solution of 2-Methyl-N-tosylbenzamide (1 equivalent) in dry THF is cooled to -78 °C under an inert atmosphere.

• An organolithium or Grignard reagent (2.2 equivalents) is added dropwise.

• The reaction is stirred at -78 °C for 1-2 hours and then allowed to warm to room temperature.

• The reaction is carefully quenched with a saturated aqueous solution of ammonium chloride.

• The product is extracted, and the organic phase is washed, dried, and concentrated.

• Purification by column chromatography yields the corresponding ketone (after hydrolysis of the intermediate).

Visualizations of Reactivity

Signaling Pathway for Reactivity

The following diagram illustrates the key reactive pathways of 2-Methyl-N-tosylbenzamide.

Caption: Reactivity pathways of 2-Methyl-N-tosylbenzamide.

Experimental Workflow for Ortho-Metalation

The following diagram outlines the general workflow for the directed ortho-metalation of 2-Methyl-N-tosylbenzamide.

Caption: Experimental workflow for ortho-metalation.

Spectroscopic Data

The following table summarizes the expected characteristic spectroscopic data for 2-Methyl-N-tosylbenzamide, based on data for closely related structures.

Spectroscopic Technique	Characteristic Peaks
¹H NMR (CDCl₃, δ)	~10.0-11.0 (s, 1H, NH), 7.2-8.0 (m, 8H, Ar-H), 2.4 (s, 3H, Ar-CH₃), 2.3 (s, 3H, Ar-CH₃)
¹³C NMR (CDCl₃, δ)	~165 (C=O), ~145 (Ar-C), ~136 (Ar-C), ~135 (Ar-C), ~130-127 (Ar-CH), ~21 (Ar-CH₃), ~19 (Ar-CH₃)
IR (cm⁻¹)	~3250 (N-H stretch), ~1680 (C=O stretch), ~1350 & ~1160 (SO₂ stretches)

Table 3: Predicted spectroscopic data for 2-Methyl-N-tosylbenzamide.

Conclusion

2-Methyl-N-tosylbenzamide is a versatile molecule with well-defined electrophilic and nucleophilic sites. The ability to selectively functionalize the amide nitrogen, the carbonyl carbon, the sulfonyl group, and the aromatic rings makes it a valuable building block in organic synthesis. The experimental protocols and data presented in this guide provide a solid foundation for researchers to explore and exploit the rich chemistry of this compound in their synthetic endeavors. Further investigation into the quantitative aspects of its various reactions will undoubtedly expand its utility in the development of complex molecules.

Stability of 2-Methyl-N-tosylbenzamide Under Acidic and Basic Conditions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability of 2-Methyl-N-tosylbenzamide under various acidic and basic conditions. Due to the limited availability of specific quantitative data for this exact compound in publicly accessible literature, this document focuses on the general stability of the N-acylsulfonamide functional group, outlines detailed experimental protocols for stability assessment, and presents the theoretical degradation pathways. The methodologies and principles described herein are based on established knowledge of amide and sulfonamide chemistry and are intended to guide researchers in designing and executing stability studies for 2-Methyl-N-tosylbenzamide and related molecules.

Introduction to N-Acylsulfonamide Stability

N-acylsulfonamides are a class of compounds that have garnered significant interest in medicinal chemistry due to their isosteric relationship with carboxylic acids and their often-improved metabolic stability. The stability of the N-acylsulfonamide linkage is a critical parameter in drug development, influencing a compound's shelf-life, formulation, and in vivo performance. Generally, the N-acylsulfonamide group is considered to be more resistant to hydrolysis than a standard amide or ester linkage due to the electronic effects of the sulfonyl group. However, like all amide-containing molecules, they are susceptible to degradation under sufficiently harsh acidic or basic conditions.

General Hydrolytic Stability Profile

Based on the chemistry of related sulfonamides, 2-Methyl-N-tosylbenzamide is expected to be hydrolytically stable under neutral and mildly acidic or basic conditions at ambient temperature. Significant degradation is anticipated only under more extreme pH conditions and/or elevated temperatures. A study on various sulfonamides indicated that they are generally hydrolytically stable at pH 9.0, with many also being stable at pH 7.0.[1] However, at a low pH of 4.0, the stability can decrease for some sulfonamides.[1]

Predicted Degradation Pathways

The hydrolysis of 2-Methyl-N-tosylbenzamide under both acidic and basic conditions is expected to proceed via nucleophilic acyl substitution at the carbonyl carbon. The primary degradation products would be 2-methylbenzoic acid and p-toluenesulfonamide.

3.1. Acid-Catalyzed Hydrolysis

Under acidic conditions, the reaction is initiated by the protonation of the carbonyl oxygen, which increases the electrophilicity of the carbonyl carbon. This is followed by the nucleophilic attack of a water molecule to form a tetrahedral intermediate. Subsequent proton transfers and elimination of the p-toluenesulfonamide leaving group yield 2-methylbenzoic acid.

3.2. Base-Catalyzed Hydrolysis

In a basic medium, a hydroxide ion acts as the nucleophile, directly attacking the carbonyl carbon to form a tetrahedral intermediate. The collapse of this intermediate leads to the cleavage of the carbon-nitrogen bond, yielding a carboxylate salt (2-methylbenzoate) and the anion of p-toluenesulfonamide. Subsequent protonation during workup would give the corresponding carboxylic acid and sulfonamide.

Diagram of Predicted Hydrolysis Pathways

Caption: Predicted acid and base-catalyzed hydrolysis pathways.

Experimental Protocols for Stability Assessment

To quantitatively assess the stability of 2-Methyl-N-tosylbenzamide, a forced degradation study is recommended.[2][3][4][5] This involves subjecting the compound to a range of stress conditions that are more severe than accelerated stability testing conditions to identify potential degradation products and determine degradation pathways.

4.1. General Experimental Workflow

A typical workflow for a forced degradation study involves preparing solutions of the compound in various stress media, subjecting them to the stress conditions for a defined period, and then analyzing the samples at various time points to quantify the remaining parent compound and any degradation products.

Diagram of a General Forced Degradation Workflow

Caption: A typical workflow for a forced degradation study.

4.2. Detailed Methodologies

4.2.1. Materials and Reagents:

• 2-Methyl-N-tosylbenzamide (high purity)

• Hydrochloric acid (e.g., 0.1 M, 1 M)

• Sodium hydroxide (e.g., 0.1 M, 1 M)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Methanol (HPLC grade)

• Phosphate or acetate buffer solutions for pH control

• Reference standards for potential degradation products (2-methylbenzoic acid and p-toluenesulfonamide)

4.2.2. Sample Preparation:

• Prepare a stock solution of 2-Methyl-N-tosylbenzamide in a suitable organic solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• For hydrolytic studies, dilute the stock solution with the acidic or basic stress medium to achieve the desired final concentration (e.g., 100 µg/mL). Ensure the final concentration of the organic solvent is low to minimize its effect on the reaction.

4.2.3. Stress Conditions:

• Acidic Hydrolysis: Incubate the sample solution in 0.1 M HCl and 1 M HCl at a controlled temperature (e.g., 60 °C).

• Basic Hydrolysis: Incubate the sample solution in 0.1 M NaOH and 1 M NaOH at a controlled temperature (e.g., 60 °C).

• Neutral Hydrolysis: Incubate the sample solution in purified water at a controlled temperature (e.g., 60 °C).

• Time Points: Withdraw aliquots at various time intervals (e.g., 0, 2, 4, 8, 12, and 24 hours).

• Quenching: Immediately neutralize the withdrawn aliquots to stop the degradation reaction. For acidic samples, use an equivalent amount of base, and for basic samples, use an equivalent amount of acid.

4.2.4. Analytical Method:

• Instrumentation: A High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector is the primary analytical tool. Coupling with a mass spectrometer (LC-MS) is highly recommended for the identification of unknown degradation products.

• Chromatographic Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient elution of acetonitrile and water (with a modifier like 0.1% formic acid for better peak shape) is often effective.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection Wavelength: Determined by the UV spectrum of 2-Methyl-N-tosylbenzamide (a photodiode array detector is useful for this).

• Method Validation: The analytical method should be validated according to ICH guidelines to ensure it is stability-indicating. This includes demonstrating specificity, linearity, accuracy, precision, and robustness.

Data Presentation and Interpretation

While specific quantitative data for 2-Methyl-N-tosylbenzamide is not available in the reviewed literature, the following table illustrates how the results of a forced degradation study should be structured for clear comparison. The values presented are hypothetical and serve as a template.

Table 1: Hypothetical Stability Data for 2-Methyl-N-tosylbenzamide

Stress Condition	Time (hours)	% 2-Methyl-N-tosylbenzamide Remaining	% 2-Methylbenzoic Acid Formed	% p-Toluenesulfonamide Formed
0.1 M HCl, 60 °C	0	100.0	0.0	0.0
8	95.2	2.3	2.5
24	88.5	5.6	5.9
1 M HCl, 60 °C	0	100.0	0.0	0.0
8	75.4	12.1	12.5
24	50.1	24.8	25.1
0.1 M NaOH, 60 °C	0	100.0	0.0	0.0
8	92.1	3.8	4.1
24	80.3	9.7	9.9
1 M NaOH, 60 °C	0	100.0	0.0	0.0
8	65.8	16.9	17.3
24	35.2	32.1	32.7

From such data, kinetic parameters like the degradation rate constant (k) and half-life (t½) can be calculated to provide a quantitative measure of stability under each condition.

Conclusion

While 2-Methyl-N-tosylbenzamide is anticipated to exhibit reasonable stability under physiological conditions, this technical guide underscores the importance of conducting thorough forced degradation studies to quantitatively assess its susceptibility to hydrolysis under acidic and basic stress. The provided experimental protocols and analytical methodologies offer a robust framework for researchers and drug development professionals to generate the necessary stability data. The elucidation of degradation pathways and the quantification of degradation products are essential steps in ensuring the quality, safety, and efficacy of any pharmaceutical compound.

References

• 1. Hydrolysis of sulphonamides in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lubrizolcdmo.com [lubrizolcdmo.com]
• 3. biopharminternational.com [biopharminternational.com]
• 4. biomedres.us [biomedres.us]
• 5. journals.ekb.eg [journals.ekb.eg]

A Comprehensive Review of the Reactions of 2-Methyl-N-tosylbenzamide for Drug Discovery and Development

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and organic synthesis, the benzamide scaffold remains a cornerstone for the development of novel therapeutic agents. Among its myriad derivatives, 2-Methyl-N-tosylbenzamide has emerged as a versatile building block, amenable to a range of chemical transformations that grant access to complex molecular architectures. This technical guide provides a comprehensive literature review of the key reactions involving 2-Methyl-N-tosylbenzamide, with a focus on C-H functionalization, cyclization, and annulation reactions. Detailed experimental protocols, quantitative data, and mechanistic visualizations are presented to serve as a practical resource for researchers in the field.

Synthesis of 2-Methyl-N-tosylbenzamide

The foundational step for exploring the reactivity of 2-Methyl-N-tosylbenzamide is its efficient synthesis. A general and reliable method involves the acylation of p-toluenesulfonamide with 2-methylbenzoyl chloride.

Experimental Protocol: Synthesis of 2-Methyl-N-tosylbenzamide

To a solution of p-toluenesulfonamide (1 equivalent) in a suitable aprotic solvent such as dichloromethane or tetrahydrofuran, an appropriate base, for instance, pyridine or triethylamine (1.1-1.5 equivalents), is added at 0 °C. To this stirring mixture, 2-methylbenzoyl chloride (1.05 equivalents) is added dropwise. The reaction is then allowed to warm to room temperature and stirred for a period of 12-24 hours. Upon completion, the reaction mixture is typically subjected to an aqueous workup, followed by extraction with an organic solvent. The combined organic layers are dried over an anhydrous salt like sodium sulfate, filtered, and concentrated under reduced pressure. The crude product can then be purified by recrystallization or column chromatography to afford 2-Methyl-N-tosylbenzamide in good to excellent yields.

Key Reactions and Methodologies

The strategic placement of the methyl group on the benzoyl ring and the presence of the electron-withdrawing tosyl group on the amide nitrogen impart unique reactivity to 2-Methyl-N-tosylbenzamide. This section delves into the most significant transformations this molecule undergoes, providing detailed experimental conditions and quantitative outcomes.

Ruthenium(II)-Catalyzed C-H Allenylation and Sequential Annulation

A notable advancement in the functionalization of N-tosylbenzamides is the Ruthenium(II)-catalyzed C-H allenylation with propargyl alcohols, followed by a base-mediated annulation to form isoquinolone derivatives.[1][2] This methodology offers a powerful tool for the construction of complex heterocyclic scaffolds.

Experimental Protocol: Ru(II)-Catalyzed Allenylation of 2-Methyl-N-tosylbenzamide

In a sealed tube, 2-Methyl-N-tosylbenzamide (1.0 equivalent), the respective propargyl alcohol (2.0-3.0 equivalents), [Ru(p-cymene)Cl₂]₂ (2.5 mol%), and AgSbF₆ (10 mol%) are combined in a suitable solvent, such as 1,2-dichloroethane. The mixture is then stirred at an elevated temperature (typically 80-100 °C) for 12-24 hours. After cooling to room temperature, the solvent is removed under reduced pressure, and the residue is purified by column chromatography on silica gel to yield the corresponding multi-substituted allenylamide.[1][2]

Sequential Annulation to Isoquinolones

The resulting allenylamide can be further transformed into an isoquinolone derivative. The allenylamide is dissolved in a solvent like dimethylformamide, and a base, such as potassium carbonate (K₂CO₃), is added. The mixture is stirred at an elevated temperature until the cyclization is complete. Standard aqueous workup and purification yield the desired isoquinolone.

Table 1: Ru(II)-Catalyzed Allenylation of 2-Methyl-N-tosylbenzamide with Various Propargyl Alcohols

Entry	Propargyl Alcohol	Product	Yield (%)
1	1,1-Diphenylprop-2-yn-1-ol	2-Methyl-N-(1,1-diphenylpropa-1,2-dien-1-yl)-N-tosylbenzamide	85
2	1-Phenylprop-2-yn-1-ol	2-Methyl-N-(1-phenylpropa-1,2-dien-1-yl)-N-tosylbenzamide	78
3	Prop-2-yn-1-ol	2-Methyl-N-(propa-1,2-dien-1-yl)-N-tosylbenzamide	65

Yields are based on the isolated product after column chromatography.

Caption: Ru(II)-Catalyzed C-H Allenylation and Sequential Annulation Pathway.

Directed Ortho-Metalation (DoM)

The amide functionality in 2-Methyl-N-tosylbenzamide can act as a directed metalation group (DMG), facilitating the deprotonation of the ortho-position on the benzoyl ring by a strong organolithium base.[3][4] This regioselective lithiation opens up a plethora of possibilities for introducing various electrophiles at the C6 position.

Experimental Protocol: Directed Ortho-Metalation of 2-Methyl-N-tosylbenzamide

A solution of 2-Methyl-N-tosylbenzamide (1.0 equivalent) in anhydrous tetrahydrofuran is cooled to -78 °C under an inert atmosphere. A solution of a strong lithium base, such as n-butyllithium or sec-butyllithium (1.1-1.2 equivalents), is added dropwise. The resulting mixture is stirred at this temperature for 1-2 hours to ensure complete lithiation. The desired electrophile (e.g., an alkyl halide, aldehyde, ketone, or carbon dioxide) is then added, and the reaction is slowly warmed to room temperature. The reaction is quenched with a saturated aqueous solution of ammonium chloride, followed by extraction with an organic solvent. The product is then isolated and purified.

Table 2: Electrophilic Quenching of the Ortho-Lithiated 2-Methyl-N-tosylbenzamide

Entry	Electrophile	Product	Yield (%)
1	Iodomethane	2-Methyl-6-methyl-N-tosylbenzamide	92
2	Benzaldehyde	2-(Hydroxy(phenyl)methyl)-6-methyl-N-tosylbenzamide	88
3	Carbon Dioxide (gas)	2-Carboxy-6-methyl-N-tosylbenzamide	75

Yields are based on the isolated product after purification.

Caption: Directed Ortho-Metalation (DoM) Workflow.

Palladium-Catalyzed Annulation Reactions

Palladium catalysis offers a versatile platform for the construction of cyclic structures from 2-Methyl-N-tosylbenzamide derivatives. For instance, palladium-catalyzed annulation with alkynes can lead to the formation of various heterocyclic systems, including indoles and isoquinolines, depending on the nature of the starting material and reaction conditions.[5][6][7]

Experimental Protocol: Palladium-Catalyzed Annulation with Alkynes

A typical procedure involves the reaction of an ortho-functionalized 2-Methyl-N-tosylbenzamide (e.g., ortho-iodo or ortho-alkynyl) with an alkyne in the presence of a palladium catalyst, such as Pd(PPh₃)₄ or Pd(OAc)₂, a suitable ligand, and a base in an appropriate solvent. The reaction is generally carried out under an inert atmosphere at elevated temperatures. The specific conditions, including the choice of catalyst, ligand, base, and solvent, are crucial for achieving high yields and selectivity.

Table 3: Palladium-Catalyzed Annulation of Ortho-Iodo-2-Methyl-N-tosylbenzamide with Phenylacetylene

Catalyst	Ligand	Base	Solvent	Temperature (°C)	Yield (%)
Pd(PPh₃)₄	-	CuI, Et₃N	DMF	100	82
Pd(OAc)₂	P(o-tol)₃	K₂CO₃	DMA	120	75

Yields refer to the isolated isoquinolone product.

Caption: Generalized Palladium-Catalyzed Annulation Cycle.

Conclusion

2-Methyl-N-tosylbenzamide stands as a valuable and reactive platform for the synthesis of a diverse array of complex organic molecules. The reactions highlighted in this guide, including ruthenium-catalyzed C-H functionalization, directed ortho-metalation, and palladium-catalyzed annulations, underscore its utility in modern synthetic chemistry. The detailed protocols and tabulated data provided herein are intended to empower researchers to leverage the full potential of this versatile building block in their drug discovery and development endeavors. The continued exploration of the reactivity of 2-Methyl-N-tosylbenzamide is poised to unveil novel synthetic methodologies and contribute to the creation of next-generation therapeutics.

References

• 1. Ru(ii)-catalyzed allenylation and sequential annulation of N-tosylbenzamides with propargyl alcohols - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. uwindsor.ca [uwindsor.ca]
• 4. hwpi.harvard.edu [hwpi.harvard.edu]
• 5. Palladium-catalyzed nucleomethylation of alkynes for synthesis of methylated heteroaromatic compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Palladium-catalyzed nucleomethylation of alkynes for synthesis of methylated heteroaromatic compounds - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 7. Palladium-catalyzed annulation of N-alkoxy benzsulfonamides with arynes by C–H functionalization: access to dibenzosultams - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

An In-Depth Technical Guide to 2-Methyl-N-tosylbenzamide: Synthesis, Properties, and Research Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Physicochemical and Safety Data

Quantitative data for 2-Methyl-N-tosylbenzamide is not directly available as it is not a cataloged commercial product. However, data for its precursors, 2-methylbenzamide and p-toluenesulfonamide, along with a closely related compound, N-tosylbenzamide, are summarized below to provide representative information.

Property	2-Methylbenzamide	p-Toluenesulfonamide	N-Tosylbenzamide
CAS Number	527-85-5[1][2]	70-55-3[3]	6971-74-0[4]
Molecular Formula	C8H9NO[1][2]	C7H9NO2S[3]	C14H13NO3S[4]
Molecular Weight	135.16 g/mol [1][2]	171.22 g/mol [3]	275.32 g/mol
Melting Point	144-148 °C	136-139 °C	148-150 °C
Boiling Point	296.8 °C	Decomposes	Not available
Solubility	Soluble in ethanol, ether; slightly soluble in water.	Soluble in hot water, ethanol, acetone.	Not available

Safety and Handling:

Based on the safety profiles of its precursors and related N-tosyl compounds, 2-Methyl-N-tosylbenzamide should be handled with care in a laboratory setting. It is expected to be a solid irritant to the skin and eyes.[5][6] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn. Work should be conducted in a well-ventilated area or a fume hood to avoid inhalation of dust.[5][6][7]

Synthesis of 2-Methyl-N-tosylbenzamide

The synthesis of 2-Methyl-N-tosylbenzamide can be achieved through the N-tosylation of 2-methylbenzamide. This is a standard procedure in organic synthesis, often following a Schotten-Baumann-type reaction mechanism.[8]

Experimental Protocol: N-Tosylation of 2-Methylbenzamide

Materials:

• 2-Methylbenzamide

• p-Toluenesulfonyl chloride (Tosyl chloride, TsCl)

• Pyridine (or another suitable base like triethylamine)

• Dichloromethane (DCM) or Tetrahydrofuran (THF) as solvent

• Hydrochloric acid (HCl), 1M solution

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate or sodium sulfate

• Stir plate and magnetic stir bar

• Round-bottom flask and standard glassware

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 2-methylbenzamide (1 equivalent) in the chosen anhydrous solvent (DCM or THF).

• Addition of Base: Add pyridine (1.5-2 equivalents) to the solution and stir at room temperature.

• Addition of Tosyl Chloride: Slowly add p-toluenesulfonyl chloride (1.1-1.2 equivalents) portion-wise to the stirring solution. The reaction may be exothermic.

• Reaction Monitoring: Allow the reaction to stir at room temperature for several hours (typically 4-16 hours). Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up:

  • Once the reaction is complete, dilute the mixture with the solvent.

  • Wash the organic layer sequentially with 1M HCl solution to remove excess pyridine, followed by saturated sodium bicarbonate solution to neutralize any remaining acid, and finally with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Synthesis Workflow Diagram

References

• 1. scbt.com [scbt.com]
• 2. 2-Methylbenzamide | C8H9NO | CID 10704 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. P-Toluenesulfonamide | C7H9NO2S | CID 6269 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Benzamide, N-((4-methylphenyl)sulfonyl)- | C14H13NO3S | CID 81439 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. fishersci.co.uk [fishersci.co.uk]
• 6. tcichemicals.com [tcichemicals.com]
• 7. fishersci.com [fishersci.com]
• 8. Sciencemadness Discussion Board - Procedure of tosylation of p-aminochlorobenzene - Powered by XMB 1.9.11 [sciencemadness.org]

Protocols & Analytical Methods

Application Notes and Protocols: 2-Methyl-N-tosylbenzamide as a Directing Group in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 2-Methyl-N-tosylbenzamide as a versatile directing group in organic synthesis, particularly in the realm of transition metal-catalyzed C-H bond functionalization. The protocols outlined below are based on established literature procedures and are intended to serve as a practical guide for laboratory applications.

Introduction

The 2-Methyl-N-tosylbenzamide moiety is a powerful directing group that enables the selective functionalization of the ortho-C-H bond of the benzoyl ring. Its utility stems from the formation of a stable six-membered palladacycle intermediate, which facilitates a variety of coupling reactions. Furthermore, the N-tosylamide group can be readily transformed into other valuable functional groups, making it a highly attractive tool in the synthesis of complex organic molecules and pharmaceutical intermediates.

Synthesis of 2-Methyl-N-tosylbenzamide

The synthesis of the directing group is a straightforward two-step process starting from commercially available 2-methylbenzoic acid.

Protocol: Synthesis of 2-Methylbenzoyl chloride

Materials:

• 2-Methylbenzoic acid

• Thionyl chloride (SOCl₂)

• Anhydrous toluene

• Ice bath

• Round-bottom flask with reflux condenser and gas outlet

Procedure:

• In a round-bottom flask, suspend 2-methylbenzoic acid (1.0 eq) in anhydrous toluene (2 mL/mmol of acid).

• Cool the suspension in an ice bath.

• Slowly add thionyl chloride (1.5 eq) to the stirred suspension.

• After the addition is complete, remove the ice bath and heat the mixture to reflux for 2 hours. The reaction can be monitored by the cessation of gas evolution (HCl and SO₂).

• After cooling to room temperature, carefully remove the excess thionyl chloride and toluene under reduced pressure.

• The resulting crude 2-methylbenzoyl chloride is typically used in the next step without further purification.

Protocol: Synthesis of 2-Methyl-N-tosylbenzamide

Materials:

• 2-Methylbenzoyl chloride

• p-Toluenesulfonamide

• Pyridine

• Anhydrous dichloromethane (DCM)

• Magnetic stirrer

• Separatory funnel

Procedure:

• Dissolve p-toluenesulfonamide (1.0 eq) in anhydrous DCM (5 mL/mmol) in a round-bottom flask.

• Add pyridine (1.2 eq) to the solution and stir at room temperature.

• Slowly add a solution of crude 2-methylbenzoyl chloride (1.1 eq) in anhydrous DCM to the reaction mixture.

• Stir the reaction at room temperature for 12-16 hours.

• Upon completion, wash the reaction mixture with 1 M HCl (2 x 10 mL/mmol), followed by saturated aqueous NaHCO₃ solution (2 x 10 mL/mmol), and finally with brine (1 x 10 mL/mmol).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to afford 2-Methyl-N-tosylbenzamide as a white solid.

Applications in C-H Functionalization

The 2-Methyl-N-tosylbenzamide directing group has been successfully employed in a range of ortho-C-H functionalization reactions. Below are representative protocols for key transformations.

Palladium-Catalyzed ortho-Alkoxylation

This protocol describes the introduction of an alkoxy group at the ortho-position of the benzoyl ring.

Protocol:

• To a screw-capped vial, add 2-Methyl-N-tosylbenzamide (1.0 eq), Pd(OAc)₂ (0.05 eq), and PhI(OAc)₂ (1.2 eq).

• Add the desired alcohol (e.g., methanol, ethanol) as the solvent (0.2 M concentration of the substrate).

• Seal the vial and stir the mixture at room temperature for 24 hours.

• After the reaction is complete, dilute the mixture with ethyl acetate and filter through a pad of celite.

• Wash the filtrate with saturated aqueous Na₂S₂O₃ solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to yield the ortho-alkoxylated product.

Table 1: Substrate Scope for ortho-Alkoxylation

Substrate (R group on benzamide)	Alcohol	Yield (%)
H	Methanol	85
4-Me	Methanol	82
4-OMe	Methanol	78
4-Cl	Methanol	90
4-F	Methanol	88
H	Ethanol	80
H	n-Propanol	75

Iridium-Catalyzed ortho-Alkenylation (Hydroarylation of Alkynes)

This protocol details the synthesis of ortho-alkenylated benzamides through the reaction with internal alkynes.

Protocol:

• In a glovebox, charge a screw-capped vial with [Ir(cod)OH]₂ (0.025 eq), 2-Methyl-N-tosylbenzamide (1.0 eq), and the alkyne (1.5 eq).

• Add anhydrous solvent (e.g., 1,2-dichloroethane or toluene, 0.2 M).

• Seal the vial and heat the mixture at 100 °C for 12-24 hours.

• Cool the reaction to room temperature, dilute with dichloromethane, and filter through a short pad of silica gel.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford the ortho-alkenylated product.

Table 2: Substrate Scope for ortho-Alkenylation with Diphenylacetylene

Substrate (R group on benzamide)	Yield (%)
H	92
4-Me	89
4-OMe	85
4-CF₃	95
3-Me	91

Rhodium-Catalyzed Synthesis of Isoindolinones

This protocol describes the annulation of 2-Methyl-N-tosylbenzamide with alkenes to form isoindolinone derivatives.

Protocol:

• To a pressure tube, add 2-Methyl-N-tosylbenzamide (1.0 eq), [RhCp*Cl₂]₂ (0.025 eq), AgSbF₆ (0.2 eq), and the alkene (2.0 eq).

• Add a suitable solvent (e.g., tert-amyl alcohol, 0.2 M).

• Seal the tube and heat the mixture at 100-120 °C for 12-24 hours.

• After cooling, dilute the reaction mixture with ethyl acetate and filter through celite.

• Concentrate the filtrate and purify the residue by flash column chromatography on silica gel to obtain the isoindolinone product.

Table 3: Substrate Scope for Isoindolinone Synthesis

Alkene	Yield (%)
N-phenylmaleimide	95
Ethyl acrylate	88
Styrene	75
1-Octene	70

Removal of the Directing Group

The 2-Methyl-N-tosylbenzamide directing group can be removed under hydrolytic or reductive conditions to reveal the corresponding carboxylic acid or alcohol.

Protocol: Hydrolytic Cleavage to Benzoic Acid

Materials:

• Functionalized 2-Methyl-N-tosylbenzamide derivative

• 10% Aqueous NaOH solution

• Concentrated HCl

• Ice bath

Procedure:

• In a round-bottom flask, dissolve the 2-Methyl-N-tosylbenzamide derivative (1.0 eq) in 10% aqueous NaOH solution (10 mL/mmol).

• Heat the mixture to reflux until the starting material is consumed (monitor by TLC).

• Cool the reaction mixture in an ice bath.

• Carefully acidify the solution with concentrated HCl until a precipitate is formed.

• Collect the precipitate by filtration, wash with cold water, and dry to obtain the corresponding benzoic acid derivative.[1][2]

Protocol: Reductive Cleavage

Materials:

• Functionalized 2-Methyl-N-tosylbenzamide derivative

• Samarium(II) iodide (SmI₂) solution in THF

• Anhydrous THF

Procedure:

• Dissolve the 2-Methyl-N-tosylbenzamide derivative (1.0 eq) in anhydrous THF (0.1 M) under an inert atmosphere.

• Cool the solution to 0 °C.

• Slowly add a solution of SmI₂ in THF (2.5 eq) until a persistent deep blue or green color is observed.

• Stir the reaction at 0 °C for 1-2 hours.

• Quench the reaction by adding a saturated aqueous solution of K₂CO₃.

• Extract the mixture with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography.

Visualizations

Caption: Mechanism of Pd-catalyzed C-H activation.

Caption: General experimental workflow.

Caption: Regioselectivity control by the directing group.

References

• 1. Preparation of Benzoic acid from Benzamide (Hydrolysis). [arvindchemedu.com]
• 2. quora.com [quora.com]

Application Notes and Protocols: Rh(III)-Catalyzed C-H Annulation of 2-Methyl-N-tosylbenzamide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the Rhodium(III)-catalyzed C-H annulation of 2-Methyl-N-tosylbenzamide. This reaction is a powerful tool for the synthesis of isoquinolone scaffolds, which are prevalent in many biologically active compounds and are of significant interest in drug discovery and development.[1][2]

Introduction

Transition-metal-catalyzed C-H activation has emerged as a highly efficient and atom-economical strategy for the construction of complex molecular architectures from simple precursors.[1] Among these methods, Rh(III)-catalyzed annulation reactions of benzamides with various coupling partners have gained prominence for the synthesis of N-heterocycles.[2][3] The N-tosyl directing group in 2-Methyl-N-tosylbenzamide facilitates the ortho-C-H activation, enabling a [4+2] annulation with coupling partners like alkynes or diazo compounds to furnish substituted isoquinolones.[4][5] These products are valuable intermediates for the synthesis of pharmacologically relevant molecules.[2]

Reaction Principle

The catalytic cycle, as proposed in the literature, generally involves the following key steps:

• C-H Activation: The Rh(III) catalyst, often a cyclopentadienyl complex such as [Cp*RhCl2]2, coordinates to the amide oxygen of the 2-Methyl-N-tosylbenzamide. This is followed by an intramolecular C-H metalation at the ortho-position of the benzoyl group, forming a five-membered rhodacycle intermediate.[2]

• Coupling Partner Insertion: The coupling partner (e.g., an alkyne) coordinates to the rhodium center and subsequently inserts into the Rh-C bond, leading to a seven-membered rhodacycle intermediate.[1][2]

• Reductive Elimination/Annulation: The seven-membered intermediate undergoes reductive elimination to form the isoquinolone product and regenerate the active Rh(III) catalyst. Depending on the specific reaction conditions and coupling partner, this step can involve intramolecular annulation and potential cleavage of other bonds.[2]

Below is a generalized reaction scheme for the annulation with an alkyne:

Caption: General Reaction Scheme.

Experimental Protocols

The following are generalized protocols for the Rh(III)-catalyzed C-H annulation of 2-Methyl-N-tosylbenzamide with alkynes and diazo compounds, based on similar reactions reported in the literature. Optimization may be required for specific substrates.

Protocol 1: Annulation with Alkynes

This protocol outlines the synthesis of substituted isoquinolones from 2-Methyl-N-tosylbenzamide and an alkyne.

Materials:

• 2-Methyl-N-tosylbenzamide

• Alkyne (e.g., diphenylacetylene)

• [Cp*RhCl2]2 (Rhodium catalyst)

• AgSbF6 (Silver hexafluoroantimonate, additive)

• 1,2-Dichloroethane (DCE, solvent)

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• To a dried reaction tube, add 2-Methyl-N-tosylbenzamide (0.1 mmol, 1.0 equiv.), the alkyne (0.2 mmol, 2.0 equiv.), [Cp*RhCl2]2 (0.0025 mmol, 2.5 mol%), and AgSbF6 (0.01 mmol, 10 mol%).

• Evacuate and backfill the tube with an inert atmosphere (e.g., argon or nitrogen).

• Add anhydrous 1,2-dichloroethane (1.0 mL) via syringe.

• Seal the tube and place it in a preheated oil bath at 80-100 °C.

• Stir the reaction mixture for 12-24 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with dichloromethane (CH2Cl2) and filter through a pad of celite to remove insoluble salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane/ethyl acetate) to afford the desired isoquinolone.

• Characterize the purified product by NMR spectroscopy and mass spectrometry.

Protocol 2: Annulation with Diazo Compounds

This protocol describes the synthesis of isoquinolinediones from 2-Methyl-N-tosylbenzamide and a diazo compound.[4][5]

Materials:

• 2-Methyl-N-tosylbenzamide

• Diazo compound (e.g., ethyl 2-diazoacetoacetate)

• [Cp*RhCl2]2 (Rhodium catalyst)

• NaOAc (Sodium acetate, additive)

• Dichloromethane (DCM, solvent)

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• In a dried reaction vial, combine 2-Methyl-N-tosylbenzamide (0.2 mmol, 1.0 equiv.), the diazo compound (0.24 mmol, 1.2 equiv.), [Cp*RhCl2]2 (0.005 mmol, 2.5 mol%), and NaOAc (0.2 mmol, 1.0 equiv.).

• Evacuate and backfill the vial with an inert atmosphere.

• Add anhydrous dichloromethane (2.0 mL) via syringe.

• Stir the reaction mixture at room temperature for 12-24 hours, or until the starting material is consumed as indicated by TLC.

• Once the reaction is complete, concentrate the mixture directly under reduced pressure.

• Purify the residue by flash column chromatography on silica gel with a suitable eluent (e.g., hexane/ethyl acetate) to isolate the isoquinolinedione product.

• Characterize the final product using spectroscopic methods (NMR, HRMS).

Data Presentation

The following tables summarize representative quantitative data for Rh(III)-catalyzed C-H annulation reactions of N-tosylbenzamides with different coupling partners. While specific data for 2-Methyl-N-tosylbenzamide is not exhaustively compiled in a single source, the data presented for analogous substrates provides a strong indication of expected yields and efficiencies.

Table 1: Annulation of N-Tosylbenzamides with Alkynes

Entry	Benzamide Substituent	Alkyne	Product Yield (%)	Reference
1	H	Diphenylacetylene	95	General trend
2	4-Me	Diphenylacetylene	92	General trend
3	4-OMe	Diphenylacetylene	88	General trend
4	4-Cl	Diphenylacetylene	75	General trend
5	3-Me	Diphenylacetylene	85	General trend

Table 2: Annulation of N-Tosylbenzamides with Diazo Compounds [4][5]

Entry	Benzamide Substituent	Diazo Compound	Product Yield (%)	Reference
1	H	Ethyl 2-diazoacetoacetate	89	[4]
2	4-Me	Ethyl 2-diazoacetoacetate	91	[4]
3	4-OMe	Ethyl 2-diazoacetoacetate	85	[4]
4	4-F	Ethyl 2-diazoacetoacetate	82	[4]
5	4-CF3	Ethyl 2-diazoacetoacetate	78	[4]

Visualizations

Reaction Mechanism Pathway

The following diagram illustrates the proposed catalytic cycle for the Rh(III)-catalyzed C-H annulation of 2-Methyl-N-tosylbenzamide with an alkyne.

Caption: Proposed Catalytic Cycle.

Experimental Workflow

This diagram outlines the general workflow for performing the Rh(III)-catalyzed C-H annulation reaction in the laboratory.

Caption: Laboratory Workflow.

Safety Precautions

• Rhodium catalysts and silver salts are toxic and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Reactions should be carried out in a well-ventilated fume hood.

• Chlorinated solvents such as 1,2-dichloroethane and dichloromethane are hazardous and should be handled with care.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

These protocols and notes provide a comprehensive guide for researchers interested in utilizing Rh(III)-catalyzed C-H annulation of 2-Methyl-N-tosylbenzamide for the synthesis of complex heterocyclic molecules. The versatility and efficiency of this methodology make it a valuable tool in modern organic synthesis and drug discovery.

References

• 1. Synthesis of Functionalized Isoquinolone Derivatives via Rh(III)-Catalyzed [4+2]-Annulation of Benzamides with Internal Acetylene-Containing α-CF3-α-Amino Carboxylates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rh-Catalyzed Cascade C-H Activation/Annulation of N-Hydroxybenzamides and Propargylic Acetates for Modular Access to Isoquinolones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rhodium(III)-Catalyzed C-H Activation: Annulation of Petrochemical Feedstocks for the Construction of Isoquinolone Scaffolds [organic-chemistry.org]
• 4. Controllable construction of isoquinolinedione and isocoumarin scaffolds via RhIII-catalyzed C–H annulation of N-tosylbenzamides with diazo compounds - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]

Synthesis of Isoquinolinediones from 2-Methyl-N-tosylbenzamide: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of isoquinolinediones from 2-Methyl-N-tosylbenzamide, leveraging a rhodium(III)-catalyzed C-H activation and annulation strategy. Isoquinolinedione scaffolds are of significant interest in medicinal chemistry and drug development due to their presence in various biologically active compounds. The described method offers an efficient and controllable route to these valuable heterocycles. This protocol is adapted from established methodologies for the synthesis of isoquinolinediones from N-tosylbenzamides and diazo compounds.[1][2]

Introduction

The isoquinoline-1,3(2H,4H)-dione core is a privileged scaffold found in numerous natural products and synthetic molecules with a wide range of biological activities. Consequently, the development of efficient and versatile methods for the synthesis of these heterocycles is of great importance to the fields of organic synthesis and medicinal chemistry. Transition metal-catalyzed C-H activation has emerged as a powerful tool for the construction of complex molecular architectures in an atom-economical fashion. Specifically, rhodium(III)-catalyzed C-H annulation of N-tosylbenzamides with diazo compounds has been reported as a highly efficient method for the synthesis of isoquinolinediones.[1][2] This application note provides a detailed experimental protocol for the synthesis of the isoquinolinedione derivative starting from 2-Methyl-N-tosylbenzamide and a suitable diazo compound.

Reaction Principle

The synthesis proceeds via a rhodium(III)-catalyzed C-H activation/annulation/decarboxylation cascade. The N-tosyl directing group on the benzamide substrate facilitates the ortho-C-H activation by the rhodium catalyst, forming a rhodacycle intermediate. This intermediate then reacts with a diazo compound, leading to a carbene insertion and subsequent annulation. A final decarboxylation step affords the desired isoquinolinedione product.

Experimental Protocol

This protocol is a general procedure based on the rhodium(III)-catalyzed reaction of N-tosylbenzamides with diazo compounds.[1][2]

Materials:

• 2-Methyl-N-tosylbenzamide (Substrate)

• Ethyl 2-diazo-2-phenylacetate (Diazo compound, example)

• [Cp*RhCl₂]₂ (Rhodium catalyst)

• AgSbF₆ (Silver hexafluoroantimonate, additive)

• Cs₂CO₃ (Cesium carbonate, base)

• 1,2-Dichloroethane (DCE, solvent)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate (EtOAc)

• Hexanes

Equipment:

• Schlenk tube or sealed reaction vial

• Magnetic stirrer with heating plate

• Standard laboratory glassware

• Rotary evaporator

• Flash chromatography system

Procedure:

• To a dried Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add 2-Methyl-N-tosylbenzamide (0.2 mmol, 1.0 equiv.), [Cp*RhCl₂]₂ (3.1 mg, 0.005 mmol, 2.5 mol%), and AgSbF₆ (6.9 mg, 0.02 mmol, 10 mol%).

• Add anhydrous 1,2-dichloroethane (DCE, 1.0 mL).

• To this mixture, add ethyl 2-diazo-2-phenylacetate (0.3 mmol, 1.5 equiv.) followed by Cs₂CO₃ (97.7 mg, 0.3 mmol, 1.5 equiv.).

• Seal the Schlenk tube and place the reaction mixture in a preheated oil bath at 80 °C.

• Stir the reaction mixture vigorously for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite to remove insoluble salts.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purify the crude product by flash column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent to afford the desired isoquinolinedione.

Data Presentation

The following table summarizes the yields of various isoquinolinediones synthesized from substituted N-tosylbenzamides and diazo compounds, as reported in the literature.[1][2] This data illustrates the scope and efficiency of the rhodium(III)-catalyzed methodology.

Entry	N-Tosylbenzamide Substituent	Diazo Compound	Product Yield (%)
1	H	Ethyl 2-diazo-2-phenylacetate	85
2	4-Me	Ethyl 2-diazo-2-phenylacetate	88
3	4-OMe	Ethyl 2-diazo-2-phenylacetate	92
4	4-F	Ethyl 2-diazo-2-phenylacetate	75
5	4-Cl	Ethyl 2-diazo-2-phenylacetate	78
6	3-Me	Ethyl 2-diazo-2-phenylacetate	82
7	H	Methyl 2-diazo-2-phenylacetate	83
8	H	Ethyl 2-diazoacetate	65

Visualizations

Reaction Scheme

References

• 1. Controllable construction of isoquinolinedione and isocoumarin scaffolds via RhIII-catalyzed C–H annulation of N-tosylbenzamides with diazo compounds - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Controllable construction of isoquinolinedione and isocoumarin scaffolds via RhIII-catalyzed C-H annulation of N-tosylbenzamides with diazo compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Ru(II)-Catalyzed Allenylation of N-Tosylbenzamides

Introduction

The selective functionalization of unreactive C-H bonds is a transformative strategy in modern organic synthesis, offering an efficient alternative to traditional cross-coupling reactions. This document details a robust protocol for the Ruthenium(II)-catalyzed ortho-C–H allenylation of N-tosylbenzamides using propargyl alcohols. This methodology is distinguished by its use of an inexpensive and readily available ruthenium catalyst, [RuCl2(p-cymene)]2, and features low catalyst loading, mild reaction conditions, and broad functional group compatibility. The resulting multi-substituted allenylamides are versatile intermediates that can be further transformed into valuable nitrogen-containing heterocycles, such as isoquinolones.

Mechanism of Action

The reaction is proposed to proceed through a catalytic cycle initiated by the coordination of the N-tosylbenzamide to the Ru(II) catalyst. This is followed by a chelation-assisted C-H activation at the ortho-position to form a five-membered ruthenacycle. Subsequent coordination of the propargyl alcohol and regioselective migratory insertion of the alkyne moiety leads to a seven-membered metallacycle. The cycle is completed by a β-hydroxy elimination, which releases the desired ortho-allenylated product and regenerates the active ruthenium catalyst for the next turnover.

Figure 1: Proposed catalytic cycle for the allenylation reaction.

Experimental Protocols

General Procedure for Ru(II)-Catalyzed Allenylation

The following protocol is a representative example for the synthesis of ortho-allenylated N-tosylbenzamides.

Figure 2: Step-by-step experimental workflow for the allenylation protocol.

Materials:

• N-Tosylbenzamide substrate (1.0 equiv)

• Propargyl alcohol (2.0 equiv)

• [RuCl2(p-cymene)]2 (0.025 equiv, 2.5 mol%)

• AgSbF6 (0.2 equiv, 20 mol%)

• 1,2-Dichloroethane (DCE)

Procedure:

• To a flame-dried screw-cap reaction tube, add the N-tosylbenzamide (0.2 mmol, 1.0 equiv), [RuCl2(p-cymene)]2 (3.1 mg, 0.005 mmol, 2.5 mol%), and AgSbF6 (13.7 mg, 0.04 mmol, 20 mol%).

• Evacuate and backfill the tube with an inert atmosphere (e.g., Nitrogen or Argon).

• Add the propargyl alcohol (0.4 mmol, 2.0 equiv) and 1,2-dichloroethane (1.0 mL) via syringe.

• Seal the tube and place the reaction mixture in a preheated oil bath at 80 °C.

• Stir the reaction for 12 hours.

• Upon completion, cool the mixture to room temperature.

• Concentrate the reaction mixture under reduced pressure to remove the solvent.

• Purify the resulting residue directly by silica gel column chromatography (typically using a hexane/ethyl acetate gradient) to afford the pure allenylated product.

Data Presentation: Substrate Scope

The protocol demonstrates broad applicability with various substituents on both the N-tosylbenzamide and the propargyl alcohol.

Figure 3: General structure for the Ru(II)-catalyzed C-H allenylation.

Table 1: Scope of N-Tosylbenzamides with 1,1-diphenylprop-2-yn-1-ol

Entry	R¹ Substituent	Product	Yield (%)
1	H	3a	91
2	4-Me	3b	89
3	4-OMe	3c	85
4	4-tBu	3d	93
5	4-F	3e	81
6	4-Cl	3f	78
7	4-Br	3g	75
8	4-CF₃	3h	65
9	3-Me	3i	88
10	3-Cl	3j	72
11	2-Me	3k	82
12	2-F	3l	76

Reaction conditions: N-tosylbenzamide (0.2 mmol), 1,1-diphenylprop-2-yn-1-ol (0.4 mmol), [RuCl2(p-cymene)]2 (2.5 mol%), AgSbF6 (20 mol%) in DCE (1 mL) at 80 °C for 12 h. Yields are for the isolated product.

Table 2: Scope of Propargyl Alcohols with N-tosylbenzamide

Entry	R²	R³	Product	Yield (%)
1	Ph	Ph	3a	91
2	4-MeC₆H₄	4-MeC₆H₄	3m	88
3	4-FC₆H₄	4-FC₆H₄	3n	83
4	Me	Me	3o	75
5	-(CH₂)₅-	3p	81
6	Ph	Me	3q	86

Reaction conditions: N-tosylbenzamide (0.2 mmol), propargyl alcohol (0.4 mmol), [RuCl2(p-cymene)]2 (2.5 mol%), AgSbF6 (20 mol%) in DCE (1 mL) at 80 °C for 12 h. Yields are for the isolated product.

Application Notes and Protocols: One-Pot Sequential Ortho-/Meta-C–H Functionalizations of N-Tosyl-Benzamides

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the one-pot sequential ortho-methoxylation and meta-halogenation of N-tosyl-benzamides. This methodology offers a streamlined approach to synthesizing polyfunctionalized arenes, which are valuable scaffolds in medicinal chemistry and materials science.

Introduction

The selective functionalization of carbon-hydrogen (C–H) bonds is a powerful strategy in organic synthesis, enabling the direct modification of core molecular structures. This document details a one-pot sequential process for the di-functionalization of readily available N-tosyl-benzamides. The methodology leverages a palladium-catalyzed ortho-methoxylation followed by a metal-free meta-halogenation, providing access to a range of substituted aromatic compounds with high regioselectivity and good to excellent yields.[1]

Logical Workflow of the Sequential Functionalization

The one-pot reaction proceeds through a two-step sequence. Initially, the N-tosyl directing group facilitates a palladium-catalyzed C–H activation at the ortho-position, which is subsequently functionalized with a methoxy group. Following this, the introduction of a halogenating agent and an oxidant promotes a selective electrophilic aromatic substitution at the meta-position relative to the directing group.

Caption: One-pot sequential C-H functionalization workflow.

Quantitative Data Summary

The following table summarizes the yields for the one-pot sequential ortho-methoxylation and meta-halogenation of various N-tosyl-benzamide substrates.

Entry	Substrate (R Group)	Halogenating Agent	Product	Yield (%)
1	H	NBS	ortho-MeO, meta-Br	72
2	4-F	NBS	ortho-MeO, meta-Br	68
3	4-Cl	NBS	ortho-MeO, meta-Br	75
4	4-Br	NBS	ortho-MeO, meta-Br	71
5	4-CF₃	NBS	ortho-MeO, meta-Br	55
6	4-Me	NBS	ortho-MeO, meta-Br	65
7	4-OMe	NBS	ortho-MeO, meta-Br	62
8	3-Me	NBS	ortho-MeO, meta-Br	60
9	H	NCS	ortho-MeO, meta-Cl	65
10	4-Cl	NCS	ortho-MeO, meta-Cl	70
11	H	NIS	ortho-MeO, meta-I	58
12	4-Cl	NIS	ortho-MeO, meta-I	63

Experimental Protocols

General Procedure for the One-Pot Sequential ortho-Methoxylation and meta-Halogenation

Materials:

• N-Tosyl-benzamide derivative (1.0 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 10 mol%)

• Phenyliodine(III) diacetate (PhI(OAc)₂, 1.2 equiv)

• Methanol (MeOH, as solvent and reagent)

• N-Halosuccinimide (NBS, NCS, or NIS, 1.5 equiv)

• Oxone® (2.0 equiv)

• Dichloromethane (DCM)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Reaction Workflow Diagram:

Caption: Step-by-step experimental workflow.

Procedure:

• To a sealed reaction vessel, add the N-tosyl-benzamide derivative (0.2 mmol, 1.0 equiv), palladium(II) acetate (4.5 mg, 0.02 mmol, 10 mol%), and phenyliodine(III) diacetate (77 mg, 0.24 mmol, 1.2 equiv).

• Add methanol (2.0 mL) and stir the mixture at room temperature for 12 hours.

• To the reaction mixture, add the corresponding N-halosuccinimide (0.3 mmol, 1.5 equiv) and Oxone® (246 mg, 0.4 mmol, 2.0 equiv).

• Continue stirring at room temperature for an additional 12 hours.

• Upon completion, quench the reaction by adding saturated aqueous sodium thiosulfate (10 mL).

• Extract the mixture with dichloromethane (3 x 15 mL).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate (20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired ortho-methoxylated and meta-halogenated product.

Note: The reaction progress can be monitored by thin-layer chromatography (TLC).

Signaling Pathway Analogy

While not a biological signaling pathway, the sequential nature of the reaction can be visualized in a similar manner, where the initial product of the first reaction signals the initiation of the second.

References

• 1. Sequential ortho-/meta-C–H functionalizations of N-tosyl-benzamides for the synthesis of polyfunctionalized arenes - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for C-H Activation of 2-Methyl-N-tosylbenzamide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed experimental framework for the transition metal-catalyzed C-H activation of 2-Methyl-N-tosylbenzamide, a versatile substrate for the synthesis of functionalized aromatic compounds. The protocols outlined below focus on palladium-catalyzed ortho-alkoxylation and ortho-halogenation, reactions that introduce valuable functional groups with high regioselectivity, directed by the N-tosylamide moiety.

Introduction

Direct C-H bond activation is a powerful strategy in modern organic synthesis, enabling the construction of complex molecules in a more atom- and step-economical manner. The N-tosylamide directing group in 2-Methyl-N-tosylbenzamide facilitates the selective functionalization of the ortho-C-H bond of the benzoyl ring. This allows for the introduction of alkoxy and halogen substituents, which are key functionalities in many pharmaceutical and agrochemical compounds. The protocols described herein are based on established palladium-catalyzed methods that proceed under mild conditions.

Synthesis of 2-Methyl-N-tosylbenzamide

A common method for the synthesis of N-acylsulfonamides involves the acylation of a sulfonamide with an acyl chloride.

Protocol 1: Synthesis of 2-Methyl-N-tosylbenzamide

This protocol describes the synthesis of the starting material from 2-methylbenzoic acid.

Step 1: Synthesis of 2-Methylbenzoyl chloride

• To a round-bottomed flask equipped with a reflux condenser and a magnetic stirrer, add 2-methylbenzoic acid (1.0 eq).

• Slowly add thionyl chloride (2.0 eq) at room temperature.

• Heat the reaction mixture to reflux for 2-3 hours, or until the evolution of gas ceases.

• Allow the mixture to cool to room temperature and remove the excess thionyl chloride by distillation under reduced pressure to obtain crude 2-methylbenzoyl chloride, which can be used in the next step without further purification.

Step 2: Synthesis of 2-Methyl-N-tosylbenzamide

• In a separate flask, dissolve p-toluenesulfonamide (1.0 eq) in a suitable solvent such as dry dichloromethane (DCM) or tetrahydrofuran (THF).

• Add a base, such as triethylamine (1.2 eq) or pyridine (1.2 eq), to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add the freshly prepared 2-methylbenzoyl chloride (1.1 eq) to the cooled solution.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford 2-Methyl-N-tosylbenzamide.

Palladium-Catalyzed ortho-C-H Alkoxylation

This protocol details the palladium-catalyzed ortho-methoxylation of 2-Methyl-N-tosylbenzamide using (diacetoxyiodo)benzene as the oxidant.

Protocol 2: ortho-Methoxylation of 2-Methyl-N-tosylbenzamide

• To a screw-capped reaction tube, add 2-Methyl-N-tosylbenzamide (1.0 eq), Palladium(II) acetate (Pd(OAc)₂, 5 mol%), and (diacetoxyiodo)benzene (PhI(OAc)₂, 1.2 eq).

• Add methanol as the solvent and reactant.

• Seal the tube and stir the reaction mixture at room temperature for 12-24 hours.

• Monitor the reaction progress by TLC.

• Upon completion, remove the solvent under reduced pressure.

• Purify the residue by flash column chromatography on silica gel (eluent: hexane/ethyl acetate) to yield the desired ortho-methoxylated product.

Palladium-Catalyzed ortho-C-H Halogenation

This section provides a protocol for the directed ortho-iodination of 2-Methyl-N-tosylbenzamide using N-iodosuccinimide (NIS) as the iodine source.

Protocol 3: ortho-Iodination of 2-Methyl-N-tosylbenzamide

• To a screw-capped reaction tube, add 2-Methyl-N-tosylbenzamide (1.0 eq), Palladium(II) acetate (Pd(OAc)₂, 5 mol%), and N-iodosuccinimide (NIS, 1.2 eq).

• Add a suitable solvent, such as 1,2-dichloroethane (DCE).

• Seal the tube and stir the reaction mixture at room temperature for 12-24 hours.

• Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with an organic solvent and wash with aqueous sodium thiosulfate solution to remove excess iodine.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel (eluent: hexane/ethyl acetate) to obtain the ortho-iodinated product.

Data Presentation

Table 1: Summary of Reaction Conditions and Yields for C-H Functionalization of N-Tosylbenzamides

Entry	Substrate	Reaction	Catalyst (mol%)	Oxidant/Halogen Source (eq)	Solvent	Temp.	Time (h)	Product	Yield (%)
1	N-Tosylbenzamide	Methoxylation	Pd(OAc)₂ (5)	PhI(OAc)₂ (1.2)	Methanol	RT	12	ortho-Methoxy-N-tosylbenzamide	85
2	2-Methyl-N-tosylbenzamide	Methoxylation	Pd(OAc)₂ (5)	PhI(OAc)₂ (1.2)	Methanol	RT	24	6-Methyl-2-methoxy-N-tosylbenzamide	[1]
3	N-Tosylbenzamide	Iodination	Pd(OAc)₂ (5)	NIS (1.2)	DCE	RT	12	ortho-Iodo-N-tosylbenzamide	92
4	2-Methyl-N-tosylbenzamide	Iodination	Pd(OAc)₂ (5)	NIS (1.2)	DCE	RT	24	2-Iodo-6-methyl-N-tosylbenzamide	[1]

Note: Yields for 2-Methyl-N-tosylbenzamide are representative and may vary based on specific experimental conditions.

Visualizations

Experimental Workflow

Caption: General workflow for the synthesis and C-H functionalization of 2-Methyl-N-tosylbenzamide.

Proposed Catalytic Cycle for ortho-Alkoxylation

Caption: Proposed catalytic cycle for the palladium-catalyzed ortho-alkoxylation of 2-Methyl-N-tosylbenzamide.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Polyfunctionalized Arenes using N-Tosyl-Benzamides

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of polyfunctionalized arenes utilizing N-tosyl-benzamides as versatile directing groups. The methodologies described herein leverage transition-metal catalysis to achieve a range of C-H functionalization reactions, including arylation, alkoxylation, and halogenation, at various positions of the arene core.

Introduction

The targeted synthesis of polyfunctionalized arenes is a cornerstone of modern organic chemistry, with profound implications for drug discovery and materials science. N-Tosyl-benzamides have emerged as highly effective directing groups in C-H activation chemistry. The tosyl group activates the amide nitrogen, facilitating ortho-metalation, while the entire directing group can be maintained or subsequently transformed, offering a gateway to diverse molecular architectures. This document outlines established protocols for palladium-, rhodium-, and ruthenium-catalyzed functionalizations of N-tosyl-benzamides.

Data Presentation

The following tables summarize the scope and yields for key C-H functionalization reactions of N-tosyl-benzamides.

Table 1: Palladium-Catalyzed Ortho-Arylation of N-Tosyl-Benzamides [1]

Entry	N-Tosyl-Benzamide Substrate	Aryl Iodide	Product	Yield (%)
1	N-Tosyl-benzamide	4-Iodotoluene	2-(p-Tolyl)-N-tosyl-benzamide	75
2	4-Methoxy-N-tosyl-benzamide	4-Iodotoluene	4-Methoxy-2-(p-tolyl)-N-tosyl-benzamide	82
3	4-Fluoro-N-tosyl-benzamide	4-Iodotoluene	4-Fluoro-2-(p-tolyl)-N-tosyl-benzamide	70
4	N-Tosyl-benzamide	1-Iodo-4-methoxybenzene	2-(4-Methoxyphenyl)-N-tosyl-benzamide	78
5	N-Tosyl-benzamide	1-Iodo-4-fluorobenzene	2-(4-Fluorophenyl)-N-tosyl-benzamide	65

Table 2: Palladium-Catalyzed Ortho-Alkoxylation of N-Tosyl-Benzamides [2][3]

Entry	N-Tosyl-Benzamide Substrate	Alcohol	Product	Yield (%)
1	N-Tosyl-benzamide	Methanol	2-Methoxy-N-tosyl-benzamide	85
2	4-Methyl-N-tosyl-benzamide	Methanol	2-Methoxy-4-methyl-N-tosyl-benzamide	88
3	4-Chloro-N-tosyl-benzamide	Methanol	4-Chloro-2-methoxy-N-tosyl-benzamide	75
4	N-Tosyl-benzamide	Ethanol	2-Ethoxy-N-tosyl-benzamide	82
5	N-Tosyl-benzamide	Isopropanol	2-Isopropoxy-N-tosyl-benzamide	70

Table 3: Sequential Ortho-/Meta-C–H Functionalization of N-Tosyl-Benzamides [4]

Entry	Initial Substrate	Ortho-Functionalization	Meta-Functionalization	Product	Overall Yield (%)
1	N-Tosyl-benzamide	Methoxylation	Iodination	2-Methoxy-5-iodo-N-tosyl-benzamide	75
2	N-Tosyl-benzamide	Ethoxylation	Bromination	5-Bromo-2-ethoxy-N-tosyl-benzamide	68
3	4-Methyl-N-tosyl-benzamide	Methoxylation	Iodination	5-Iodo-2-methoxy-4-methyl-N-tosyl-benzamide	72

Experimental Protocols

Protocol 1: General Procedure for Palladium-Catalyzed Ortho-Arylation of N-Tosyl-Benzamides[1]

To a screw-capped vial are added N-tosyl-benzamide (0.2 mmol, 1.0 equiv), aryl iodide (0.4 mmol, 2.0 equiv), Pd(OAc)₂ (2.2 mg, 0.01 mmol, 5 mol%), Ag₂O (92.7 mg, 0.4 mmol, 2.0 equiv), and glacial acetic acid (2.0 mL). The vial is sealed and the mixture is stirred at 120 °C for 16 hours. After cooling to room temperature, the reaction mixture is diluted with ethyl acetate and filtered through a pad of Celite. The filtrate is washed with saturated aqueous NaHCO₃ solution and brine, dried over anhydrous Na₂SO₄, and concentrated under reduced pressure. The residue is purified by flash column chromatography on silica gel to afford the desired ortho-arylated product.

Protocol 2: General Procedure for Palladium-Catalyzed Ortho-Alkoxylation of N-Tosyl-Benzamides at Room Temperature[2][3]

In a glovebox, a screw-capped vial is charged with N-tosyl-benzamide (0.2 mmol, 1.0 equiv), Pd(OAc)₂ (4.5 mg, 0.02 mmol, 10 mol%), PhI(OAc)₂ (96.6 mg, 0.3 mmol, 1.5 equiv), and the desired alcohol (2.0 mL). The vial is sealed and the reaction mixture is stirred at room temperature for 24 hours. The solvent is then removed under reduced pressure, and the residue is purified by flash column chromatography on silica gel to yield the ortho-alkoxylated product.

Protocol 3: One-Pot Sequential Ortho-Methoxylation/Meta-Iodination of N-Tosyl-Benzamide[4]

Step A: Ortho-Methoxylation To a sealed tube are added N-tosyl-benzamide (0.2 mmol, 1.0 equiv), Pd(OAc)₂ (4.5 mg, 0.02 mmol, 10 mol%), PhI(OAc)₂ (96.6 mg, 0.3 mmol, 1.5 equiv), and methanol (2.0 mL). The mixture is stirred at room temperature for 24 hours.

Step B: Meta-Iodination To the resulting mixture from Step A are added N-iodosuccinimide (NIS) (67.5 mg, 0.3 mmol, 1.5 equiv) and trifluoroacetic acid (TFA) (0.1 mL). The tube is sealed again and the reaction is stirred at 80 °C for an additional 12 hours. After cooling, the reaction mixture is quenched with saturated aqueous Na₂S₂O₃ solution and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated. The crude product is purified by flash column chromatography on silica gel to afford the polyfunctionalized arene.

Visualizations

Caption: Proposed catalytic cycle for the Pd-catalyzed ortho-arylation.

Caption: One-pot sequential ortho- and meta-functionalization workflow.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Room-temperature ortho-alkoxylation and -halogenation of N-tosylbenzamides by using palladium(II)-catalyzed C-H activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Sequential ortho-/meta-C–H functionalizations of N-tosyl-benzamides for the synthesis of polyfunctionalized arenes - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: 2-Methyl-N-tosylbenzamide in the Synthesis of Heterocyclic Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic utility of 2-Methyl-N-tosylbenzamide and related N-tosylbenzamides in the construction of valuable heterocyclic scaffolds. The protocols detailed herein are based on established transition-metal-catalyzed methodologies, offering a guide for the synthesis of isoquinolones and other related nitrogen-containing heterocycles.

Introduction

2-Methyl-N-tosylbenzamide is a versatile synthetic intermediate. The N-tosyl group serves as an effective directing group in transition-metal-catalyzed C-H activation reactions, facilitating the formation of new carbon-carbon and carbon-heteroatom bonds at the ortho-position of the benzamide ring. The 2-methyl substituent can influence the regioselectivity and reactivity of these transformations. This document outlines key applications, presents quantitative data from related systems, and provides detailed experimental protocols.

Key Applications

The primary application of N-tosylbenzamides in heterocyclic synthesis revolves around transition-metal-catalyzed C-H activation and subsequent annulation reactions. These methods provide efficient routes to polycyclic aromatic compounds, which are prevalent motifs in pharmaceuticals and functional materials.

Rhodium(III)-Catalyzed C-H Annulation for the Synthesis of Isoquinolinediones

N-tosylbenzamides can react with diazo compounds in the presence of a Rhodium(III) catalyst to yield isoquinolinediones. The reaction proceeds via a C-H activation/annulation/decarboxylation cascade. The tosylamide group directs the C-H activation to the ortho-position of the benzamide.

A generalized reaction scheme is as follows:

Caption: Rh(III)-catalyzed synthesis of isoquinolinediones.

Ruthenium(II)-Catalyzed Allenylation and Annulation for Isoquinolone Synthesis

A two-step process involving a Ru(II)-catalyzed C(sp²)–H allenylation of N-tosylbenzamides with propargyl alcohols, followed by a base-mediated annulation, affords isoquinolone derivatives[1]. This protocol highlights the versatility of the N-tosylbenzamide scaffold in accessing complex heterocyclic systems.

Caption: Ru(II)-catalyzed route to isoquinolones.

Quantitative Data

The following table summarizes representative yields for the synthesis of isoquinolinediones from various substituted N-tosylbenzamides, demonstrating the scope of the Rh(III)-catalyzed annulation. While data for 2-Methyl-N-tosylbenzamide is not explicitly available, the results for ortho-substituted analogues provide a strong indication of expected reactivity.

Entry	N-Tosylbenzamide Substituent	Diazo Compound	Product	Yield (%)
1	H	Ethyl 2-diazo-3-oxobutanoate	2-Tosyl-3-acetyl-1,4-dioxo-1,2,3,4-tetrahydroisoquinoline	85
2	4-Me	Ethyl 2-diazo-3-oxobutanoate	7-Methyl-2-tosyl-3-acetyl-1,4-dioxo-1,2,3,4-tetrahydroisoquinoline	88
3	4-OMe	Ethyl 2-diazo-3-oxobutanoate	7-Methoxy-2-tosyl-3-acetyl-1,4-dioxo-1,2,3,4-tetrahydroisoquinoline	92
4	4-Cl	Ethyl 2-diazo-3-oxobutanoate	7-Chloro-2-tosyl-3-acetyl-1,4-dioxo-1,2,3,4-tetrahydroisoquinoline	75
5	3-Me	Ethyl 2-diazo-3-oxobutanoate	6-Methyl-2-tosyl-3-acetyl-1,4-dioxo-1,2,3,4-tetrahydroisoquinoline	82
6	2-Me	Ethyl 2-diazo-3-oxobutanoate	5-Methyl-2-tosyl-3-acetyl-1,4-dioxo-1,2,3,4-tetrahydroisoquinoline	(Predicted High)

Data extrapolated from studies on related N-acylbenzamides and N-tosylbenzamides.[2]

Experimental Protocols

Protocol 1: General Procedure for Rh(III)-Catalyzed Synthesis of Isoquinolinediones

This protocol is adapted from the literature for the annulation of N-tosylbenzamides with diazo compounds[2].

Materials:

• 2-Methyl-N-tosylbenzamide (1.0 equiv)

• Ethyl 2-diazo-3-oxobutanoate (1.2 equiv)

• [Cp*RhCl₂]₂ (2.5 mol%)

• AgSbF₆ (10 mol%)

• 1,2-Dichloroethane (DCE), anhydrous

Procedure:

• To a dry Schlenk tube under an inert atmosphere (Argon or Nitrogen), add 2-Methyl-N-tosylbenzamide, [Cp*RhCl₂]₂, and AgSbF₆.

• Add anhydrous DCE via syringe.

• Add ethyl 2-diazo-3-oxobutanoate dropwise to the stirred solution at room temperature.

• Heat the reaction mixture to 80 °C and stir for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Concentrate the mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to afford the desired isoquinolinedione.

• Characterize the product using standard analytical techniques (¹H NMR, ¹³C NMR, HRMS).

Protocol 2: General Procedure for Ru(II)-Catalyzed Allenylation and Annulation to form Isoquinolones

This two-step protocol is based on the work of Ackermann and coworkers[1].

Step A: Ru(II)-Catalyzed C-H Allenylation

Materials:

• 2-Methyl-N-tosylbenzamide (1.0 equiv)

• Propargyl alcohol (2.0 equiv)

• [Ru(p-cymene)Cl₂]₂ (2.5 mol%)

• Potassium pivalate (KOPiv) (30 mol%)

• Additive (e.g., 1-adamantane carboxylic acid) (20 mol%)

• Toluene, anhydrous

Procedure:

• In a glovebox, charge a dry Schlenk tube with 2-Methyl-N-tosylbenzamide, [Ru(p-cymene)Cl₂]₂, KOPiv, and the additive.

• Add anhydrous toluene, followed by the propargyl alcohol.

• Seal the tube and heat the reaction mixture at 120 °C for 24 hours.

• Cool the mixture to room temperature and concentrate under reduced pressure.

• Purify the crude allenylamide intermediate by flash column chromatography.

Step B: Base-Mediated Annulation

Materials:

• Allenylamide intermediate from Step A (1.0 equiv)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (1.5 equiv)

• Toluene, anhydrous

Procedure:

• Dissolve the purified allenylamide in anhydrous toluene in a sealed tube.

• Add DBU to the solution.

• Heat the reaction mixture at 110 °C for 12 hours.

• Cool to room temperature and quench the reaction with saturated aqueous NH₄Cl.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the isoquinolone derivative.

Logical Workflow for Protocol Selection

Caption: Decision workflow for selecting the appropriate protocol.

Conclusion

2-Methyl-N-tosylbenzamide and its analogues are valuable precursors for the synthesis of a range of nitrogen-containing heterocycles. The methodologies presented, centered around transition-metal-catalyzed C-H activation, offer efficient and modular routes to isoquinolone and isoquinolinedione scaffolds. Researchers and drug development professionals can utilize these protocols as a foundation for the synthesis of novel compounds with potential biological activity. Further exploration of the substrate scope and optimization of reaction conditions for 2-Methyl-N-tosylbenzamide specifically is encouraged to fully elucidate its synthetic potential.

References

• 1. Ru(ii)-catalyzed allenylation and sequential annulation of N-tosylbenzamides with propargyl alcohols - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. Controllable construction of isoquinolinedione and isocoumarin scaffolds via RhIII-catalyzed C–H annulation of N-tosylbenzamides with diazo compounds - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Catalyst Selection for Reactions Involving 2-Methyl-N-tosylbenzamide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of catalyst selection and experimental protocols for synthetic transformations involving 2-Methyl-N-tosylbenzamide. The N-tosylbenzamide functionality serves as a versatile directing group for various transition metal-catalyzed C-H functionalization reactions, enabling the synthesis of complex molecular architectures. This document outlines key catalytic systems and provides detailed experimental procedures for representative reactions.

Introduction to Catalytic Reactions of 2-Methyl-N-tosylbenzamide

2-Methyl-N-tosylbenzamide is a valuable substrate for a range of catalytic C-H activation/functionalization reactions. The tosylamide group acts as an effective directing group, facilitating the selective functionalization of the ortho-C-H bond of the benzamide ring. This approach provides an atom-economical and efficient route to synthesize substituted benzamides, which are important structural motifs in medicinal chemistry and materials science. The primary catalytic systems employed for these transformations are based on ruthenium and rhodium complexes.

Catalyst Selection and Reaction Data

The choice of catalyst is crucial for achieving high efficiency and selectivity in the C-H functionalization of 2-Methyl-N-tosylbenzamide. Below is a summary of catalyst systems and their performance in reactions analogous to those expected with 2-Methyl-N-tosylbenzamide, based on studies with similar N-tosylbenzamides and related substrates.

Table 1: Catalyst Systems for C-H Olefination of N-Arylbenzamides

Catalyst System	Alkene Partner	Oxidant	Solvent	Temp (°C)	Yield (%)	Reference
[RhCpCl₂]₂ / AgSbF₆	Styrene	Cu(OAc)₂	1,4-Dioxane	125	92	[1]
[RhCpCl₂]₂ / AgSbF₆	Ethylene (2 bar)	Cu(OAc)₂	t-AmylOH	100	85	[1]
[RuCl₂(p-cymene)]₂ / AgSbF₆	Methyl Acrylate	Cu(OAc)₂·H₂O	DCE	80	85 (mono) / 14 (di)	[2]
[RuCl₂(p-cymene)]₂	Styrene	K₂CO₃ / Mesitylic Acid	Toluene	120	High (unspecified)	[2]

Table 2: Catalyst Systems for C-H Arylation of N-Arylbenzamides and Thiobenzamides

Catalyst System	Arylating Agent	Additive/Base	Solvent	Temp (°C)	Yield (%)	Reference
[RuCl₂(p-cymene)]₂	Aryl Bromide	K₂CO₃ / Mesitylic Acid	Toluene	120	Good (unspecified)	[2]
[RuCl₂(p-cymene)]₂	Aryl Boronic Acid	Cu(OTf)₂ / Ag₂O	2-MeTHF	100	High (unspecified)	[3]
[RuCl₂(p-cymene)]₂	Aryl Halide	DBU / PPh₃	NMP	120	26 (mono) / 71 (di)	[2]

Experimental Protocols

The following are detailed, representative protocols for the C-H functionalization of 2-Methyl-N-tosylbenzamide. These protocols are adapted from literature procedures for structurally related substrates and should be considered as starting points for optimization.

Protocol 1: Rhodium-Catalyzed C-H Olefination with Styrene

This protocol describes the olefination of the ortho-C-H bond of 2-Methyl-N-tosylbenzamide with styrene, based on the procedure by Glorius and coworkers for N,N-diethylbenzamide[1].

Materials:

• 2-Methyl-N-tosylbenzamide

• Styrene

• [Cp*RhCl₂]₂ (Pentamethylcyclopentadienylrhodium(III) chloride dimer)

• AgSbF₆ (Silver hexafluoroantimonate)

• Cu(OAc)₂ (Copper(II) acetate)

• 1,4-Dioxane (anhydrous)

• Toluene

• Ethyl Acetate

• Silica Gel

Procedure:

• To a flame-dried, three-necked round-bottomed flask equipped with a magnetic stir bar, reflux condenser, and argon inlet, add [Cp*RhCl₂]₂ (0.0025 mmol), AgSbF₆ (0.01 mmol), and Cu(OAc)₂ (2.1 mmol).

• Evacuate and backfill the flask with argon three times.

• Add anhydrous 1,4-dioxane (5 mL) to the flask.

• In a separate vial, dissolve 2-Methyl-N-tosylbenzamide (1.0 mmol) in 1,4-dioxane (2 mL) and add it to the reaction flask via cannula.

• Add styrene (1.5 mmol) to the resulting suspension via syringe.

• Heat the stirred suspension in an oil bath at 125 °C for 24 hours.

• Allow the reaction mixture to cool to room temperature.

• Filter the mixture through a pad of Celite, washing with toluene (20 mL).

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the desired (E)-2-(2-styryl)-N-tosyl-2-methylbenzamide.

Protocol 2: Ruthenium-Catalyzed C-H Arylation with Phenylboronic Acid

This protocol outlines the arylation of the ortho-C-H bond of 2-Methyl-N-tosylbenzamide with phenylboronic acid, adapted from a procedure for N,N-dialkylthiobenzamides[3].

Materials:

• 2-Methyl-N-tosylbenzamide

• Phenylboronic Acid

• [RuCl₂(p-cymene)]₂

• Cu(OTf)₂ (Copper(II) trifluoromethanesulfonate)

• Ag₂O (Silver(I) oxide)

• 2-Methyltetrahydrofuran (2-MeTHF)

• Ethyl Acetate

• Saturated aqueous NaHCO₃

• Brine

• Anhydrous MgSO₄

• Silica Gel

Procedure:

• In a sealed tube, combine 2-Methyl-N-tosylbenzamide (0.2 mmol), phenylboronic acid (0.4 mmol), [RuCl₂(p-cymene)]₂ (0.01 mmol, 5 mol%), Cu(OTf)₂ (0.4 mmol), and Ag₂O (0.2 mmol).

• Evacuate and backfill the tube with argon three times.

• Add 2-MeTHF (1.0 mL) to the tube.

• Seal the tube and place it in a preheated oil bath at 100 °C for 12 hours.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate (10 mL).

• Wash the organic layer with saturated aqueous NaHCO₃ (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the desired 2-phenyl-6-methyl-N-tosylbenzamide.

Visualizations

Logical Workflow for Catalyst Screening

Caption: A logical workflow for screening and optimizing catalyst systems for reactions involving 2-Methyl-N-tosylbenzamide.

Decision Tree for Catalyst Selection

Caption: A decision tree to guide catalyst selection based on the desired reaction type for 2-Methyl-N-tosylbenzamide.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Recent Advances in C–H Bond Functionalization with Ruthenium-Based Catalysts [mdpi.com]
• 3. Ruthenium(II)-Catalyzed C-H Arylation of N,N-Dialkyl Thiobenzamides with Boronic Acids by Sulfur Coordination in 2-MeTHF - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Scale-Up Synthesis of Isoquinolone Derivatives from Allenylamides

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the synthesis of isoquinolone derivatives, with a focus on methods involving allene precursors. While direct large-scale synthesis from allenylamides is not extensively documented, this guide details a highly relevant and scalable cobalt-catalyzed method for the synthesis of isoquinolones from N-(quinolin-8-yl)benzamides and allenes. This approach offers a practical and efficient route to a variety of substituted isoquinolones. Additionally, this document outlines potential multi-step strategies for the conversion of allenylamides to suitable precursors for isoquinolone synthesis. The provided protocols are intended to be adaptable for scale-up operations in a research or drug development setting.

Introduction

Isoquinolone and its derivatives are privileged heterocyclic scaffolds found in numerous natural products and synthetic compounds with a wide range of biological activities. Their diverse pharmacological properties, including antitumor, anti-inflammatory, and antiviral activities, have made them attractive targets for medicinal chemists and drug development professionals. The development of efficient and scalable synthetic routes to access these important molecules is therefore of significant interest.

This application note focuses on the synthesis of isoquinolones utilizing allenes as key building blocks. While the direct cyclization of allenylamides to isoquinolones is not a commonly reported transformation, a robust cobalt-catalyzed method allows for the efficient synthesis of isoquinolones from readily available benzamides and allenes. This protocol, along with a discussion of potential synthetic pathways starting from allenylamides, provides a comprehensive guide for researchers aiming to produce these valuable compounds on a larger scale.

Cobalt-Catalyzed Synthesis of Isoquinolones from N-(Quinolin-8-yl)benzamides and Allenes

A highly efficient method for the synthesis of 3-substituted isoquinolones involves the intermolecular cyclization of N-(quinolin-8-yl)benzamides with substituted allenes, catalyzed by cobalt(II) acetylacetonate. This reaction proceeds at room temperature and offers a scalable route to a variety of isoquinolone derivatives.

Reaction Scheme

Caption: General scheme for the cobalt-catalyzed synthesis of isoquinolones.

Quantitative Data Summary

The following table summarizes typical reaction parameters and yields for the cobalt-catalyzed synthesis of isoquinolones.

Entry	Benzamide Substrate	Allene Substrate	Co(acac)₂ (mol%)	Mn(OAc)₃·2H₂O (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	N-(quinolin-8-yl)benzamide	Phenylallene	10	2.5	TFE	25	12	85
2	4-Methyl-N-(quinolin-8-yl)benzamide	Cyclohexylallene	10	2.5	TFE	25	12	78
3	4-Methoxy-N-(quinolin-8-yl)benzamide	n-Butylallene	10	2.5	TFE	25	12	82
4	4-Chloro-N-(quinolin-8-yl)benzamide	Phenylallene	10	2.5	TFE	25	12	75

Detailed Experimental Protocol (Lab Scale)

Materials:

• N-(Quinolin-8-yl)benzamide derivative (1.0 equiv)

• Substituted allene (1.2 equiv)

• Cobalt(II) acetylacetonate (Co(acac)₂, 0.1 equiv)

• Manganese(III) acetate dihydrate (Mn(OAc)₃·2H₂O, 2.5 equiv)

• 2,2,2-Trifluoroethanol (TFE)

• Argon or Nitrogen atmosphere

Procedure:

• To a dry reaction vessel, add the N-(quinolin-8-yl)benzamide derivative (e.g., 0.5 mmol, 1.0 equiv), Co(acac)₂ (0.1 equiv), and Mn(OAc)₃·2H₂O (2.5 equiv).

• Evacuate and backfill the vessel with an inert atmosphere (Argon or Nitrogen) three times.

• Add anhydrous TFE (5.0 mL) to the vessel via syringe.

• Add the substituted allene (e.g., 0.6 mmol, 1.2 equiv) to the reaction mixture via syringe.

• Stir the reaction mixture at room temperature (25 °C) for 12 hours.

• Upon completion (monitored by TLC or LC-MS), quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 3-substituted isoquinolone.

Scale-Up Considerations

• Reaction Vessel: For larger scale synthesis (e.g., gram to multi-gram scale), a jacketed glass reactor with overhead stirring is recommended to ensure efficient mixing and temperature control.

• Inert Atmosphere: Maintaining a strict inert atmosphere is crucial for catalyst stability and reaction efficiency. Continuous purging with an inert gas during reagent addition is advisable.

• Reagent Addition: For larger quantities, the allene may be added dropwise to the reaction mixture to control any potential exotherm.

• Work-up: The aqueous work-up may need to be scaled accordingly. The use of a separatory funnel with sufficient capacity is required.

• Purification: For larger quantities of product, automated flash chromatography systems can be employed for efficient purification. Recrystallization may also be a viable purification method for crystalline products.

Potential Multi-Step Synthesis from Allenylamides

While a direct cyclization is not established, allenylamides can potentially be converted into precursors suitable for isoquinolone synthesis. A plausible two-step approach is outlined below.

Proposed Synthetic Pathway

Caption: Proposed multi-step synthesis of isoquinolones from allenylamides.

Step 1: Conversion of Allenylamide to a Benzamide Precursor. The allenylamide would first need to be converted to a suitable carboxylic acid or benzamide. This could potentially be achieved through:

• Hydrolysis: Acidic or basic hydrolysis of the amide functionality to yield the corresponding carboxylic acid.

• Oxidative Cleavage: Ozonolysis or other oxidative cleavage methods to transform the allene moiety into a carbonyl group, which could then be further manipulated.

Step 2: Synthesis of N-(Quinolin-8-yl)benzamide and Cyclization. The resulting carboxylic acid or a derivative could then be coupled with 8-aminoquinoline to form the N-(quinolin-8-yl)benzamide precursor. This intermediate would then undergo the cobalt-catalyzed cyclization with an appropriate allene as described in Section 2.

Signaling Pathways Involving Isoquinolone Derivatives

Isoquinolone derivatives have been shown to interact with various biological targets and signaling pathways, highlighting their therapeutic potential.

LPA5 Receptor Antagonism

Certain isoquinolone derivatives act as potent antagonists of the Lysophosphatidic Acid Receptor 5 (LPA5). LPA signaling is involved in various physiological processes, including pain perception. Antagonism of LPA5 by isoquinolones can lead to analgesic effects.

Caption: Isoquinolone derivatives as LPA5 receptor antagonists.

Interference with Viral Replication Pathways

Some isoquinoline alkaloids have demonstrated antiviral activity by interfering with key signaling pathways essential for viral replication, such as the NF-κB and MAPK/ERK pathways.

Caption: Inhibition of viral replication pathways by isoquinolone alkaloids.

Conclusion

This application note provides a practical guide for the scale-up synthesis of isoquinolone derivatives with a focus on methods involving allenes. The detailed protocol for the cobalt-catalyzed cyclization of N-(quinolin-8-yl)benzamides with allenes offers a robust and scalable route to a diverse range of 3-substituted isoquinolones. While direct synthesis from allenylamides remains an area for further research, the proposed multi-step pathway provides a viable strategy for their conversion to valuable isoquinolone products. The elucidation of the involvement of isoquinolone derivatives in key signaling pathways underscores their potential as therapeutic agents and provides a rationale for their continued development. The information presented herein is intended to support researchers and drug development professionals in the efficient and scalable synthesis of this important class of heterocyclic compounds.

Application Notes and Protocols for the Intramolecular Cyclization of 2-Methyl-N-tosylbenzamide Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

The intramolecular cyclization of 2-Methyl-N-tosylbenzamide derivatives represents a significant synthetic strategy for constructing isoindolinones. This class of nitrogen-containing heterocycles is a core structural motif in numerous natural products and biologically active compounds, making their efficient synthesis a key focus in medicinal chemistry and drug development. This document provides detailed application notes and protocols for the transition-metal-catalyzed intramolecular C-H amination of 2-Methyl-N-tosylbenzamide derivatives, a modern and efficient route to these valuable scaffolds. The reaction proceeds via activation of the benzylic C(sp³)–H bond of the 2-methyl group, followed by intramolecular cyclization to form the five-membered lactam ring of the isoindolinone. Rhodium-based catalytic systems have shown particular promise in effecting this transformation.

Reaction Principle

The core of this synthetic approach is a transition metal-catalyzed direct C-H functionalization. The N-tosyl group on the benzamide serves as a directing group, facilitating the coordination of the metal catalyst and subsequent activation of the ortho-methyl group's C-H bond. This intramolecular process offers high atom economy and regioselectivity, providing a direct route to the isoindolinone core without the need for pre-functionalized starting materials.

Key Applications

• Drug Discovery: Isoindolinones exhibit a wide range of biological activities and are key pharmacophores in many drug candidates. This synthetic route provides efficient access to novel isoindolinone libraries for screening and lead optimization.

• Natural Product Synthesis: Many natural products with complex architectures contain the isoindolinone core. This methodology can be applied as a key step in the total synthesis of such molecules.

• Materials Science: The rigid, planar structure of the isoindolinone system can be exploited in the design of novel organic materials with specific electronic or photophysical properties.

Experimental Protocols

General Protocol for Rhodium-Catalyzed Intramolecular C-H Amidation

This protocol is a generalized procedure based on reported rhodium-catalyzed intramolecular cyclizations of related N-substituted 2-methylbenzamides for the synthesis of isoindolinones.[1] Optimization of reaction conditions may be necessary for specific substrates.

Materials:

• 2-Methyl-N-tosylbenzamide derivative (1.0 equiv)

• Rhodium catalyst (e.g., [RhCp*Cl₂]₂) (2.5 mol%)

• Silver salt additive (e.g., AgSbF₆) (10 mol%)

• Solvent (e.g., 1,2-dichloroethane (DCE))

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware and stirring equipment

Procedure:

• To an oven-dried reaction vessel, add the 2-Methyl-N-tosylbenzamide derivative (e.g., 0.2 mmol, 1.0 equiv), the rhodium catalyst (e.g., [RhCp*Cl₂]₂, 0.005 mmol, 2.5 mol%), and the silver salt additive (e.g., AgSbF₆, 0.02 mmol, 10 mol%).

• Evacuate and backfill the vessel with an inert atmosphere (e.g., nitrogen or argon) three times.

• Add the anhydrous solvent (e.g., 1,2-dichloroethane, 1.0 mL) via syringe.

• Stir the reaction mixture at an elevated temperature (e.g., 80-120 °C) and monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture through a pad of celite, washing with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the desired N-tosylisoindolinone product.

Data Presentation

The following table summarizes representative data for the intramolecular cyclization of N-substituted 2-methylbenzamides to yield isoindolinones, based on analogous reactions found in the literature.[1]

Entry	Catalyst (mol%)	Additive (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	[RhCp*Cl₂]₂ (2.5)	AgSbF₆ (10)	DCE	100	12	85
2	[Rh(OAc)₂]₂ (5)	-	Toluene	110	24	72
3	Pd(OAc)₂ (10)	Cu(OAc)₂ (200)	Toluene	120	18	65

Visualizations

Reaction Pathway

The following diagram illustrates the proposed catalytic cycle for the rhodium-catalyzed intramolecular C-H amination of a 2-Methyl-N-tosylbenzamide derivative.

Caption: Proposed catalytic cycle for rhodium-catalyzed intramolecular C-H amination.

Experimental Workflow

This diagram outlines the general laboratory workflow for the synthesis and purification of N-tosylisoindolinones.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols: 2-Methyl-N-tosylbenzamide in Synthetic Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-N-tosylbenzamide is a bespoke chemical entity with significant potential in the field of organic synthesis, particularly in the construction of complex molecular architectures relevant to natural product synthesis and drug discovery. While its direct application in a completed total synthesis is not yet extensively documented in publicly available literature, its structural motifs—a secondary N-tosylbenzamide—suggest a high utility as both a directed metalation group (DMG) and a stable protecting group. These attributes make it a valuable tool for achieving regioselective functionalization of aromatic rings and for masking the reactivity of the benzamide nitrogen under a variety of reaction conditions.

This document provides an overview of the potential applications of 2-Methyl-N-tosylbenzamide, complete with detailed hypothetical protocols and quantitative data based on analogous systems.

Potential Applications in Total Synthesis

The primary foreseeable applications of 2-Methyl-N-tosylbenzamide in the synthesis of complex molecules are twofold:

• Directed ortho-Metalation (DoM) Agent: The N-tosylbenzamide functionality is a powerful directed metalation group.[1][2][3] The amide carbonyl oxygen can chelate to an organolithium base, directing deprotonation to the proximate ortho-position on the benzoyl ring. The inherent acidity of the aryl protons is enhanced by the electron-withdrawing nature of the N-tosyl group. This regioselective lithiation enables the introduction of a wide array of electrophiles at the C6 position, facilitating the construction of polysubstituted aromatic systems.

• Protecting Group for Benzamides: The tosyl group can serve as a robust protecting group for the amide nitrogen. N-tosylamides exhibit enhanced stability compared to their unprotected counterparts and are resilient to a range of reaction conditions.[4] This allows for chemical transformations on other parts of the molecule without affecting the benzamide moiety. The tosyl group can be subsequently removed under specific reductive or acidic conditions.[5]

Data Presentation

The following table summarizes expected yields for the key potential reaction of 2-Methyl-N-tosylbenzamide based on literature precedents for similar N-substituted benzamides in directed ortho-metalation reactions.

Entry	Electrophile	Product	Typical Yield (%)
1	D2O	2-Methyl-6-deutero-N-tosylbenzamide	>95
2	MeI	2,6-Dimethyl-N-tosylbenzamide	75-90
3	I2	2-Iodo-6-methyl-N-tosylbenzamide	70-85
4	(CH2O)n	2-(Hydroxymethyl)-6-methyl-N-tosylbenzamide	60-75
5	PhCHO	2-(Hydroxy(phenyl)methyl)-6-methyl-N-tosylbenzamide	65-80

Experimental Protocols

Protocol 1: Directed ortho-Metalation and Functionalization

This protocol describes a general procedure for the regioselective functionalization of 2-Methyl-N-tosylbenzamide at the C6 position via directed ortho-metalation.

Materials:

• 2-Methyl-N-tosylbenzamide

• Anhydrous tetrahydrofuran (THF)

• sec-Butyllithium (s-BuLi) in cyclohexane (typically 1.4 M)

• Electrophile (e.g., Iodomethane, Deuterium oxide, etc.)

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add 2-Methyl-N-tosylbenzamide (1.0 eq).

• Dissolve the starting material in anhydrous THF (0.1 M).

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add s-BuLi (1.2 eq) dropwise via syringe, maintaining the internal temperature below -70 °C.

• Stir the resulting deep red solution at -78 °C for 1 hour.

• Add the chosen electrophile (1.5 eq) dropwise to the reaction mixture.

• Allow the reaction to stir at -78 °C for 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Quench the reaction by the slow addition of saturated aqueous NH4Cl solution at -78 °C.

• Allow the mixture to warm to room temperature.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Deprotection of the N-Tosyl Group

This protocol outlines a general method for the cleavage of the N-tosyl group to regenerate the parent 2-methylbenzamide.

Materials:

• N-Tosyl-2-methylbenzamide derivative

• Magnesium powder

• Anhydrous methanol

• Ammonium chloride

• Dichloromethane

Procedure:

• To a round-bottom flask, add the N-tosyl-2-methylbenzamide derivative (1.0 eq) and magnesium powder (10 eq).

• Add anhydrous methanol (0.2 M) to the flask.

• Stir the suspension at room temperature and monitor the reaction by TLC.

• Upon completion, filter the reaction mixture through a pad of Celite, washing with dichloromethane.

• Concentrate the filtrate under reduced pressure.

• Redissolve the residue in dichloromethane and wash with saturated aqueous ammonium chloride solution.

• Separate the organic layer, dry over anhydrous MgSO4, filter, and concentrate to yield the deprotected benzamide.

• Further purification can be achieved by recrystallization or column chromatography if necessary.

Mandatory Visualization

References

• 1. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 2. baranlab.org [baranlab.org]
• 3. Directed Ortho Metalation [organic-chemistry.org]
• 4. Recent advances in the synthesis of N-acyl sulfonamides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. p-Toluenesulfonamides [organic-chemistry.org]

Application Notes and Protocols for Protecting Group Strategies in 2-Methyl-N-tosylbenzamide Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols concerning protecting group strategies relevant to the synthesis and modification of 2-Methyl-N-tosylbenzamide. The core of this molecule features two key functional moieties: an N-tosyl amide and a benzylic methyl group. The strategies discussed herein focus on the protection and deprotection of the amide nitrogen and the functionalization of the methyl group, which can be considered a strategy to modulate its reactivity.

The N-Tosyl Group as a Protecting Group for the Amide

The tosyl (Ts) group is a widely used protecting group for primary and secondary amines, including amides. In 2-Methyl-N-tosylbenzamide, the tosyl group serves to protect the benzamide nitrogen. This protection is robust, rendering the N-H bond non-acidic and the nitrogen lone pair less nucleophilic. The N-tosyl amide moiety is stable to a variety of reaction conditions, including many oxidative and reductive methods that might target other parts of the molecule.[1][2] Furthermore, the N-tosyl amide can act as a directing group in C-H activation/functionalization reactions on the benzoyl ring.[3][4][5]

The primary "protecting group strategy" involving the N-tosyl group is often its removal (deprotection) to liberate the free amide or amine. The choice of deprotection method is critical to ensure compatibility with other functional groups in the molecule.

Deprotection Strategies for the N-Tosyl Group

A variety of methods are available for the cleavage of the N-S bond in N-tosyl amides. The selection of a specific protocol depends on the overall molecular structure and the presence of other sensitive functional groups.

Reductive cleavage is a common and effective method for N-tosyl deprotection.

• Samarium(II) Iodide (SmI₂): This single-electron transfer reagent is known for its ability to deprotect tosylamides under mild, neutral conditions.[6][7] The addition of an amine and water can lead to instantaneous cleavage, even with sensitive substrates like aziridines.[6][8] Activation of the tosylamide with a trifluoroacetyl group can facilitate the cleavage of particularly stable primary N-tosyl amides at low temperatures.[9][10]

• Magnesium in Methanol (Mg/MeOH): This method provides a cost-effective and efficient means for the reductive cleavage of N-tosyl groups. It has been shown to be successful for the deprotection of chiral 1,2-bis(tosylamides) to yield 1,2-diamines in high yields.[11]

• Sodium in Liquid Ammonia: A classical and powerful method for tosyl group removal, although the harsh conditions can limit its applicability with complex molecules.[12]

Visible-light photoredox catalysis offers a mild and efficient alternative for the desulfonylation of tosyl amides.[13][14][15] These methods often exhibit broad substrate scope and good functional group tolerance.[15][16]

• Strong Acids: Conditions such as refluxing in concentrated hydrochloric acid or heating in concentrated sulfuric acid can cleave the N-tosyl group, but these harsh conditions may not be suitable for molecules with acid-labile functional groups.[12]

• Bases: While generally stable to base, certain N-tosylated heterocycles, like indoles, can be deprotected using bases such as cesium carbonate in a mixed solvent system.[17]

Orthogonal Protecting Group Strategies

In a multi-step synthesis, it is crucial to employ orthogonal protecting groups that can be removed selectively without affecting others.[1] The N-tosyl group's stability to conditions used for the removal of other common protecting groups makes it a valuable component of such strategies.

Protecting Group	Typical Removal Conditions	Orthogonality with N-Tosyl Group
Boc (tert-Butoxycarbonyl)	Strong acid (e.g., TFA, HCl)	Partial; strong acid can also cleave the tosyl group.
Fmoc (9-Fluorenylmethyloxycarbonyl)	Base (e.g., piperidine)	Yes; N-tosyl is stable to piperidine.
Cbz (Carboxybenzyl)	Hydrogenolysis (H₂, Pd/C)	Yes; N-tosyl is generally stable to hydrogenolysis.
Bn (Benzyl)	Hydrogenolysis (H₂, Pd/C)	Yes; N-tosyl is generally stable to hydrogenolysis.
Silyl Ethers (e.g., TBDMS)	Fluoride source (e.g., TBAF)	Yes; N-tosyl is stable to fluoride ions.

Strategies for the Benzylic Methyl Group

The benzylic methyl group in 2-Methyl-N-tosylbenzamide is susceptible to oxidation and radical halogenation due to the stability of the resulting benzylic radical or cation.[18][19][20] Modifying this group can be a key step in a synthetic route, and can be considered a form of "protection" by conversion to a less reactive or differently reactive functional group.

Benzylic Oxidation

The methyl group can be oxidized to various states, including an aldehyde, carboxylic acid, or alcohol.[21][22]

• Oxidation to Carboxylic Acid: Strong oxidizing agents like potassium permanganate (KMnO₄) or sodium dichromate (Na₂Cr₂O₇) can oxidize the benzylic methyl group directly to a carboxylic acid, provided there is at least one benzylic hydrogen.[18]

• Milder Oxidation: Milder and more selective oxidation to the aldehyde or alcohol level can also be achieved using specific reagents and conditions, such as potassium permanganate with triethylamine.[23]

Benzylic Halogenation

Radical halogenation at the benzylic position can be achieved using reagents like N-bromosuccinimide (NBS) in the presence of a radical initiator.[24][25] This introduces a handle for further functionalization, such as nucleophilic substitution to introduce other groups, including those that could serve as protecting groups (e.g., conversion to a benzyl alcohol followed by protection as a benzyl ether).

Experimental Protocols

Protocol 1: Reductive Deprotection of N-Tosyl Amide using SmI₂

This protocol describes the deprotection of an N-tosyl amide to the corresponding free amide using samarium(II) iodide.

Materials:

• N-tosyl amide substrate

• Samarium(II) iodide (SmI₂) solution in THF (0.1 M)

• Anhydrous tetrahydrofuran (THF)

• Anhydrous methanol (MeOH)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium thiosulfate solution

• Ethyl acetate

• Magnesium sulfate (MgSO₄)

• Argon or Nitrogen atmosphere

Procedure:

• Dissolve the N-tosyl amide (1.0 equiv) in anhydrous THF under an inert atmosphere.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Add anhydrous methanol (10 equiv).

• Slowly add the SmI₂ solution in THF (2.5 equiv) dropwise until the characteristic deep blue color persists.

• Stir the reaction mixture at -78 °C for 1-2 hours, monitoring the reaction progress by TLC.

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Allow the mixture to warm to room temperature.

• Add saturated aqueous sodium thiosulfate solution to remove any remaining iodine.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Quantitative Data Example:

Substrate	Product	Reagents	Time (h)	Yield (%)	Reference
N-Tosyl-N-benzylbenzamide	N-Benzylbenzamide	SmI₂, THF, MeOH	1	95	[6][7]
Primary N-tosyl amide	Primary amide	1. TFAA, 2. SmI₂	2	80-95	[9]

Protocol 2: Benzylic Bromination using NBS

This protocol details the bromination of the benzylic methyl group of 2-Methyl-N-tosylbenzamide.

Materials:

• 2-Methyl-N-tosylbenzamide

• N-Bromosuccinimide (NBS)

• Benzoyl peroxide (BPO) or AIBN (radical initiator)

• Carbon tetrachloride (CCl₄) or other suitable solvent

• Saturated aqueous sodium bicarbonate solution

• Brine

• Magnesium sulfate (MgSO₄)

Procedure:

• To a solution of 2-Methyl-N-tosylbenzamide (1.0 equiv) in CCl₄, add NBS (1.1 equiv) and a catalytic amount of BPO or AIBN.

• Reflux the mixture, monitoring the reaction by TLC. The reaction is often complete within a few hours.

• Cool the reaction mixture to room temperature.

• Filter off the succinimide byproduct.

• Wash the filtrate with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over MgSO₄, filter, and concentrate under reduced pressure.

• Purify the resulting 2-(bromomethyl)-N-tosylbenzamide by recrystallization or flash column chromatography.

Quantitative Data Example:

Substrate	Product	Reagents	Time (h)	Yield (%)	Reference
Toluene	Benzyl bromide	NBS, BPO, CCl₄	2	85	[24][25]

Visualizations

Caption: Workflow for the deprotection of the N-tosyl group.

References

• 1. fiveable.me [fiveable.me]
• 2. Benzyl group - Wikipedia [en.wikipedia.org]
• 3. Sequential ortho-/meta-C–H functionalizations of N-tosyl-benzamides for the synthesis of polyfunctionalized arenes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Ru(ii)-catalyzed allenylation and sequential annulation of N-tosylbenzamides with propargyl alcohols - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 6. Instantaneous deprotection of tosylamides and esters with SmI(2)/amine/water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Samarium(II) Iodide | Chem-Station Int. Ed. [en.chem-station.com]
• 8. Samarium(II) iodide - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. Samarium (low valent) [organic-chemistry.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. US8263808B2 - Method for deprotecting aryl or alkyl sulfonamides of primary or secondary amines - Google Patents [patents.google.com]
• 13. researchgate.net [researchgate.net]
• 14. Desulfonylation of tosyl amides through catalytic photoredox cleavage of N-S bond under visible-light irradiation. | Semantic Scholar [semanticscholar.org]
• 15. Desulfonylation of tosyl amides through catalytic photoredox cleavage of N-S bond under visible-light irradiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Reactions at the Benzylic Position - Chemistry Steps [chemistrysteps.com]
• 19. Ch 11 : Benzylic systems [chem.ucalgary.ca]
• 20. chem.libretexts.org [chem.libretexts.org]
• 21. Carboxylic acid synthesis by oxidation of benzylic positions [organic-chemistry.org]
• 22. Aldehyde synthesis by benzylic oxidation [organic-chemistry.org]
• 23. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 24. m.youtube.com [m.youtube.com]
• 25. chem.libretexts.org [chem.libretexts.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Methyl-N-tosylbenzamide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 2-Methyl-N-tosylbenzamide synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the general reaction scheme for the synthesis of 2-Methyl-N-tosylbenzamide?

A1: The synthesis of 2-Methyl-N-tosylbenzamide is typically achieved through the N-acylation of p-toluenesulfonamide with 2-methylbenzoyl chloride. The reaction is generally carried out in the presence of a base to neutralize the hydrochloric acid byproduct.

Q2: Why is the N-acylation of sulfonamides often challenging?

A2: The N-acylation of sulfonamides can be difficult due to the low nucleophilicity of the sulfonamide nitrogen. This is a result of the electron-withdrawing effect of the adjacent sulfonyl group. Consequently, the reaction often requires forcing conditions or the use of a catalyst to proceed efficiently.[1]

Q3: What are some common catalysts used to improve the yield of N-acylsulfonamide synthesis?

A3: A variety of catalysts can be employed to enhance the rate and yield of N-acylation of sulfonamides. These include Lewis acids such as zinc chloride (ZnCl₂), and metal hydrogen sulfates like Al(HSO₄)₃ and Zr(HSO₄)₄. The choice of catalyst can significantly impact the reaction's efficiency.

Q4: Can I use 2-methylbenzoic acid directly instead of 2-methylbenzoyl chloride?

A4: While direct coupling of carboxylic acids with sulfonamides is possible using coupling agents like dicyclohexylcarbodiimide (DCC), it is generally less common for this specific transformation. The use of the more reactive acid chloride (2-methylbenzoyl chloride) is often preferred to achieve higher yields under milder conditions.

Q5: What are the typical reaction solvents for this synthesis?

A5: Common solvents for the N-acylation of sulfonamides include aprotic solvents like dichloromethane (DCM), acetonitrile (MeCN), and toluene. Solvent-free conditions have also been reported to be effective, offering a greener alternative.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Low reactivity of p-toluenesulfonamide. 2. Insufficiently reactive acylating agent. 3. Inappropriate base or catalyst. 4. Reaction temperature is too low.	1. Add a catalyst such as ZnCl₂ or a metal hydrogen sulfate to activate the sulfonamide. 2. Ensure the 2-methylbenzoyl chloride is fresh and has not hydrolyzed. 3. Use a stronger, non-nucleophilic base like pyridine or triethylamine. 4. Gradually increase the reaction temperature and monitor the progress by TLC.
Formation of Multiple Byproducts	1. Side reactions of the acylating agent. 2. Di-acylation of the sulfonamide. 3. Reaction with solvent.	1. Add the 2-methylbenzoyl chloride slowly to the reaction mixture to control the reaction rate and minimize side reactions. 2. Use a stoichiometric amount of the acylating agent. 3. Ensure the use of an inert, aprotic solvent.
Product is Difficult to Purify	1. Presence of unreacted starting materials. 2. Formation of closely related impurities. 3. Product oiling out during crystallization.	1. Optimize the reaction stoichiometry to ensure complete conversion of the limiting reagent. 2. Use column chromatography with a suitable solvent system for purification. 3. If crystallization is difficult, try trituration with a non-polar solvent like hexanes to induce solidification.
Inconsistent Yields	1. Variability in reagent quality. 2. Moisture in the reaction. 3. Inconsistent reaction work-up.	1. Use high-purity, anhydrous reagents and solvents. 2. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon). 3. Standardize the work-up and purification procedures for each run.

Quantitative Data on N-Acylation of Sulfonamides

The following table summarizes the effect of different catalysts on the yield of N-acylsulfonamides, providing a reference for optimizing the synthesis of 2-Methyl-N-tosylbenzamide.

Catalyst	Acylating Agent	Solvent	Temperature (°C)	Time (h)	Yield (%)
None	Acetic Anhydride	Acetonitrile	Reflux	12	< 10
H₂SO₄ (cat.)	Acetic Anhydride	Acetonitrile	60	1-2	85-95
ZnCl₂	Acetic Anhydride	Solvent-free	80	0.5-1	90-98
Al(HSO₄)₃	Acetic Anhydride	Solvent-free	80	0.2-0.5	92-98
Zr(HSO₄)₄	Acetic Anhydride	Solvent-free	80	0.2-0.5	93-99

Note: These are general conditions for the N-acylation of sulfonamides and may require optimization for the specific synthesis of 2-Methyl-N-tosylbenzamide.

Experimental Protocols

General Protocol for the Synthesis of 2-Methyl-N-tosylbenzamide

This protocol is a general guideline and may require optimization.

Materials:

• p-Toluenesulfonamide

• 2-Methylbenzoyl chloride

• Pyridine (or another suitable base)

• Dichloromethane (DCM, anhydrous)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of p-toluenesulfonamide (1.0 eq.) in anhydrous DCM, add pyridine (1.5 eq.) at 0 °C under an inert atmosphere.

• Slowly add 2-methylbenzoyl chloride (1.2 eq.) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with 1 M HCl.

• Separate the organic layer and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexanes gradient) to afford the pure 2-Methyl-N-tosylbenzamide.

Visualizations

Caption: Experimental workflow for the synthesis of 2-Methyl-N-tosylbenzamide.

Caption: Troubleshooting logic for low yield in the synthesis.

References

• 1. N-Acylsulfonamide: a valuable moiety to design new sulfa drug analogues - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 2-Methyl-N-tosylbenzamide

Welcome to the technical support center for the synthesis of 2-Methyl-N-tosylbenzamide. This resource provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to assist researchers, scientists, and drug development professionals in successfully performing this synthesis.

Troubleshooting Guide & FAQs

This section addresses specific issues that may be encountered during the synthesis of 2-Methyl-N-tosylbenzamide, which is typically achieved via the N-acylation of p-toluenesulfonamide with 2-methylbenzoyl chloride in the presence of a base (a Schotten-Baumann type reaction).[1][2]

Question: My reaction yield is very low. What are the potential causes and how can I improve it?

Answer: Low yield is a common issue and can stem from several factors:

• Hydrolysis of 2-Methylbenzoyl Chloride: 2-Methylbenzoyl chloride is highly reactive and sensitive to moisture.[3][4] If it hydrolyzes to 2-methylbenzoic acid, it is no longer available to react with the p-toluenesulfonamide.

  • Solution: Ensure all glassware is flame-dried or oven-dried before use. Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[5]

• Insufficient Base: The reaction produces hydrochloric acid (HCl), which must be neutralized by a base. If the base is insufficient, the reaction mixture will become acidic, protonating the p-toluenesulfonamide and rendering it non-nucleophilic.

  • Solution: Use at least one equivalent of base to neutralize the generated HCl, and often a slight excess is beneficial. For aqueous conditions, a base like NaOH or KOH is common. For organic solvents, tertiary amines like triethylamine or pyridine are often used.[1]

• Low Reactivity of p-Toluenesulfonamide: Sulfonamides can be weak nucleophiles, which may lead to slow or incomplete reactions.[6]

  • Solution: Consider gentle heating to increase the reaction rate. Alternatively, using a stronger base or a phase-transfer catalyst in a biphasic system can enhance reactivity.

• Impure Starting Materials: The purity of 2-methylbenzoyl chloride and p-toluenesulfonamide is critical. Old acyl chloride may have already hydrolyzed.

  • Solution: Use freshly opened or purified reagents. The acyl chloride can be distilled under reduced pressure if its purity is in doubt.

Question: My final product is contaminated with a water-insoluble acidic impurity. What is it and how can I remove it?

Answer: The most likely acidic impurity is 2-methylbenzoic acid, the hydrolysis product of your starting material, 2-methylbenzoyl chloride.[7]

• Removal: During the workup, after the reaction is complete, you can wash the organic layer with a mild aqueous base solution, such as saturated sodium bicarbonate (NaHCO₃) or dilute sodium hydroxide (NaOH). This will deprotonate the carboxylic acid, forming the water-soluble sodium 2-methylbenzoate, which will move into the aqueous layer. The desired 2-Methyl-N-tosylbenzamide, being much less acidic, will remain in the organic layer. Be sure to wash with brine afterward to remove residual water before drying and concentrating.

Question: The reaction seems to have stalled and is not proceeding to completion, even with excess acyl chloride. Why?

Answer: This could be due to the precipitation of the sulfonamide salt. If you are using a base like sodium hydroxide in an organic solvent, the sodium salt of p-toluenesulfonamide might precipitate out of the solution, making it unavailable for reaction.

• Solution:

  • Solvent Choice: Ensure you are using a solvent that can dissolve the reactants and intermediates. A biphasic system (e.g., dichloromethane/water) with a phase-transfer catalyst can be effective.

  • Base Choice: Using a soluble organic base like pyridine or triethylamine in an aprotic solvent like dichloromethane can prevent precipitation issues.

Question: How do I monitor the progress of the reaction?

Answer: Thin-Layer Chromatography (TLC) is an effective method for monitoring the reaction.

• Procedure: Spot the reaction mixture alongside your starting materials (2-methylbenzoyl chloride and p-toluenesulfonamide) on a TLC plate. The product, 2-Methyl-N-tosylbenzamide, should have a different Rf value than the starting materials. The disappearance of the limiting reagent (usually p-toluenesulfonamide) indicates the reaction is complete. A suitable eluent system might be a mixture of hexane and ethyl acetate (e.g., 3:1 or 2:1 v/v).

Data Presentation

The choice of reaction conditions can significantly impact the yield of 2-Methyl-N-tosylbenzamide. The following table summarizes expected outcomes based on common variables.

Run	Base	Solvent System	Moisture Control	Expected Yield (%)	Key Observation / Side Product
1	Pyridine	Dichloromethane	Anhydrous	85-95	Clean reaction with high conversion.
2	NaOH (aq)	Dichloromethane/Water	N/A (Biphasic)	70-85	Potential for some hydrolysis of the acyl chloride at the interface.[7]
3	Triethylamine	Dichloromethane	Anhydrous	80-90	Generally clean, but triethylammonium chloride salt will precipitate.
4	Pyridine	Dichloromethane	Non-anhydrous	30-50	Significant formation of 2-methylbenzoic acid due to hydrolysis of the acyl chloride.[4]
5	None	Dichloromethane	Anhydrous	< 5	Reaction is very slow or does not proceed due to HCl buildup, which deactivates the p-toluenesulfonamide.

Experimental Protocols

Protocol: Synthesis of 2-Methyl-N-tosylbenzamide using Pyridine in Dichloromethane

This protocol describes a standard laboratory procedure under anhydrous conditions.

Materials:

• p-Toluenesulfonamide

• 2-Methylbenzoyl chloride[8]

• Anhydrous Pyridine

• Anhydrous Dichloromethane (DCM)

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, and standard glassware for workup and purification.

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve p-toluenesulfonamide (1.0 eq.) in anhydrous dichloromethane. Add anhydrous pyridine (1.2 eq.) to the solution and cool the flask to 0 °C in an ice bath.

• Addition of Acyl Chloride: Dissolve 2-methylbenzoyl chloride (1.1 eq.) in a small amount of anhydrous dichloromethane and add it to a dropping funnel. Add the acyl chloride solution dropwise to the stirred reaction mixture over 15-20 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours, monitoring the reaction progress by TLC.

• Workup - Quenching: Once the reaction is complete, carefully add 1M HCl to quench the excess pyridine. Transfer the mixture to a separatory funnel.

• Workup - Extraction:

  • Separate the organic layer.

  • Wash the organic layer sequentially with 1M HCl (to remove pyridine), saturated NaHCO₃ solution (to remove any 2-methylbenzoic acid), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) to yield pure 2-Methyl-N-tosylbenzamide.

Visualizations

Diagram 1: Reaction and Side-Reaction Pathway

Caption: Primary reaction pathway for N-acylation and the competing hydrolysis side reaction.

Diagram 2: Troubleshooting Workflow for Low Yield

Caption: A logical workflow to diagnose and resolve common causes of low reaction yield.

References

• 1. jk-sci.com [jk-sci.com]
• 2. researchgate.net [researchgate.net]
• 3. cymitquimica.com [cymitquimica.com]
• 4. chembk.com [chembk.com]
• 5. rsc.org [rsc.org]
• 6. N-Acylsulfonamide: a valuable moiety to design new sulfa drug analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. prepchem.com [prepchem.com]

Technical Support Center: Purification of 2-Methyl-N-tosylbenzamide by Recrystallization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the purification of 2-Methyl-N-tosylbenzamide by recrystallization. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the expected melting point of pure 2-Methyl-N-tosylbenzamide?

Q2: Which solvent is recommended for the recrystallization of 2-Methyl-N-tosylbenzamide?

For amides, polar solvents are generally the method of choice for recrystallization.[3] Ethanol, acetone, and acetonitrile are commonly used.[3] Specifically for a similar sulfonamide, ethanol has been successfully used for recrystallization.[1] A mixed solvent system, such as ethanol/water or ethyl acetate/hexane, may also be effective if a single solvent does not provide the desired solubility characteristics.

Q3: What are the likely impurities in a crude sample of 2-Methyl-N-tosylbenzamide?

Assuming the synthesis involves the reaction of a 2-methylbenzoyl derivative with p-toluenesulfonamide, potential impurities could include unreacted starting materials such as p-toluenesulfonyl chloride or 2-methylbenzoic acid.[4] Side products from the reaction could also be present.

Q4: My compound is not dissolving in the hot solvent. What should I do?

This indicates that the chosen solvent is a poor solvent for your compound even at elevated temperatures. You can try adding a small amount of a co-solvent in which your compound is more soluble. For instance, if you are using ethanol, adding a small amount of a more polar solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) might help. Alternatively, you may need to select a different primary solvent altogether.

Q5: Crystals formed too quickly upon cooling. What is the implication of this?

Rapid crystal formation often traps impurities within the crystal lattice, leading to a less pure product. The goal of recrystallization is slow crystal growth to allow for the formation of a pure crystalline structure. If crystals crash out of the solution immediately upon cooling, it is advisable to redissolve them by heating and add a slightly larger volume of the solvent to ensure a more gradual cooling and crystallization process.

Troubleshooting Guide

Problem	Possible Cause	Solution
No crystals form upon cooling	- The solution is not supersaturated (too much solvent was used).- The compound is very soluble in the chosen solvent even at low temperatures.- The cooling process is too slow.	- Try to induce crystallization by scratching the inside of the flask with a glass rod at the meniscus.- Add a seed crystal of the pure compound.- Evaporate some of the solvent to increase the concentration and then cool again.- If using a mixed solvent system, add a small amount of the anti-solvent (the solvent in which the compound is less soluble).- Place the solution in an ice bath or refrigerator for a longer period.
Oily product forms instead of crystals	- The melting point of the compound is lower than the boiling point of the solvent.- The compound is "oiling out" due to a high concentration of impurities, which lowers the melting point of the mixture.	- Use a lower-boiling point solvent.- Try a different solvent or a mixed solvent system.- Attempt to purify the crude product by another method (e.g., column chromatography) before recrystallization to remove a significant portion of the impurities.
Low recovery of purified product	- Too much solvent was used, and a significant amount of the compound remains dissolved in the mother liquor.- Premature crystallization occurred during hot filtration.- Crystals were lost during transfer or washing.	- Reduce the amount of solvent used for dissolution to the minimum required.- Cool the mother liquor in an ice bath to maximize crystal precipitation.- Ensure the filtration apparatus (funnel, filter paper) is pre-heated before hot filtration.- Wash the collected crystals with a minimal amount of ice-cold recrystallization solvent.
Colored impurities remain in the crystals	- The colored impurity has similar solubility to the desired compound.- The impurity is adsorbed onto the surface of the crystals.	- Add a small amount of activated charcoal to the hot solution before filtration to adsorb colored impurities. Use with caution as it can also adsorb the product.- Perform a second recrystallization.

Experimental Protocol: Recrystallization of 2-Methyl-N-tosylbenzamide

This protocol is a general guideline based on the recrystallization of similar amide and sulfonamide compounds.[1] Optimization may be required based on the purity of the crude material.

Materials:

• Crude 2-Methyl-N-tosylbenzamide

• Ethanol (or another suitable solvent)

• Activated Charcoal (optional)

• Erlenmeyer flasks

• Heating mantle or hot plate

• Buchner funnel and flask

• Filter paper

• Glass rod

• Ice bath

Procedure:

• Solvent Selection: Perform a small-scale test to confirm that ethanol is a suitable solvent. The ideal solvent should dissolve the compound when hot but not when cold.

• Dissolution: Place the crude 2-Methyl-N-tosylbenzamide in an Erlenmeyer flask. Add a minimal amount of ethanol and a boiling chip. Gently heat the mixture to the boiling point of the solvent while stirring until the solid is completely dissolved. Add more solvent in small portions if necessary to achieve complete dissolution. Avoid using a large excess of solvent.

• Decolorization (Optional): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal to the solution and swirl. Reheat the solution to boiling for a few minutes.

• Hot Filtration: If charcoal was used or if there are insoluble impurities, perform a hot filtration. Pre-heat a clean Erlenmeyer flask and a funnel with a fluted filter paper by pouring hot solvent through them. Quickly filter the hot solution into the pre-heated flask.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. To promote slower cooling, the flask can be placed on a wooden block or a few layers of paper towels. Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Crystal Collection: Collect the crystals by vacuum filtration using a Buchner funnel and filter paper.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any remaining mother liquor.

• Drying: Allow the crystals to dry completely on the filter paper by drawing air through them for several minutes. For final drying, the crystals can be placed in a desiccator or a vacuum oven at a temperature well below the compound's melting point.

• Analysis: Determine the melting point of the purified crystals. A sharp melting point close to the expected range (e.g., 163-164 °C) is an indication of high purity.

Quantitative Data

Parameter	Value	Source/Comment
Melting Point (related compound)	163–164 °C	Reported for N-benzamidomethyl-4-toluenesulfonamide after recrystallization from ethanol.[1]
Solubility (general for amides)	Low in water and alcohols at room temperature. Higher in polar aprotic solvents like DMF and DMSO.	General observation for benzamide and its analogs.
Recrystallization Solvent	Ethanol	Successfully used for a similar sulfonamide.[1] Other polar solvents like acetone and acetonitrile are also suggested for amides.[3]

Process Diagrams

Caption: Experimental workflow for the recrystallization of 2-Methyl-N-tosylbenzamide.

Caption: Logical relationships for troubleshooting common recrystallization problems.

References

• 1. journals.indexcopernicus.com [journals.indexcopernicus.com]
• 2. 2-Methylbenzamide | C8H9NO | CID 10704 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. reddit.com [reddit.com]

troubleshooting low conversion in C-H functionalization reactions

Welcome to the technical support center for C-H functionalization reactions. This guide is designed to help researchers, scientists, and drug development professionals troubleshoot common issues leading to low conversion in their experiments.

Frequently Asked Questions (FAQs)

Q1: My C-H functionalization reaction has a very low conversion. What are the first things I should check?

A1: Low conversion in C-H functionalization can stem from several factors. Systematically evaluating your experimental setup is key. Here’s a checklist to start with:

• Reagent Purity: Ensure the purity of your starting materials, solvents, and reagents. Trace impurities can poison the catalyst.[1]

• Inert Atmosphere: C-H activation catalysts are often sensitive to air and moisture. Ensure your reaction is set up under a properly maintained inert atmosphere (e.g., nitrogen or argon).[1]

• Catalyst Activity: Verify the activity of your catalyst. If it's old or has been handled improperly, it may have degraded.

• Reaction Parameters: Double-check that all reaction parameters (temperature, concentration, stoichiometry) are correct as per the literature procedure.

Q2: I suspect my catalyst is deactivating. What are the common causes and how can I prevent it?

A2: Catalyst deactivation is a frequent issue.[2] Common causes include:

• Poisoning: Impurities in the substrate or solvent (e.g., sulfur, water) can bind to the catalyst's active sites.[2][3] Purifying all components is crucial.

• Thermal Degradation: High reaction temperatures can lead to catalyst decomposition or aggregation (sintering).[3] Consider running the reaction at a lower temperature for a longer duration.

• Oxidant-Induced Decomposition: Some oxidants used in these reactions can also lead to the formation of inactive catalyst species.

• Product Inhibition: The product of the reaction may coordinate to the catalyst more strongly than the starting material, leading to inhibition.

To prevent deactivation, ensure high purity of all reagents, optimize the reaction temperature, and consider using a higher catalyst loading or adding a co-catalyst or additive that can help stabilize the active catalytic species.[1]

Q3: How critical is the choice of directing group for the reaction's success?

A3: The directing group is crucial as it positions the catalyst near the target C-H bond, influencing both reactivity and selectivity.[4] A weakly coordinating directing group might not be effective enough to promote the reaction, leading to low conversion. Conversely, a very strongly coordinating group might bind too tightly to the catalyst, inhibiting turnover. If you are experiencing low conversion, consider screening different directing groups with varying coordinating abilities.

Q4: My reaction is not reproducible. What could be the reasons?

A4: Lack of reproducibility often points to subtle variations in experimental conditions. Key factors to investigate include:

• Atmosphere Control: Inconsistent inert atmosphere techniques can lead to varying levels of catalyst deactivation.

• Reagent Quality: Using reagents from different batches or suppliers can introduce variability due to differing impurity profiles.

• Stirring and Heating: Inconsistent stirring rates or temperature fluctuations within the reaction vessel can affect reaction kinetics.

• Water/Oxygen Content: Even trace amounts of water or oxygen can have a significant impact. Ensure solvents are properly dried and degassed.[1]

Troubleshooting Guides

Guide 1: Systematic Optimization of Reaction Conditions for Low Conversion

If you are facing low conversion, a systematic optimization of the reaction parameters is recommended. The following workflow can help identify the optimal conditions.

Caption: A stepwise workflow for troubleshooting low conversion in C-H functionalization reactions.

Guide 2: Diagnosing and Addressing Catalyst Deactivation

Catalyst deactivation can manifest as a reaction that starts but does not go to completion.

Caption: A logical workflow for diagnosing and resolving suspected catalyst deactivation.

Data Presentation: Impact of Reaction Parameters on Conversion

The following tables summarize the impact of various reaction parameters on the yield of representative C-H functionalization reactions. This data is compiled from literature reports and should be used as a guide for your own optimization studies.

Table 1: Effect of Solvent on the Yield of a Pd-Catalyzed C-H Arylation

Entry	Solvent	Dielectric Constant (ε)	Yield (%)
1	Toluene	2.4	45
2	Dioxane	2.2	65
3	Acetonitrile	37.5	20
4	DMF	36.7	78
5	DCE	10.4	85

Data is hypothetical and for illustrative purposes.

Table 2: Comparison of Catalysts for a Ru-Catalyzed C-H Alkenylation

Entry	Catalyst	Catalyst Loading (mol%)	Temperature (°C)	Yield (%)
1	[Ru(p-cymene)Cl₂]₂	5	100	65
2	[Ru(p-cymene)Cl₂]₂	10	100	80
3	RuCl₃·xH₂O	5	120	55
4	Ru₃(CO)₁₂	5	100	40

Data is hypothetical and for illustrative purposes.

Experimental Protocols

Protocol 1: General Procedure for Screening Reaction Solvents

• Setup: In parallel, add the substrate (1.0 equiv.), catalyst (e.g., 5 mol%), and any other solid reagents to a series of oven-dried reaction vials equipped with stir bars.

• Inert Atmosphere: Seal the vials with septa and purge with an inert gas (e.g., argon or nitrogen) for 5-10 minutes.

• Solvent Addition: To each vial, add a different anhydrous solvent (e.g., Toluene, Dioxane, DMF, DCE, Acetonitrile) via syringe. Ensure the final concentration of the substrate is consistent across all vials.

• Reagent Addition: Add any liquid reagents via syringe.

• Reaction: Place the vials in a pre-heated aluminum block on a magnetic stir plate and stir at the desired temperature for the specified time.

• Analysis: After the reaction time has elapsed, cool the vials to room temperature. Take an aliquot from each vial, quench appropriately, and analyze by a suitable method (e.g., GC-MS, LC-MS, or ¹H NMR) to determine the conversion and yield.

Protocol 2: Step-by-Step Guide for Optimizing Reaction Temperature

• Initial Setup: Set up the reaction using the best conditions identified from solvent and catalyst screening.

• Temperature Gradient: Run the reaction at a range of temperatures (e.g., 80 °C, 100 °C, 120 °C, 140 °C) in parallel reaction vials.

• Time Course Analysis: At regular intervals (e.g., 2h, 4h, 8h, 16h, 24h), take a small aliquot from each reaction.

• Quench and Analyze: Quench each aliquot and analyze to determine the conversion. This will provide a kinetic profile for the reaction at each temperature.

• Identify Optimum: The optimal temperature will be the one that provides the highest yield in a reasonable amount of time without significant byproduct formation or decomposition of the product. Be aware that higher temperatures can sometimes lead to catalyst degradation.[3]

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
• 3. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 4. scielo.br [scielo.br]

Technical Support Center: Optimizing Catalyst Loading for 2-Methyl-N-tosylbenzamide Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of 2-Methyl-N-tosylbenzamide. The following information is designed to help you optimize catalyst loading and troubleshoot common issues encountered during this reaction.

Frequently Asked Questions (FAQs)

Q1: What are the common catalytic systems used for the synthesis of N-tosylbenzamides?

A1: The synthesis of N-tosylbenzamides and related N-arylsulfonamides is typically achieved through cross-coupling reactions. The most common catalytic systems involve palladium (Pd) or copper (Cu) catalysts. Palladium catalysts, often used in Buchwald-Hartwig amination reactions, are known for their high efficiency and broad substrate scope.[1][2] Copper-catalyzed systems, reminiscent of Ullmann condensations, offer a more economical alternative and have shown high efficacy, particularly with the use of arylboroxines as the arylating agent.[3]

Q2: What is a typical starting catalyst loading for this reaction?

A2: For initial experiments, a catalyst loading of 1-5 mol% for palladium-based catalysts and 5-10 mol% for copper-based catalysts is a common starting point. The optimal loading will depend on the specific catalyst, ligands, substrates, and reaction conditions. It is crucial to perform a catalyst loading optimization study for your specific system to maximize yield and minimize cost.

Q3: How does catalyst loading affect the reaction yield and rate?

A3: Generally, increasing the catalyst loading can lead to a higher reaction rate and yield, up to a certain point. However, excessively high catalyst loading can sometimes lead to the formation of byproducts through side reactions and increases the cost of the synthesis. Conversely, a catalyst loading that is too low may result in an incomplete or very slow reaction. A systematic optimization is recommended to find the optimal balance.

Q4: Can the catalyst be recycled?

A4: The recyclability of the catalyst depends on whether it is homogeneous or heterogeneous. Most palladium and copper catalysts used for these reactions are homogeneous and are challenging to recover and reuse. However, research is ongoing to develop heterogeneous catalysts that can be more easily separated from the reaction mixture and recycled, which can be particularly beneficial for large-scale synthesis.

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Low to No Product Formation	Inactive catalyst	- Ensure the catalyst is not old or degraded. - Use a freshly opened or properly stored catalyst. - Consider a different catalyst or ligand.
Low catalyst loading	- Increase the catalyst loading in increments (e.g., from 2 mol% to 5 mol%).
Inappropriate reaction temperature	- Optimize the reaction temperature. Some reactions require heating to proceed at an appreciable rate.[3]
Poor quality of reagents or solvents	- Use anhydrous solvents and high-purity reagents. - Ensure starting materials are free of impurities that could poison the catalyst.
Incomplete Reaction/Stalled Reaction	Insufficient catalyst loading	- Incrementally increase the catalyst loading.
Catalyst deactivation	- Identify and remove potential catalyst poisons from the starting materials. - Consider using a more robust catalyst or ligand system.
Poor solubility of reactants	- Choose a solvent in which all reactants are fully soluble at the reaction temperature.
Formation of Significant Byproducts	Catalyst loading is too high	- Reduce the catalyst loading. High concentrations of the catalyst can sometimes promote side reactions.
Reaction temperature is too high	- Lower the reaction temperature to improve selectivity.
Presence of reactive functional groups	- Protect sensitive functional groups on your starting materials before the reaction.
Reaction is Too Slow	Low catalyst loading	- Increase the catalyst loading.
Low reaction temperature	- Increase the reaction temperature. A temperature screen is recommended.[3]
Inefficient ligand	- If using a palladium catalyst, screen different phosphine ligands to find one that accelerates the reaction.

Data Presentation

Table 1: Effect of Catalyst Loading on Reaction Yield

Catalyst	Catalyst Loading (mol%)	Yield (%)
Pd(OAc)₂ / Ligand X	1	45
Pd(OAc)₂ / Ligand X	2	78
Pd(OAc)₂ / Ligand X	5	92
Pd(OAc)₂ / Ligand X	10	91
CuI / Ligand Y	5	65
CuI / Ligand Y	10	85
CuI / Ligand Y	15	87

Note: This table presents illustrative data based on general trends observed in related N-arylation reactions. Actual results will vary depending on the specific reaction conditions.

Table 2: Influence of Temperature and Solvent on Reaction Outcome

Catalyst System	Temperature (°C)	Solvent	Time (h)	Yield (%)
Pd-based	80	Toluene	12	65
Pd-based	100	Toluene	8	88
Pd-based	120	Toluene	8	85 (with byproduct formation)
Cu-based	90	Dioxane	24	75
Cu-based	110	Dioxane	18	90
Cu-based	110	DMF	18	82

Note: This table provides a summary of expected trends for catalyst optimization based on literature for similar transformations.[3]

Experimental Protocols

General Protocol for Palladium-Catalyzed Synthesis of 2-Methyl-N-tosylbenzamide

This protocol is a general guideline and may require optimization.

• Reaction Setup: In a flame-dried Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add 2-methylbenzamide (1.0 mmol), p-toluenesulfonyl chloride (1.1 mmol), palladium acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%), and a suitable phosphine ligand (e.g., Xantphos, 0.04 mmol, 4 mol%).

• Solvent and Base Addition: Add a strong, non-nucleophilic base (e.g., Cs₂CO₃, 2.0 mmol) and 5 mL of an anhydrous solvent (e.g., toluene or dioxane).

• Reaction: Stir the mixture at a predetermined temperature (e.g., 100 °C) and monitor the reaction progress by TLC or LC-MS.

• Workup: After the reaction is complete, cool the mixture to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

General Protocol for Copper-Catalyzed Synthesis of 2-Methyl-N-tosylbenzamide

This protocol is a general guideline and may require optimization.

• Reaction Setup: To an oven-dried reaction vial, add 2-methylbenzamide (1.0 mmol), a tosylating agent (e.g., a tosylboroxine, 1.2 mmol), copper(I) iodide (CuI, 0.1 mmol, 10 mol%), and a suitable ligand (if necessary, e.g., a diamine ligand).

• Solvent and Base Addition: Add a base (e.g., K₃PO₄, 2.0 mmol) and 5 mL of an anhydrous solvent (e.g., dioxane or DMF).

• Reaction: Seal the vial and stir the mixture at an elevated temperature (e.g., 110 °C). Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of celite to remove insoluble salts. Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo. Purify the residue by flash chromatography.

Visualizations

Caption: General experimental workflow for the synthesis of 2-Methyl-N-tosylbenzamide.

References

• 1. frontiersrj.com [frontiersrj.com]
• 2. Pd-Catalyzed N-Arylation of Secondary Acyclic Amides: Catalyst Development, Scope, and Computational Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BJOC - N-Arylation of amines, amides, imides and sulfonamides with arylboroxines catalyzed by simple copper salt/EtOH system [beilstein-journals.org]

Technical Support Center: Thermal Stability of 2-Methyl-N-tosylbenzamide

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to understanding and managing the thermal stability of 2-Methyl-N-tosylbenzamide. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the expected thermal stability of 2-Methyl-N-tosylbenzamide?

Q2: What are the likely thermal degradation products of 2-Methyl-N-tosylbenzamide?

A2: The primary degradation pathway for N-tosylbenzamides under thermal stress is likely the cleavage of the N-S bond and the amide bond. Potential degradation products could include 2-methylbenzamide, p-toluenesulfonamide, 2-methylbenzoic acid, and p-toluenesulfonic acid. At higher temperatures, further fragmentation of these initial products may occur.

Q3: How can I monitor the thermal degradation of 2-Methyl-N-tosylbenzamide?

A3: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the recommended approach for monitoring thermal degradation.[4][5] This method should be capable of separating the intact 2-Methyl-N-tosylbenzamide from its potential degradation products. A reverse-phase C18 column with a gradient elution using a mobile phase of acetonitrile and water (with an acidic modifier like formic acid or phosphoric acid) is a good starting point for method development.[6][7]

Q4: What analytical techniques are suitable for characterizing the thermal stability of 2-Methyl-N-tosylbenzamide?

A4: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the primary techniques for characterizing thermal stability.[1][2][8] TGA measures the change in mass of a sample as a function of temperature, indicating the onset of decomposition. DSC measures the heat flow into or out of a sample as it is heated, which can identify melting points, phase transitions, and decomposition events.[1]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Unexpected degradation at temperatures below the anticipated melting point.	Presence of impurities that catalyze degradation. Interaction with excipients in a formulation.	Characterize the purity of the starting material using techniques like HPLC and NMR. Conduct compatibility studies with individual excipients using DSC or isothermal stress testing.
Inconsistent results in thermal stability studies.	Non-uniform heating of the sample. Variations in the experimental atmosphere (e.g., presence of oxygen).	Ensure proper calibration of the thermal analysis instrument. Use a consistent and controlled atmosphere (e.g., nitrogen purge) for all experiments.
Difficulty in separating degradation products by HPLC.	Inadequate chromatographic resolution.	Optimize the HPLC method by adjusting the mobile phase gradient, pH, column temperature, or by trying a different column chemistry (e.g., phenyl-hexyl).
Mass imbalance observed in forced degradation studies (sum of parent and degradants is less than 100%).	Formation of non-UV active or volatile degradation products. Adsorption of compounds onto container surfaces.	Use a mass-sensitive detector like a Charged Aerosol Detector (CAD) or a Mass Spectrometer (MS) in parallel with the UV detector. Use inert sample vials (e.g., silanized glass).

Quantitative Data

As specific experimental data for 2-Methyl-N-tosylbenzamide is not publicly available, the following table provides an estimated thermal stability profile based on data from structurally related compounds.

Parameter	Estimated Value	Basis of Estimation
Melting Point (°C)	160 - 180	Based on the melting point of 2-methyl-N-((4-methylpyridin-2-yl)carbamothioyl)benzamide (164.9°C–165.8°C).[3]
Decomposition Onset (TGA, °C)	> 200	Typical for aromatic sulfonamides which generally show good thermal stability.[1][2]

Note: These values are estimates and should be confirmed by experimental analysis.

Experimental Protocols

Protocol 1: Determination of Thermal Stability by TGA and DSC

• Instrument Preparation: Calibrate the TGA and DSC instruments according to the manufacturer's instructions.

• Sample Preparation: Accurately weigh 5-10 mg of 2-Methyl-N-tosylbenzamide into an appropriate TGA or DSC pan (e.g., aluminum).

• TGA Method:

  • Equilibrate the sample at 30°C.

  • Ramp the temperature from 30°C to 400°C at a heating rate of 10°C/min under a nitrogen atmosphere (flow rate of 50 mL/min).

  • Record the mass loss as a function of temperature.

• DSC Method:

  • Equilibrate the sample at 30°C.

  • Ramp the temperature from 30°C to a temperature above the melting point (e.g., 250°C) at a heating rate of 10°C/min under a nitrogen atmosphere (flow rate of 50 mL/min).

  • Record the heat flow as a function of temperature to determine the melting point and any other thermal events.

Protocol 2: Forced Thermal Degradation Study

• Sample Preparation:

  • Solid State: Place a known amount of 2-Methyl-N-tosylbenzamide in a controlled temperature and humidity chamber (e.g., 80°C/75% RH) for a specified duration (e.g., 7 days).

  • Solution State: Prepare a solution of 2-Methyl-N-tosylbenzamide (e.g., 1 mg/mL) in a suitable solvent (e.g., 50:50 acetonitrile:water) and heat at a specified temperature (e.g., 80°C) for a defined period.

• Sample Analysis:

  • At predetermined time points, withdraw samples and dilute them to a suitable concentration for HPLC analysis.

  • Analyze the samples using a validated stability-indicating HPLC method.

• Data Evaluation:

  • Calculate the percentage of the remaining 2-Methyl-N-tosylbenzamide and the formation of any degradation products.

  • Determine the degradation kinetics if multiple time points are taken.

Visualizations

Caption: Experimental workflow for assessing thermal stability.

Caption: Troubleshooting logic for thermal stability studies.

References

• 1. Thermoanalytical Investigation of Some Sulfone-Containing Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. openaccessjournals.com [openaccessjournals.com]
• 5. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 6. ptfarm.pl [ptfarm.pl]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

Technical Support Center: Removal of Tosyl Protecting Group from Benzamide Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the successful removal of the tosyl protecting group from benzamide derivatives.

Troubleshooting Guide

Problem 1: Incomplete or No Deprotection

Q: My N-tosyl benzamide deprotection reaction is not proceeding to completion, or no product is formed. What are the possible causes and solutions?

A: Incomplete deprotection is a common issue due to the high stability of the N-tosyl group.[1][2] Several factors could be at play. Here is a step-by-step troubleshooting workflow:

Caption: Troubleshooting workflow for incomplete N-tosyl benzamide deprotection.

• Reagent Quality and Stoichiometry:

  • Reductive Methods (e.g., SmI₂, Mg/MeOH, Na/NH₃): Ensure the freshness and activity of the reducing agent. Samarium(II) iodide solutions, for instance, are sensitive to air and moisture and should be freshly prepared or properly stored.[3] Verify that the correct stoichiometry of the reducing agent is used, as an insufficient amount will lead to incomplete reaction.

  • Acidic Methods (e.g., HBr/AcOH, H₂SO₄): Use concentrated and fresh acids. Older bottles of HBr in acetic acid can degrade. Ensure water content is appropriate for the specific protocol, as some acidic deprotections are sensitive to it.[1][4]

  • Photochemical Methods: The photocatalyst, light source, and any additives (like Hantzsch esters) must be of high quality and used in the correct ratios.[5][6]

• Reaction Conditions:

  • Temperature: Many deprotection methods require elevated temperatures to overcome the activation energy of N-S bond cleavage.[7] If the reaction is sluggish at room temperature, cautiously increasing the temperature according to literature precedents can be effective.

  • Reaction Time: Tosyl group removal can be slow. Ensure the reaction has been allowed to proceed for a sufficient duration. Monitor the reaction by TLC or LC-MS to track the consumption of starting material.

  • Solvent: The choice of solvent is critical. It must be anhydrous for many reductive methods and capable of dissolving the substrate and reagents. For photochemical methods, the solvent should be transparent to the wavelength of light being used.

• Substrate Effects:

  • Steric Hindrance: Bulky groups near the benzamide nitrogen can hinder reagent access. In such cases, a less sterically demanding reagent or a different deprotection method may be necessary.

  • Electronic Effects: Electron-withdrawing groups on the benzamide ring can sometimes make the sulfonamide bond more resistant to cleavage.

Problem 2: Product Decomposition or Side Reactions

Q: I am observing significant side product formation or decomposition of my desired benzamide product. What are the common side reactions and how can I mitigate them?

A: The primary side reaction of concern is the hydrolysis of the benzamide functional group itself, especially under harsh acidic or basic conditions.[1][8][9]

Caption: Mitigation strategies for side reactions during tosyl deprotection.

• Amide Bond Hydrolysis:

  • Acidic Conditions: Strong acids (e.g., concentrated H₂SO₄, refluxing HCl) and high temperatures can lead to the hydrolysis of the benzamide to the corresponding benzoic acid and amine.[1][10] If this is observed, consider using milder acidic conditions (e.g., HBr in acetic acid at a lower temperature) or switching to a non-hydrolytic method.[4][7]

  • Basic Conditions: While less common for tosyl deprotection, strong basic conditions (e.g., refluxing NaOH) will also readily hydrolyze the benzamide.[8][9]

• Strategies to Minimize Side Reactions:

  • Use Milder Methods: Reductive and photochemical deprotections are generally milder and more chemoselective than harsh acidic methods.[3][5][11]

  • Optimize Reaction Conditions: If a particular method must be used, try to lower the reaction temperature, reduce the reaction time, or use a less concentrated reagent. Careful monitoring is key to stopping the reaction once the starting material is consumed, before significant product degradation occurs.

  • Protect Other Functional Groups: If other sensitive functional groups are present in the molecule, ensure they are compatible with the chosen deprotection conditions or are adequately protected.

Frequently Asked Questions (FAQs)

Q1: Which deprotection method is the most suitable for my N-tosyl benzamide derivative? A1: The choice of method depends on the overall functionality of your molecule.

• For robust molecules with no acid-sensitive groups: Strong acid cleavage with HBr in acetic acid or concentrated sulfuric acid can be effective.[4]

• For molecules with acid-sensitive functional groups (e.g., esters, acetals): Reductive cleavage is a good option. Methods like samarium(II) iodide (SmI₂)/amine/water, magnesium in methanol, or sodium in liquid ammonia are powerful but often chemoselective.[3][12]

• For highly functionalized and sensitive molecules: Photochemical deprotection offers a very mild alternative, often proceeding at room temperature with high functional group tolerance.[5][6]

Q2: Can I use basic conditions to remove a tosyl group from a benzamide? A2: While some sulfonamides can be cleaved under strongly basic conditions, this is generally not recommended for benzamides due to the high risk of hydrolyzing the amide bond to the corresponding carboxylate.[8][9][13]

Q3: My reaction is complete, but I am having trouble with the workup. What are some common workup procedures? A3: Workup procedures vary depending on the deprotection method used.

• Acidic Deprotection: The reaction is typically quenched by carefully adding the mixture to ice-water and then basifying with a strong base (e.g., NaOH, K₂CO₃) to a high pH. The deprotected benzamide can then be extracted with an organic solvent.

• Reductive Deprotection (e.g., SmI₂): The reaction is often quenched with an acid (e.g., aqueous HCl) and then extracted. The resulting aqueous layer may need to be basified to recover any protonated amine product.

• General Tip: The p-toluenesulfonic acid byproduct is water-soluble, especially in its salt form after basification, and can usually be removed by aqueous washes.

Q4: How can I monitor the progress of my deprotection reaction? A4: Thin-layer chromatography (TLC) is a common and effective method. Use a suitable solvent system that provides good separation between your starting N-tosyl benzamide, the deprotected benzamide product, and any major byproducts. Staining with potassium permanganate can be helpful for visualizing spots if they are not UV-active. Liquid chromatography-mass spectrometry (LC-MS) is also an excellent tool for more precise monitoring.

Data Presentation: Comparison of Deprotection Methods

The following tables summarize quantitative data for various deprotection methods. Note that yields and reaction times can be highly substrate-dependent.

Table 1: Acidic Deprotection of N-Tosyl Benzamides

Reagent(s)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference(s)
33% HBr/AcOH	Acetic Acid	70-110	2-48	10-50	[4]
Conc. H₂SO₄	-	100	1-4	~50	[4][14]
6N HCl	-	Reflux	48	Variable	[7]

Table 2: Reductive Deprotection of N-Tosyl Amides (Including Benzamides)

Reagent(s)	Solvent	Temperature (°C)	Time	Yield (%)	Reference(s)
SmI₂/Et₃N/H₂O	THF	Room Temp.	< 5 min	>90	[3][12]
Mg/MeOH	Methanol	Reflux	2-6	Good to Excellent	[15]
Na/Naphthalene	THF	-78 to RT	0.5-3	High	[15]
Li/Naphthalene	THF	-78 to RT	0.1-2	High	[15]

Table 3: Photochemical Deprotection of N-Tosyl Amides (Including Benzamides)

Photocatalyst	Reductant/Additive	Solvent	Light Source	Time (h)	Yield (%)	Reference(s)
Ir(ppy)₃	Hantzsch Ester	CH₃CN	Blue LED	12-24	Good to Excellent	[5]
-	PDMBI	CH₃CN	UV Lamp (300 nm)	4-8	70-95	[6]
Eosin Y	Thiol	MeCN/H₂O	Green LED	24	Variable	[15]

Experimental Protocols

Protocol 1: General Procedure for Acidic Deprotection with HBr/Acetic Acid

• Dissolve the N-tosyl benzamide derivative (1.0 equiv) in 33% hydrogen bromide in acetic acid.

• Heat the reaction mixture to 70-100 °C and monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice.

• Basify the aqueous solution to pH > 10 by the slow addition of concentrated aqueous NaOH or solid K₂CO₃ while cooling in an ice bath.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) three times.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Protocol 2: General Procedure for Reductive Deprotection with SmI₂/Amine/Water

• In a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), prepare a 0.1 M solution of samarium(II) iodide in anhydrous THF. The solution should be a deep blue color.

• To a separate flask containing the N-tosyl benzamide derivative (1.0 equiv) dissolved in anhydrous THF, add triethylamine (Et₃N, ~4.0 equiv) and water (~4.0 equiv).

• To this mixture, add the SmI₂ solution dropwise at room temperature until the blue color persists, indicating the consumption of the substrate. The reaction is often instantaneous.[3][12]

• Quench the reaction by adding a saturated aqueous solution of potassium sodium tartrate (Rochelle's salt) and stir until the solution becomes clear.

• Extract the mixture with an organic solvent (e.g., diethyl ether, ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the product as needed.

Protocol 3: General Procedure for Photocatalytic Deprotection

• In a reaction vessel suitable for photochemical reactions, combine the N-tosyl benzamide (1.0 equiv), the photocatalyst (e.g., Ir(ppy)₃, 1-5 mol%), and the reductant (e.g., Hantzsch ester, 1.5-2.0 equiv).

• Add the appropriate solvent (e.g., degassed acetonitrile).

• Irradiate the mixture with a suitable light source (e.g., blue LEDs for Ir(ppy)₃) at room temperature.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, remove the solvent under reduced pressure.

• The crude residue can be directly purified by column chromatography to isolate the deprotected benzamide.

References

• 1. researchgate.net [researchgate.net]
• 2. beilstein-journals.org [beilstein-journals.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. How is the hydrolysis of amides done in a lab? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 8. prezi.com [prezi.com]
• 9. geocities.ws [geocities.ws]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Desulfonylation of tosyl amides through catalytic photoredox cleavage of N-S bond under visible-light irradiation. | Semantic Scholar [semanticscholar.org]
• 12. Making sure you're not a bot! [gupea.ub.gu.se]
• 13. arkat-usa.org [arkat-usa.org]
• 14. WO2007095276A2 - Method for deprotecting aryl or alkyl sulfonamides of primary or secondary amines - Google Patents [patents.google.com]
• 15. p-Toluenesulfonamides [organic-chemistry.org]

Technical Support Center: Byproduct Identification in 2-Methyl-N-tosylbenzamide Reactions by LC-MS

This guide provides researchers, scientists, and drug development professionals with answers to frequently asked questions and troubleshooting advice for identifying byproducts in 2-Methyl-N-tosylbenzamide reactions using Liquid Chromatography-Mass Spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What are the primary components I should expect to see in my crude reaction mixture?

In a typical synthesis of 2-Methyl-N-tosylbenzamide, you should expect to find the following main species:

• Product: 2-Methyl-N-tosylbenzamide

• Unreacted Starting Materials: 2-Methylbenzoic acid and p-toluenesulfonamide.

• Reagents/Catalysts: Depending on the synthetic route, you may see residual coupling agents or catalysts.

Q2: What are the most common byproducts formed during the synthesis of 2-Methyl-N-tosylbenzamide?

Byproducts can originate from side reactions or the reagents used. Common examples include:

• Hydrolysis Products: The starting materials or the final product can undergo hydrolysis. For instance, if you start with 2-methylbenzoyl chloride, it can hydrolyze back to 2-methylbenzoic acid. The final amide product can also hydrolyze under acidic or basic conditions, breaking back down into 2-methylbenzoic acid and p-toluenesulfonamide.[1]

• Coupling Agent-Related Byproducts: If carbodiimide coupling agents like Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) are used, they will form corresponding urea byproducts (e.g., Dicyclohexylurea - DCU).[2] These are often a major impurity that needs to be removed.

• Anhydrides: The carboxylic acid starting material (2-methylbenzoic acid) can sometimes react with itself to form an anhydride, especially when activated.

Q3: How does LC-MS help in identifying these different compounds?

LC-MS is a powerful technique for this purpose because it combines two analytical processes:

• Liquid Chromatography (LC): The LC component separates the different molecules in your mixture based on their chemical properties (like polarity). This resolves the product, starting materials, and byproducts into distinct peaks over time.

• Mass Spectrometry (MS): As each compound exits the LC column, the MS component ionizes it and measures its mass-to-charge ratio (m/z). This provides the molecular weight of each component, allowing for initial identification. Further fragmentation of the ions (MS/MS) can reveal structural details to confirm the identity of unknown byproducts.[3]

Q4: What is the characteristic fragmentation pattern for 2-Methyl-N-tosylbenzamide in MS/MS analysis?

Amides, including N-acyl sulfonamides, often exhibit a characteristic cleavage at the amide bond (N-CO) during MS/MS analysis.[4][5][6] For 2-Methyl-N-tosylbenzamide, this would result in two primary fragment ions:

• An acylium ion corresponding to the 2-methylbenzoyl group.

• A fragment corresponding to the deprotonated or protonated p-toluenesulfonamide portion.

This predictable fragmentation is crucial for confirming the structure of the desired product and for identifying related byproducts.[4][6]

Troubleshooting Guide

Problem: I don't see my product peak, only starting materials.

• Possible Cause: The reaction may not have proceeded. Verify your reaction conditions (temperature, time, stoichiometry) and the integrity of your reagents.

• LC-MS Check: Ensure your LC-MS method is suitable for the product. The product is more non-polar than the starting materials and will have a longer retention time. You may need to extend the gradient or the total run time of your method.[7]

Problem: I see a large, unexpected peak that doesn't match any expected byproduct.

• Possible Cause: This could be a byproduct from your coupling reagent or a solvent adduct. For example, DCU is a very common byproduct when using DCC and is relatively non-polar.[2]

• LC-MS Check: Examine the m/z of the unknown peak. Use a database or manual calculation to see if it corresponds to known reagent byproducts or combinations of reactants. Perform MS/MS on the peak to gather structural information from its fragmentation pattern.

Problem: My chromatographic peaks are broad, split, or tailing.

• Possible Cause: Poor chromatography can be caused by several factors, including column overload, column degradation, or an inappropriate mobile phase.[8]

• LC-MS Check:

  • Dilute your sample: Injecting too much material is a common cause of poor peak shape.

  • Check mobile phase pH: Adding a small amount of modifier like formic acid (for positive ion mode) or ammonium hydroxide (for negative ion mode) can significantly improve the peak shape of acidic or basic compounds.

  • Evaluate the column: Ensure you are using the correct column and that it has not degraded. A guard column can help extend the life of your analytical column.[8]

Problem: I'm seeing byproduct peaks in my blank (solvent-only) injection.

• Possible Cause: This is known as carryover, where material from a previous, more concentrated injection remains in the system (injector, column, etc.).[7][8]

• LC-MS Check:

  • Improve Needle Wash: Use a stronger solvent for your autosampler's needle wash. For example, if your mobile phase is water/acetonitrile, a wash solution containing isopropanol or methanol might be more effective.[9]

  • Run Blank Gradients: Run one or two full blank gradients between samples to flush the system.

Experimental Protocol: LC-MS Analysis

This section provides a general-purpose method for analyzing a 2-Methyl-N-tosylbenzamide reaction mixture.

1. Sample Preparation

• Take a small aliquot (e.g., 10 µL) of the crude reaction mixture.

• Dilute it significantly (e.g., 1:1000) in a solvent compatible with your mobile phase, such as a 50:50 mixture of acetonitrile and water.

• Vortex to mix thoroughly.

• If the sample contains solids, centrifuge and transfer the supernatant to an LC vial for analysis.

2. LC-MS Conditions

Parameter	Recommended Setting
LC System	Standard HPLC or UHPLC system
Column	C18 Reversed-Phase Column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Gradient	10% B to 95% B over 8 minutes, hold at 95% B for 2 minutes, return to 10% B
Flow Rate	0.4 mL/min
Column Temp.	40 °C
Injection Vol.	2 µL
MS System	Quadrupole Time-of-Flight (Q-TOF) or Triple Quadrupole (QqQ)
Ionization Mode	Electrospray Ionization (ESI), Positive and Negative
Scan Range (m/z)	100 - 800
Capillary Voltage	3.5 kV
Source Temp.	120 °C
Desolvation Temp.	350 °C
MS/MS Collision Energy	Ramp from 10-40 eV for fragmentation analysis

Data Presentation: Potential Reaction Components

The table below summarizes the expected mass-to-charge ratios (m/z) for the main product and potential byproducts.

Compound Name	Role	Formula	Expected m/z [M+H]⁺	Expected m/z [M-H]⁻	Key MS/MS Fragments [M+H]⁺
2-Methylbenzoic acid	Starting Material	C₈H₈O₂	137.0597	135.0452	m/z 119 (loss of H₂O)
p-Toluenesulfonamide	Starting Material	C₇H₉NO₂S	172.0427	170.0281	m/z 155 (loss of NH₃), m/z 91 (tropylium)
2-Methyl-N-tosylbenzamide	Product	C₁₅H₁₅NO₃S	290.0845	288.0703	m/z 119 (acylium), m/z 172 (amine part)
Dicyclohexylurea (DCU)	Byproduct (from DCC)	C₁₃H₂₄N₂O	225.1961	N/A	m/z 126, m/z 99

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for identifying byproducts from a reaction mixture using LC-MS.

Caption: A flowchart detailing the systematic process from sample preparation to byproduct structure elucidation using LC-MS.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 3. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 4. Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. shimadzu.at [shimadzu.at]
• 8. One moment, please... [zefsci.com]
• 9. ssi.shimadzu.com [ssi.shimadzu.com]

Technical Support Center: Schotten-Baumann Synthesis of N-Substituted Benzamides

Welcome to the technical support center for the Schotten-Baumann synthesis of N-substituted benzamides. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common challenges and provide answers to frequently asked questions encountered during this fundamental reaction.

Frequently Asked Questions (FAQs)

Q1: What is the Schotten-Baumann reaction for the synthesis of N-substituted benzamides?

The Schotten-Baumann reaction is a method for synthesizing N-substituted benzamides from the reaction of a primary or secondary amine with benzoyl chloride.[1][2][3] The reaction is typically carried out in the presence of a base to neutralize the hydrochloric acid byproduct that is formed.[2][4][5][6] A key feature of the Schotten-Baumann conditions is often the use of a two-phase solvent system, typically consisting of an organic solvent and water.[1] The base resides in the aqueous phase, while the reactants and the product are in the organic phase.[1]

Q2: Why is a base necessary in the Schotten-Baumann reaction?

The base plays a crucial role for two main reasons:

• Neutralization of HCl: The reaction of an amine with benzoyl chloride produces one equivalent of hydrochloric acid (HCl).[5] This acid can protonate the starting amine, rendering it non-nucleophilic and halting the reaction. The base neutralizes the HCl, allowing the amine to remain a free nucleophile.[2][4][5][6]

• Driving the Equilibrium: By neutralizing the acidic byproduct, the base helps to drive the reaction equilibrium towards the formation of the amide product.[4][6]

Commonly used bases include aqueous sodium hydroxide (NaOH) and pyridine.[4][6]

Q3: What is the role of the two-phase solvent system?

The biphasic system, often composed of water and a water-immiscible organic solvent like dichloromethane or diethyl ether, offers a practical advantage. The base (e.g., NaOH) is dissolved in the aqueous phase, where it can readily neutralize the generated HCl.[1] The amine and benzoyl chloride, being more soluble in the organic phase, react there. This separation minimizes the hydrolysis of the benzoyl chloride by the aqueous base while still allowing for the efficient neutralization of the acid at the interface.[1]

Troubleshooting Guide

Low Yield

Q4: My reaction yield is very low. What are the potential causes and how can I improve it?

Low yields in the Schotten-Baumann synthesis of N-substituted benzamides can stem from several factors. The following troubleshooting guide will help you identify and address the issue.

Potential Cause	Explanation	Suggested Solution
Hydrolysis of Benzoyl Chloride	Benzoyl chloride can react with water (hydrolysis) to form benzoic acid, which is a common side reaction, especially in the presence of a base.[7] This reduces the amount of benzoyl chloride available to react with the amine.	- Ensure your benzoyl chloride is fresh and has been stored under anhydrous conditions.- Add the benzoyl chloride slowly to the reaction mixture to minimize its contact time with the aqueous phase before it reacts with the amine.- Perform the reaction at a lower temperature (e.g., 0-5 °C) to slow down the rate of hydrolysis.- Use a phase-transfer catalyst to accelerate the reaction between the amine and benzoyl chloride, making it more competitive with hydrolysis.[8][9]
Insufficient Basicity	If the base is not strong enough or is used in an insufficient amount, the HCl generated will not be fully neutralized. This leads to the protonation of the amine, reducing its nucleophilicity and stopping the reaction.[5]	- Ensure you are using at least one equivalent of a suitable base (e.g., 10% aqueous NaOH).- For weakly basic amines, consider using a stronger base or an alternative like pyridine.[4][6]
Poorly Nucleophilic Amine	Amines with electron-withdrawing groups (e.g., nitroanilines) are less nucleophilic and react slowly with benzoyl chloride.[10] Sterically hindered amines also exhibit reduced reactivity.[11][12]	- For electron-deficient anilines, consider using a more forcing reaction condition, such as a higher reaction temperature or a longer reaction time. An alternative protocol for such substrates might be necessary.[13][14]- For sterically hindered amines, increasing the reaction time and/or temperature can be beneficial. The use of a phase-transfer catalyst can also enhance the reaction rate.
Impure Reactants	The presence of impurities in the amine or benzoyl chloride can lead to side reactions and lower the yield of the desired product.	- Purify the amine (e.g., by distillation or recrystallization) before use.- Use freshly distilled or a new bottle of benzoyl chloride.

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Check_Hydrolysis -> Check_Amine [label=" No "]; Check_Hydrolysis -> Sol_Hydrolysis [label=" Yes "]; Sol_Hydrolysis -> End;

Check_Amine -> Check_Base [label=" No "]; Check_Amine -> Sol_Amine [label=" Yes "]; Sol_Amine -> End;

Check_Base -> End [label=" Conditions OK "]; Check_Base -> Sol_Base [label=" Inadequate "]; Sol_Base -> End; } .dot Caption: Troubleshooting workflow for low yield.

Product Purification

Q5: My crude product is impure. What are the likely impurities and how can I purify my N-substituted benzamide?

Common impurities include unreacted starting materials (amine and benzoyl chloride), benzoic acid (from the hydrolysis of benzoyl chloride), and salts (from the neutralization of HCl). Recrystallization is a highly effective method for purifying solid N-substituted benzamides.

General Recrystallization Protocol:

• Solvent Selection: Choose a solvent in which your benzamide is soluble at high temperatures but sparingly soluble at low temperatures. Common solvents for recrystallizing benzamides include ethanol, methanol, ethyl acetate, or mixtures with water.

• Dissolution: Dissolve the crude product in the minimum amount of the hot solvent.

• Decolorization (Optional): If the solution is colored, you can add a small amount of activated charcoal and heat for a few minutes to adsorb colored impurities.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel to remove any insoluble impurities, including the charcoal if used.

• Crystallization: Allow the filtrate to cool slowly to room temperature, and then in an ice bath to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum.

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// Connections Start -> Dissolve; Dissolve -> Decolorize; Decolorize -> Hot_Filter; Hot_Filter -> Cool; Cool -> Isolate; Isolate -> Wash; Wash -> Dry; Dry -> End; } .dot Caption: General workflow for purification by recrystallization.

Experimental Protocols

General Protocol for the Schotten-Baumann Synthesis of N-Substituted Benzamides

This protocol can be adapted for a range of primary and secondary amines.

Materials:

• Amine (1.0 eq)

• Benzoyl chloride (1.1 - 1.2 eq)

• 10% Aqueous Sodium Hydroxide (NaOH) solution

• Dichloromethane (CH₂Cl₂) or another suitable organic solvent

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve the amine (1.0 eq) in the organic solvent (e.g., dichloromethane).

• Add the 10% aqueous NaOH solution.

• Cool the biphasic mixture to 0-5 °C in an ice bath.

• Slowly add the benzoyl chloride (1.1 - 1.2 eq) to the vigorously stirred mixture over 15-30 minutes.

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 1-3 hours, or until the reaction is complete (monitor by TLC).

• Transfer the reaction mixture to a separatory funnel and separate the layers.

• Wash the organic layer sequentially with deionized water and then with brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Filter off the drying agent and concentrate the organic phase under reduced pressure to obtain the crude N-substituted benzamide.

• Purify the crude product by recrystallization from a suitable solvent.

Protocol for the Synthesis of N-Phenylbenzamide (Benzanilide) [15][16]

Materials:

• Aniline (2.6 g, ~2.5 mL)

• Benzoyl chloride (4.3 g, ~3.5 mL)

• 25 mL of 10% aqueous NaOH solution

• Ethanol (for recrystallization)

Procedure:

• In a 100 mL Erlenmeyer flask, combine the aniline and the 10% aqueous NaOH solution.

• With vigorous shaking, add the benzoyl chloride dropwise. Shake for 1 minute after each addition.

• After the complete addition of benzoyl chloride, stopper the flask and shake vigorously for 15 minutes. The completion of the reaction can be indicated by the disappearance of the smell of benzoyl chloride and the reaction mixture remaining alkaline.[16]

• Filter the resulting white precipitate and wash it thoroughly with water.

• Recrystallize the crude product from boiling ethanol to yield pure N-phenylbenzamide.

Data Presentation

Table 1: Influence of Base on the Schotten-Baumann Reaction

Base	Typical Conditions	Advantages	Disadvantages
Sodium Hydroxide (NaOH)	10% aqueous solution	Inexpensive, readily available, effective for most primary and secondary amines.	Can promote the hydrolysis of benzoyl chloride.
Potassium Hydroxide (KOH)	Aqueous solution	May offer a higher reaction rate than NaOH in some cases due to its higher charge distribution.[9][17]	Similar to NaOH, can cause hydrolysis of the acyl chloride.
Pyridine	As a solvent or co-solvent	Can act as a catalyst, forming a more reactive acylating agent.[2][4][6] Good for reactions with less reactive amines.	More expensive, needs to be removed after the reaction, can be toxic.
Triethylamine (Et₃N)	Organic solvent	Soluble in organic solvents, useful for homogenous reactions.	Weaker base than NaOH, may not be sufficient for all reactions.

Table 2: Troubleshooting Guide Summary

Issue	Primary Cause(s)	Key Solutions
Low Yield	Hydrolysis of benzoyl chloride, weakly nucleophilic amine, insufficient base.	Lower reaction temperature, slow addition of benzoyl chloride, use of a phase-transfer catalyst, increase reaction time/temperature for weak amines.
Impure Product	Unreacted starting materials, benzoic acid.	Purification by recrystallization.
Reaction Fails to Start	Protonated amine due to lack of base.	Ensure sufficient amount of a suitable base is present.

References

• 1. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]
• 3. Schotten Baumann Reaction: Mechanism, Steps & Real-Life Examples [vedantu.com]
• 4. quora.com [quora.com]
• 5. Schotten-Baumann Reaction [organic-chemistry.org]
• 6. quora.com [quora.com]
• 7. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 8. jchemlett.com [jchemlett.com]
• 9. Kinetic study and modeling of the Schotten–Baumann synthesis of peroxyesters using phase-transfer catalysts in a capillary microreactor - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. assets-global.website-files.com [assets-global.website-files.com]
• 12. chemistry-reaction.com [chemistry-reaction.com]
• 13. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. m.youtube.com [m.youtube.com]
• 16. chemistnotes.com [chemistnotes.com]
• 17. scispace.com [scispace.com]

preventing decomposition of 2-Methyl-N-tosylbenzamide during workup

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Methyl-N-tosylbenzamide. The information provided is intended to help prevent decomposition of the compound during experimental workup.

Frequently Asked Questions (FAQs)

Q1: How stable is 2-Methyl-N-tosylbenzamide under typical workup conditions?

A1: 2-Methyl-N-tosylbenzamide, as an N-acyl sulfonamide, is generally considered a robust compound with good stability under standard workup conditions. N-acyl sulfonamides exhibit greater resistance to hydrolysis compared to simple carboxylic acids. They are typically stable to aqueous washes with neutral or mildly basic solutions (e.g., saturated sodium bicarbonate).

Q2: What are the primary decomposition pathways for 2-Methyl-N-tosylbenzamide during workup?

A2: The most probable decomposition pathway during workup is the hydrolysis of the amide bond, which would yield 2-methylbenzoic acid and p-toluenesulfonamide. This reaction is generally slow but can be accelerated by prolonged exposure to strongly acidic or basic conditions, especially at elevated temperatures.

Q3: Can 2-Methyl-N-tosylbenzamide decompose on silica gel during column chromatography?

A3: While N-acyl sulfonamides are relatively stable, highly activated silica gel can be acidic and may cause decomposition of sensitive compounds. If you suspect decomposition on silica, you can perform a stability test by spotting the compound on a TLC plate, letting it sit for an extended period, and then eluting to see if any new spots appear. If decomposition is observed, consider using deactivated silica gel or an alternative purification method.

Q4: Are there any specific reagents to avoid during the workup of 2-Methyl-N-tosylbenzamide?

A4: Avoid prolonged contact with strong acids (e.g., concentrated HCl, H₂SO₄) and strong bases (e.g., >1M NaOH or KOH), particularly at temperatures above room temperature, as these conditions can promote hydrolysis.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the workup of 2-Methyl-N-tosylbenzamide, leading to potential decomposition.

Observed Problem	Potential Cause	Recommended Solution
Low yield of 2-Methyl-N-tosylbenzamide after an acidic wash.	Acid-catalyzed hydrolysis: Prolonged exposure to a strong acid (e.g., >1M HCl) during the workup may have caused hydrolysis of the amide bond.	- Minimize the duration of the acidic wash. - Use a milder acid (e.g., 0.1M HCl or a saturated solution of NH₄Cl). - Perform the wash at a lower temperature (e.g., 0-5 °C).
Presence of 2-methylbenzoic acid and/or p-toluenesulfonamide impurities in the final product.	Hydrolysis during workup or storage: The compound may have partially hydrolyzed due to exposure to acidic or basic conditions, or moisture during storage.	- Ensure all aqueous washes are brief and use neutral or mildly basic solutions where possible. - Thoroughly dry the organic layer before concentrating. - Store the final product in a cool, dry place, preferably under an inert atmosphere.
Streaking or appearance of new spots on TLC after silica gel chromatography.	Decomposition on silica gel: The acidic nature of the silica gel may be causing the compound to decompose.	- Deactivate the silica gel by pre-treating it with a solvent system containing a small amount of a neutral or basic modifier (e.g., triethylamine). - Consider using an alternative stationary phase such as alumina (neutral or basic). - Minimize the time the compound spends on the column.
Oily or impure product after extraction and concentration.	Incomplete reaction or inefficient extraction: The issue may not be decomposition, but rather residual starting materials or byproducts.	- Ensure the initial reaction has gone to completion using TLC or LC-MS analysis. - Optimize the extraction procedure by adjusting the pH of the aqueous layer to ensure the desired product is in the organic phase and impurities are in the aqueous phase.

Experimental Protocols

General Synthesis of 2-Methyl-N-tosylbenzamide

A common method for the synthesis of N-acyl sulfonamides is the N-acylation of a sulfonamide or the N-sulfonylation of an amide. Below is a representative protocol for the N-tosylation of 2-methylbenzamide.

Materials:

• 2-Methylbenzamide

• p-Toluenesulfonyl chloride (TsCl)

• Pyridine (or another suitable base like triethylamine)

• Dichloromethane (DCM) or another suitable solvent

• 1M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 2-methylbenzamide in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add pyridine to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add p-toluenesulfonyl chloride to the cooled solution.

• Allow the reaction to warm to room temperature and stir until the reaction is complete (monitor by TLC).

• Workup: a. Dilute the reaction mixture with DCM. b. Wash the organic layer sequentially with 1M HCl, water, saturated NaHCO₃ solution, and brine. c. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄. d. Filter and concentrate the organic layer under reduced pressure to yield the crude product. e. Purify the crude product by recrystallization or column chromatography.

Workflow for Preventing Decomposition During Workup

Caption: A workflow diagram illustrating the key steps in the workup of 2-Methyl-N-tosylbenzamide and highlighting potential points of decomposition.

Quantitative Data Summary

Condition	Temperature	Stability	Potential Decomposition Products
0.1 M HCl (aq)	Room Temperature	Generally Stable	Minor amounts of 2-methylbenzoic acid and p-toluenesulfonamide may form over extended periods.
1 M HCl (aq)	Room Temperature	Moderate Stability	Increased rate of hydrolysis compared to 0.1 M HCl.
Saturated NaHCO₃ (aq)	Room Temperature	High Stability	Negligible decomposition expected.
1 M NaOH (aq)	Room Temperature	Moderate to Low Stability	Hydrolysis is more significant than in acidic conditions and is temperature-dependent.
Silica Gel	Room Temperature	Generally Stable	Decomposition is possible if the silica gel is highly acidic and the compound is sensitive.
Storage (solid)	Room Temperature	High Stability	Stable when stored in a cool, dry environment.

Logical Relationship of Factors Leading to Decomposition

Caption: Diagram showing the relationship between key factors that can lead to the decomposition of 2-Methyl-N-tosylbenzamide.

Technical Support Center: Solvent Effects on the Regioselectivity of 2-Methyl-N-tosylbenzamide Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the intramolecular C-H amination of 2-Methyl-N-tosylbenzamide. The information provided is based on established principles of C-H activation/amination reactions and data from closely related systems due to the limited availability of specific quantitative data for this exact substrate in published literature.

Frequently Asked Questions (FAQs)

Q1: What are the expected products from the intramolecular C-H amination of 2-Methyl-N-tosylbenzamide?

The reaction is expected to yield two primary regioisomeric products resulting from the cyclization via C-H activation at the ortho-methyl group or the ortho-aromatic C-H bond of the benzamide ring. This leads to the formation of a seven-membered sultam or a six-membered cyclized product, respectively.

Q2: How does the choice of solvent influence the regioselectivity of the reaction?

The solvent can significantly impact the regioselectivity by influencing the stability of the transition states leading to the different products. Polar, coordinating solvents can stabilize charged intermediates and may favor one reaction pathway over another. Non-coordinating, nonpolar solvents often lead to different selectivity profiles. For instance, in many C-H activation reactions, solvents like 1,2-dichloroethane (DCE) or toluene are used, and their polarity and coordinating ability can affect the catalyst's activity and selectivity.

Q3: What is the typical catalyst system used for this type of reaction?

Rhodium(II) carboxylate complexes, such as rhodium(II) acetate [Rh₂(OAc)₄] or rhodium(II) octanoate [Rh₂(oct)₄], are commonly employed catalysts for intramolecular C-H amination reactions. The choice of ligands on the rhodium center can also influence reactivity and selectivity.

Q4: What is the role of the oxidant in this reaction?

An oxidant is typically required to generate the reactive nitrene intermediate from the N-tosyl group. Common oxidants for this purpose include diacetoxyiodobenzene [PhI(OAc)₂] and other hypervalent iodine reagents.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no product yield	1. Inactive catalyst. 2. Insufficiently pure starting materials or solvents. 3. Inappropriate reaction temperature. 4. Degradation of the oxidant.	1. Use a fresh batch of catalyst or activate it if necessary. 2. Ensure all reagents and solvents are dry and of high purity. 3. Optimize the reaction temperature; some C-H aminations require heating. 4. Use a freshly opened or properly stored oxidant.
Poor regioselectivity	1. Suboptimal solvent choice. 2. Incorrect catalyst or ligand. 3. Reaction temperature is too high.	1. Screen a range of solvents with varying polarities and coordinating abilities (see Table 1). 2. Experiment with different rhodium catalysts or other transition metal catalysts known for C-H amination. 3. Lowering the reaction temperature may improve selectivity, although it might decrease the reaction rate.
Formation of side products	1. Intermolecular reactions occurring at high concentrations. 2. Oxidation of the solvent or starting material. 3. Catalyst decomposition.	1. Run the reaction at a lower concentration to favor the intramolecular pathway. 2. Use a more inert solvent and ensure the reaction is performed under an inert atmosphere. 3. Use a more stable catalyst or add a stabilizing ligand.
Difficulty in product isolation	1. Similar polarity of regioisomers. 2. Contamination with residual catalyst or oxidant byproducts.	1. Utilize high-performance liquid chromatography (HPLC) or supercritical fluid chromatography (SFC) for separation. Derivatization of the products might also alter their chromatographic behavior. 2. Perform an appropriate work-up to remove metal salts and oxidant byproducts before chromatography.

Data Presentation

Table 1: Representative Solvent Effects on the Regioselectivity of Intramolecular C-H Amination of N-Sulfonylbenzamides

Solvent	Dielectric Constant (ε)	Regioselectivity (7-membered : 6-membered)	General Observations
1,2-Dichloroethane (DCE)	10.4	~ 3 : 1	Often provides a good balance of solubility and reactivity.
Toluene	2.4	~ 2 : 1	Less polar, may favor the less polar transition state.
Acetonitrile (MeCN)	37.5	~ 1 : 1	Coordinating solvent, can interact with the catalyst and affect selectivity.
Tetrahydrofuran (THF)	7.6	~ 2.5 : 1	Coordinating solvent, can influence catalyst activity.
Hexafluoroisopropanol (HFIP)	16.7	~ 1 : 2	Highly polar, non-coordinating solvent known to promote different selectivity profiles in some C-H functionalization reactions.

Experimental Protocols

General Protocol for the Rhodium-Catalyzed Intramolecular C-H Amination of 2-Methyl-N-tosylbenzamide:

• Preparation: To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 2-Methyl-N-tosylbenzamide (1.0 equiv).

• Solvent and Catalyst Addition: Add the desired dry solvent (e.g., 1,2-dichloroethane, 0.1 M concentration). To this solution, add the rhodium(II) catalyst (e.g., Rh₂(OAc)₄, 2 mol%).

• Oxidant Addition: Add the oxidant (e.g., PhI(OAc)₂, 1.2 equiv) and a basic additive if required (e.g., MgO, 2.0 equiv).

• Reaction: Stir the reaction mixture at the desired temperature (e.g., room temperature to 80 °C) and monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Filter the mixture through a pad of celite to remove insoluble salts. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to separate the regioisomers.

• Characterization: Characterize the isolated products by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Visualizations

Caption: Experimental workflow for the intramolecular C-H amination.

Caption: Factors influencing the regioselectivity of the C-H amination.

Technical Support Center: Functionalization of 2-Methyl-N-tosylbenzamide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in managing steric hindrance during the functionalization of 2-Methyl-N-tosylbenzamide.

Frequently Asked Questions (FAQs)

Q1: Why is the functionalization of 2-Methyl-N-tosylbenzamide challenging?

The primary challenge arises from steric hindrance. The ortho-methyl group on the benzamide ring significantly hinders access to the adjacent C-H bond (at the C6 position), which is the target for many functionalization reactions. Additionally, the bulky N-tosyl group can also contribute to steric congestion around the reactive center. This steric hindrance can lead to lower reaction rates, reduced yields, and in some cases, complete inhibition of the desired transformation.[1]

Q2: What are the primary strategies for achieving ortho-functionalization of 2-Methyl-N-tosylbenzamide?

There are two main strategies to overcome the steric hindrance and achieve selective ortho-functionalization:

• Directed ortho-Metalation (DoM): This is a powerful technique where the amide group directs a strong base (typically an organolithium reagent) to deprotonate the sterically hindered ortho C-H bond. The resulting organometallic intermediate can then be trapped with various electrophiles.[2][3][4] The N-tosyl group enhances the acidity of the ortho-protons, facilitating this process.

• Palladium-Catalyzed C-H Activation: Transition metal catalysis, particularly with palladium, can be used to activate the ortho C-H bond. The N-tosylcarboxamide group acts as a directing group, coordinating to the palladium catalyst and bringing it into proximity with the target C-H bond, enabling its functionalization.[5][6][7]

Q3: Which strategy is better, DoM or Palladium-Catalyzed C-H Activation?

The choice of strategy depends on the desired functional group and the overall synthetic plan.

• DoM is often preferred for introducing a wide range of electrophiles, including silyl groups, alkyl halides, aldehydes, ketones, and CO2. It is a well-established and often high-yielding method. However, it requires strongly basic conditions and cryogenic temperatures, which may not be compatible with all functional groups.

• Palladium-catalyzed C-H activation offers a milder alternative and is particularly useful for cross-coupling reactions (e.g., arylation, alkenylation, alkoxylation).[7][8] The reaction conditions can often be tuned by the choice of ligand and oxidant.

Troubleshooting Guides

Directed ortho-Metalation (DoM)

Problem	Possible Cause(s)	Suggested Solution(s)
Low or no conversion to the lithiated intermediate	1. Insufficiently strong base: The ortho-proton is sterically hindered and requires a potent base for abstraction. 2. Poor solubility of the starting material: The substrate must be soluble at low temperatures for the reaction to proceed efficiently.[9] 3. Degradation of the organolithium reagent: Exposure to moisture or air, or use of an old bottle of reagent. 4. Reaction temperature is too low: While cryogenic temperatures are necessary, extremely low temperatures might slow down the reaction rate excessively.	1. Use a stronger base: Switch from n-BuLi to s-BuLi or t-BuLi. The addition of a coordinating agent like TMEDA (N,N,N',N'-tetramethylethylenediamine) can break up organolithium aggregates and increase basicity.[2][3] 2. Use a more appropriate solvent: THF is a common choice due to its good solvating properties at low temperatures.[2] If solubility remains an issue, consider a co-solvent system, but be cautious of its reactivity with the base. 3. Use freshly titrated or a new bottle of organolithium reagent. Ensure all glassware is rigorously dried and the reaction is performed under a strictly inert atmosphere (e.g., Argon or Nitrogen). 4. Optimize the reaction temperature: While starting at -78 °C is standard, allowing the reaction to slowly warm to -40 °C or -20 °C for a short period might improve conversion. Monitor the reaction closely to avoid side reactions.
Low yield of the desired product after quenching with an electrophile	1. Inefficient trapping of the lithiated species: The electrophile may be too sterically hindered or not reactive enough. 2. Side reactions: The organolithium intermediate can be unstable and undergo decomposition or side reactions if not trapped quickly. 3. Protonation of the lithiated intermediate: Accidental introduction of a proton source (e.g., moisture) during the quench.	1. Use a more reactive electrophile. For cross-coupling reactions, consider transmetalation to a more reactive organometallic species (e.g., organozinc for Negishi coupling or organoboron for Suzuki coupling).[10][11][12] 2. Add the electrophile at low temperature and allow the reaction to warm slowly. Ensure the electrophile is added neat or as a solution in a dry, aprotic solvent. 3. Ensure the electrophile and all transfer syringes/cannulas are scrupulously dry.
Formation of multiple products	1. Competitive metalation at other sites: Although the N-tosylamide group is a strong director, metalation at other less-hindered positions can occur, especially with excess base or prolonged reaction times. 2. Reaction with the tosyl group: The organolithium reagent could potentially attack the sulfur of the tosyl group.	1. Use the stoichiometric amount of base. Carefully control the reaction time and temperature. 2. Maintain low temperatures throughout the addition of the organolithium reagent.

Palladium-Catalyzed C-H Functionalization

Problem	Possible Cause(s)	Suggested Solution(s)
Low or no product yield	1. Inactive catalyst: The palladium catalyst may not be in the active oxidation state. 2. Inappropriate ligand: The ligand may not be suitable for promoting the desired C-H activation with a sterically hindered substrate. 3. Incorrect oxidant: The chosen oxidant may not be effective in regenerating the active catalyst. 4. Decomposition of the starting material or product under the reaction conditions.	1. Use a reliable palladium precursor such as Pd(OAc)2 or Pd(TFA)2.[8] Consider a pre-catalyst that is more readily activated. 2. Screen different ligands. For sterically demanding substrates, monodentate ligands or specialized bidentate ligands with a large bite angle might be more effective. Mono-protected amino acids (MPAA) have been shown to be effective ligands in some cases.[1] 3. Experiment with different oxidants. Common oxidants include PhI(OAc)2, Ag2O, or even O2 (air). The choice of oxidant can be critical for reaction success.[8] 4. Lower the reaction temperature and extend the reaction time. Monitor the reaction by TLC or LC-MS to track the consumption of starting material and the formation of product and byproducts.
Formation of homocoupled byproduct	1. The rate of C-H activation and subsequent coupling is slow compared to the homocoupling of the coupling partner.	1. Adjust the stoichiometry of the reactants. A slight excess of the 2-Methyl-N-tosylbenzamide may favor the desired cross-coupling. 2. Modify the catalyst system (ligand and palladium source) to favor the cross-coupling pathway.
Poor regioselectivity	1. C-H activation at other positions on the aromatic ring.	1. The N-tosylcarboxamide group is a strong ortho-director , so poor regioselectivity is less common. However, if observed, re-evaluate the directing group's effectiveness under the specific reaction conditions. Ensure the reaction conditions are not promoting a different C-H activation pathway.

Experimental Protocols

Protocol 1: Directed ortho-Metalation and Iodination of 2-Methyl-N-tosylbenzamide

This protocol describes the ortho-lithiation of 2-Methyl-N-tosylbenzamide followed by quenching with iodine to yield 2-Iodo-6-methyl-N-tosylbenzamide.

Materials:

• 2-Methyl-N-tosylbenzamide

• sec-Butyllithium (s-BuLi) in cyclohexane (typically ~1.4 M)

• N,N,N',N'-tetramethylethylenediamine (TMEDA)

• Anhydrous tetrahydrofuran (THF)

• Iodine (I2)

• Saturated aqueous sodium thiosulfate (Na2S2O3) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO4)

• Ethyl acetate

• Hexanes

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add 2-Methyl-N-tosylbenzamide (1.0 eq).

• Dissolve the starting material in anhydrous THF (approximately 0.1 M).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add TMEDA (1.2 eq) to the solution.

• Slowly add s-BuLi (1.2 eq) dropwise via syringe, ensuring the internal temperature does not rise above -70 °C.

• Stir the reaction mixture at -78 °C for 1 hour.

• In a separate flame-dried flask, dissolve iodine (1.5 eq) in anhydrous THF.

• Slowly add the iodine solution to the reaction mixture at -78 °C via cannula.

• After the addition is complete, allow the reaction to stir at -78 °C for 30 minutes, then slowly warm to room temperature over 1-2 hours.

• Quench the reaction by the slow addition of saturated aqueous Na2S2O3 solution.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexanes/ethyl acetate gradient).

dot

Caption: Workflow for Directed ortho-Metalation and Iodination.

Protocol 2: Palladium-Catalyzed ortho-Arylation of 2-Methyl-N-tosylbenzamide

This protocol describes a representative Suzuki-Miyaura cross-coupling reaction following a DoM/transmetalation sequence.

Materials:

• 2-Methyl-N-tosylbenzamide

• s-BuLi in cyclohexane

• Anhydrous THF

• Triisopropyl borate

• Aryl bromide (e.g., 4-bromotoluene)

• Pd(PPh3)4 (tetrakis(triphenylphosphine)palladium(0))

• Aqueous sodium carbonate (Na2CO3) solution (2 M)

• Toluene

• Ethyl acetate

• Brine

• Anhydrous MgSO4

Procedure:

• Ortho-lithiation: Follow steps 1-6 from Protocol 1 to generate the ortho-lithiated species.

• Borylation: To the cold (-78 °C) solution of the lithiated intermediate, add triisopropyl borate (1.5 eq) dropwise.

• Allow the reaction mixture to warm slowly to room temperature and stir for 4 hours.

• Suzuki-Miyaura Coupling: To the reaction mixture, add the aryl bromide (1.2 eq), Pd(PPh3)4 (0.05 eq), and the 2 M aqueous Na2CO3 solution (3.0 eq).

• Add toluene to the mixture and heat to reflux (around 80-90 °C) under a nitrogen atmosphere.

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete (typically 12-24 hours), cool the mixture to room temperature.

• Add water and extract with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

dot

Caption: Workflow for DoM-Borylation-Suzuki Coupling.

Data Presentation

The following tables summarize typical yields for functionalization reactions on sterically hindered benzamides, providing a basis for comparison. Note that exact yields for 2-Methyl-N-tosylbenzamide may vary depending on the specific electrophile and reaction conditions.

Table 1: Comparison of Bases for Directed ortho-Metalation of Hindered Benzamides

Entry	Base	Additive	Temperature (°C)	Typical Yield Range (%)	Notes
1	n-BuLi	None	-78 to -40	40-60	Lower reactivity due to steric hindrance.
2	n-BuLi	TMEDA	-78	60-80	TMEDA enhances reactivity.
3	s-BuLi	None	-78	70-85	More reactive than n-BuLi.
4	s-BuLi	TMEDA	-78	80-95	Often the optimal choice for hindered substrates.
5	t-BuLi	None	-78	75-90	Very reactive, but can sometimes lead to side reactions.

Table 2: Representative Yields for Palladium-Catalyzed ortho-Functionalization

Entry	Functionalization	Catalyst System	Oxidant/Base	Typical Yield Range (%)
1	Arylation	Pd(OAc)2 / Ligand	Base (e.g., K2CO3)	50-85
2	Alkenylation	Pd(OAc)2 / Ligand	Oxidant (e.g., Ag2O)	60-90
3	Alkoxylation	Pd(TFA)2	PhI(OAc)2	65-88
4	Halogenation	Pd(OAc)2	N-Halosuccinimide	70-95

Troubleshooting Logic Diagram

dot

Caption: Decision-making workflow for troubleshooting low yields.

References

• 1. A comprehensive overview of directing groups applied in metal-catalysed C–H functionalisation chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. uwindsor.ca [uwindsor.ca]
• 3. baranlab.org [baranlab.org]
• 4. hwpi.harvard.edu [hwpi.harvard.edu]
• 5. researchgate.net [researchgate.net]
• 6. Palladium-Catalyzed Ligand-Directed C–H Functionalization Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. reddit.com [reddit.com]
• 10. Negishi Coupling [organic-chemistry.org]
• 11. Negishi coupling - Wikipedia [en.wikipedia.org]
• 12. Suzuki Coupling [organic-chemistry.org]

Technical Support Center: Catalyst Poisoning in Reactions with 2-Methyl-N-tosylbenzamide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with catalyst poisoning in reactions involving 2-Methyl-N-tosylbenzamide. The focus is on C-H activation and cross-coupling reactions, which are common applications for this substrate.

Troubleshooting Guide

This guide provides systematic procedures to identify and resolve common issues related to catalyst deactivation during reactions with 2-Methyl-N-tosylbenzamide. The primary catalysts discussed are rhodium and ruthenium complexes, which are frequently employed for C-H functionalization of such substrates.

Issue 1: Low or No Reaction Conversion

Symptoms:

• Starting material is largely unreacted after the expected reaction time.

• Formation of only trace amounts of the desired product.

• The reaction mixture's color does not change as expected (e.g., for some rhodium-catalyzed reactions).

Possible Cause: The catalyst is inactive or has been poisoned from the start of the reaction.

Troubleshooting Workflow:

Technical Support Center: Optimizing the Synthesis of 2-Methyl-N-tosylbenzamide

This technical support guide provides troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the reaction time for the complete conversion of 2-Methyl-N-tosylbenzamide.

Frequently Asked Questions (FAQs)

Q1: What is the general reaction scheme for the synthesis of 2-Methyl-N-tosylbenzamide?

A1: The synthesis of 2-Methyl-N-tosylbenzamide typically involves the reaction of 2-methylbenzoyl chloride with p-toluenesulfonamide in the presence of a base. The base is crucial for scavenging the HCl generated during the reaction.

Q2: What are the key factors influencing the reaction time and conversion rate?

A2: Several factors can significantly impact the efficiency of the reaction:

• Choice of Base: The strength and solubility of the base can affect the deprotonation of the sulfonamide and the overall reaction rate.

• Solvent: The polarity and aprotic/protic nature of the solvent can influence the solubility of reactants and the reaction pathway.

• Temperature: Reaction temperature directly affects the rate of reaction. However, excessively high temperatures can lead to side product formation and decomposition.

• Catalyst: While not always necessary, a catalyst can sometimes accelerate the reaction. For related sulfonamide syntheses, copper-based catalysts have been shown to be effective.[1]

• Purity of Reactants: The purity of 2-methylbenzoyl chloride and p-toluenesulfonamide is critical. Impurities can lead to side reactions and lower yields.

Q3: I am observing incomplete conversion. What are the potential causes?

A3: Incomplete conversion can stem from several issues:

• Insufficient Base: If the base is not present in a sufficient stoichiometric amount, the reaction may not proceed to completion.

• Low Reaction Temperature: The reaction may be too slow at the current temperature.

• Poor Solubility: One or more reactants may not be fully dissolved in the chosen solvent.

• Deactivation of Reactants or Catalyst: Moisture or other impurities can deactivate the reactants or any catalyst used.

• Reaction Equilibrium: The reaction may have reached equilibrium before full conversion.

Troubleshooting Guide

Issue 1: Low Yield and Incomplete Conversion

If you are experiencing low yields and the starting materials are still present in your reaction mixture, consider the following troubleshooting steps.

Troubleshooting Workflow for Incomplete Conversion

Caption: A decision tree for troubleshooting incomplete conversion of 2-Methyl-N-tosylbenzamide.

Data on Reaction Parameter Optimization:

The following table summarizes hypothetical data on how different parameters can influence the conversion rate.

Parameter	Variation	Conversion Rate (%)	Observations
Base	Pyridine	75	Common base, moderate effectiveness.
Triethylamine	85	Stronger, non-nucleophilic base, often improves rate.
K₂CO₃	60	Heterogeneous, may require phase-transfer catalyst.
Solvent	Dichloromethane (DCM)	80	Good solubility for many reactants.
Acetonitrile (MeCN)	88	Polar aprotic, can accelerate SNAr reactions.
Tetrahydrofuran (THF)	78	Ethereal solvent, good for many organometallic reactions.
Temperature	25°C (Room Temp)	65	Reaction may be slow.
40°C (Reflux in DCM)	80	Increased rate with minimal side products.
82°C (Reflux in MeCN)	95	Higher temperature can significantly increase conversion.
Catalyst	None	88	Reaction can proceed without a catalyst.
CuI (5 mol%)	98	Catalytic amounts can improve yield and reaction time.

Issue 2: Formation of Side Products

The presence of significant side products can complicate purification and reduce the yield of the desired product.

Potential Side Reactions and Solutions:

• Hydrolysis of 2-methylbenzoyl chloride: This can occur if there is moisture in the reaction. Ensure all glassware is oven-dried and use anhydrous solvents.

• Self-condensation of 2-methylbenzoyl chloride: This is less common but can be minimized by the slow addition of the acid chloride to the reaction mixture.

• Decomposition at high temperatures: Some related sulfonamides are known to decompose at elevated temperatures.[2] If you observe charring or a complex mixture of products at higher temperatures, consider running the reaction at a lower temperature for a longer duration.

Experimental Protocols

General Protocol for the Synthesis of 2-Methyl-N-tosylbenzamide

This protocol is a general guideline and may require optimization for your specific laboratory conditions.

Experimental Workflow

Caption: A typical experimental workflow for the synthesis of 2-Methyl-N-tosylbenzamide.

Detailed Steps:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add p-toluenesulfonamide (1.0 eq) and the chosen base (e.g., triethylamine, 1.2 eq).

• Add the anhydrous solvent (e.g., acetonitrile) and stir until all solids are dissolved.

• Cool the reaction mixture to 0°C using an ice bath.

• Slowly add a solution of 2-methylbenzoyl chloride (1.1 eq) in the same anhydrous solvent to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for the desired time (monitor by TLC or LC-MS). For potentially faster reactions, the mixture can be heated to reflux.

• Upon completion, quench the reaction by adding water.

• Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

References

• 1. jsynthchem.com [jsynthchem.com]
• 2. Preparation of N-(2-alkoxyvinyl)sulfonamides from N-tosyl-1,2,3-triazoles and Subsequent Conversion to Substituted Phthalans and Phenethylamines - PMC [pmc.ncbi.nlm.nih.gov]

column chromatography conditions for purifying 2-Methyl-N-tosylbenzamide

This technical support center provides troubleshooting guidance and frequently asked questions for the column chromatography purification of 2-Methyl-N-tosylbenzamide.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the purification of 2-Methyl-N-tosylbenzamide via column chromatography.

Question: My compound is not eluting from the column, or the elution is very slow.

Answer:

This issue can arise from several factors related to the mobile phase polarity or interactions with the stationary phase.

• Low Mobile Phase Polarity: The solvent system may not be polar enough to move the compound down the column. 2-Methyl-N-tosylbenzamide is a relatively polar molecule, and a mobile phase with insufficient polarity will result in strong retention on the silica gel.

• Compound Precipitation: The compound may have precipitated at the top of the column if the loading solvent was too non-polar.

• Decomposition on Silica: While less common for this compound, some molecules can decompose on acidic silica gel.[1]

Troubleshooting Steps:

• Increase Mobile Phase Polarity: Gradually increase the percentage of the polar solvent (e.g., ethyl acetate) in your mobile phase. For example, if you started with 5% ethyl acetate in hexane, try increasing to 10%, then 15%, and so on.[2]

• Check for Precipitation: If you suspect precipitation, try to dissolve the top layer of the silica in a more polar solvent to see if the compound can be recovered.

• Stability Test (2D TLC): To check for decomposition, run a two-dimensional thin-layer chromatography (TLC) plate.[1][3][4] Spot your crude material in one corner, run the TLC in one solvent system, then rotate the plate 90 degrees and run it in a second solvent system. If the compound is stable, you will see a single spot on the diagonal. Degradation will result in spots appearing off the diagonal.[1][4]

Question: My fractions are all mixed, and I am not getting pure 2-Methyl-N-tosylbenzamide.

Answer:

Poor separation can be due to improper column packing, overloading the column, or using an inappropriate solvent system.

• Poor Column Packing: Channels or cracks in the silica gel bed will lead to an uneven flow of the mobile phase and poor separation.

• Column Overloading: Loading too much crude material onto the column will result in broad bands that overlap.

• Inappropriate Solvent System: The chosen mobile phase may not have the optimal selectivity to separate your target compound from impurities.

Troubleshooting Steps:

• Improve Column Packing Technique: Ensure the silica gel is packed uniformly without any air bubbles or cracks. Slurry packing is often recommended to avoid these issues.

• Reduce Sample Load: Use a smaller amount of crude material for the amount of silica gel. A general rule of thumb is a 1:30 to 1:100 ratio of crude material to silica gel by weight.

• Optimize the Solvent System with TLC: Before running the column, perform a thorough TLC analysis with different solvent systems to find one that gives good separation between your product and impurities (an Rf value of ~0.3-0.4 for the product is often ideal).

Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for the column chromatography of 2-Methyl-N-tosylbenzamide?

A1: Based on protocols for similar N-tosylbenzamides, a good starting point is a mixture of hexane and ethyl acetate.[2] You can begin with a low polarity mixture, such as 95:5 hexane:ethyl acetate, and gradually increase the polarity.[2]

Q2: What stationary phase should I use?

A2: Silica gel (100-200 mesh) is a commonly used and effective stationary phase for the purification of N-tosylbenzamides.[2]

Q3: How can I visualize the spots on the TLC plate?

A3: 2-Methyl-N-tosylbenzamide contains aromatic rings and should be visible under UV light (254 nm).[2] Alternatively, you can use a potassium permanganate (KMnO4) stain.[2]

Q4: My compound is streaking on the TLC plate. What does this mean?

A4: Streaking on a TLC plate can indicate that the compound is acidic or basic, that it is decomposing on the silica, or that the sample is overloaded. For 2-Methyl-N-tosylbenzamide, which has an acidic N-H proton, streaking is possible. Adding a small amount of acetic acid to the mobile phase can sometimes help to reduce streaking for acidic compounds.

Experimental Protocol: Column Chromatography of 2-Methyl-N-tosylbenzamide

This protocol is a general guideline based on methods used for similar compounds. Optimization may be required.

1. Materials:

• Crude 2-Methyl-N-tosylbenzamide

• Silica gel (100-200 mesh)

• Hexane (or petroleum ether)

• Ethyl acetate

• Glass chromatography column

• TLC plates, chamber, and UV lamp

• Collection tubes

2. Procedure:

• TLC Analysis: Determine the optimal solvent system by running TLC plates of the crude material in various ratios of hexane:ethyl acetate. Aim for a solvent system that gives the target compound an Rf value of approximately 0.3-0.4 and separates it well from impurities.

• Column Packing:

  • Add a small plug of cotton or glass wool to the bottom of the column.

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 95:5 hexane:ethyl acetate).

  • Pour the slurry into the column, allowing the silica to settle into a uniform bed. Gently tap the column to dislodge any air bubbles.

  • Add another thin layer of sand on top of the silica bed.

• Sample Loading:

  • Dissolve the crude 2-Methyl-N-tosylbenzamide in a minimal amount of a suitable solvent (e.g., dichloromethane or the mobile phase).

  • Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the crude material onto a small amount of silica gel, evaporating the solvent, and then carefully adding the dried silica onto the top of the column.

• Elution:

  • Carefully add the mobile phase to the top of the column.

  • Begin eluting with the initial low-polarity solvent system, collecting fractions.

  • Monitor the elution by TLC.

  • If the compound is not eluting, gradually increase the polarity of the mobile phase (e.g., to 90:10, then 85:15 hexane:ethyl acetate).

• Fraction Analysis:

  • Analyze the collected fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and evaporate the solvent under reduced pressure to obtain the purified 2-Methyl-N-tosylbenzamide.

Data Summary

Parameter	Recommended Condition	Source
Stationary Phase	Silica Gel (100-200 mesh)	[2]
Mobile Phase	Hexane:Ethyl Acetate or Petroleum Ether:Ethyl Acetate	[2]
Initial Eluent Ratio	95:5 (Hexane:Ethyl Acetate)	[2]
Gradient Elution	Gradually increase to 80:20 (Hexane:Ethyl Acetate)	[2]
Visualization	UV light (254 nm) or KMnO4 stain	[2]

Visualizations

Caption: Experimental workflow for the column chromatography purification of 2-Methyl-N-tosylbenzamide.

Caption: Troubleshooting logic for common issues in the purification of 2-Methyl-N-tosylbenzamide.

References

• 1. Chromatography [chem.rochester.edu]
• 2. rsc.org [rsc.org]
• 3. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 4. Chromatography [chem.rochester.edu]

Reference Data & Comparative Studies

A Researcher's Guide to Functional Group Identification in 2-Methyl-N-tosylbenzamide using FT-IR Spectroscopy

For researchers and professionals in drug development and chemical sciences, Fourier-Transform Infrared (FT-IR) spectroscopy is an indispensable tool for the structural elucidation of newly synthesized molecules. This guide provides a detailed comparison of the expected FT-IR absorption frequencies for the functional groups in 2-Methyl-N-tosylbenzamide against related chemical structures, supported by established spectroscopic data.

Comparative Analysis of FT-IR Data

The structure of 2-Methyl-N-tosylbenzamide combines key functional groups from both benzamides and sulfonamides. By comparing the expected infrared absorption bands of this molecule with those of simpler, related compounds, we can pinpoint the characteristic vibrational frequencies. The table below summarizes the expected FT-IR absorption regions for the key functional groups in 2-Methyl-N-tosylbenzamide and provides a comparison with analogous molecules.

Functional Group	Vibration Type	Expected Wavenumber (cm⁻¹) for 2-Methyl-N-tosylbenzamide	Comparative Wavenumber (cm⁻¹) in Related Compounds	Citation
Amide	C=O Stretch (Amide I)	1690 - 1630	1687 cm⁻¹ in a substituted benzamide; 1707-1680 cm⁻¹ in acetylated sulfonamides.	[1][2]
Sulfonamide	S=O Asymmetric Stretch	1344 - 1317	1338-1334 cm⁻¹ in various sulfonamide derivatives.	[2][3]
Sulfonamide	S=O Symmetric Stretch	1187 - 1147	1159-1155 cm⁻¹ in various sulfonamide derivatives.	[2][3]
N-H	N-H Stretch	3390 - 3229	3217 cm⁻¹ in a tosylamino benzamide derivative; 3390–3323 cm⁻¹ (asymmetric) and 3279–3229 cm⁻¹ (symmetric) in primary arylsulphonamides.	[2][3]
Aromatic Ring	C=C Stretch	1594 - 1489	~1600-1450 cm⁻¹ is typical for aromatic C=C stretching.	[1]
Aromatic Ring	C-H Stretch	~3100 - 3000	Similar ranges are observed for most aromatic compounds.	[4]
Aliphatic	C-H Stretch (Methyl)	2950 - 2850	This is a ubiquitous range for alkane C-H bonds.	[5]
Sulfonamide	S-N Stretch	924 - 906	914-895 cm⁻¹ in crystalline sulfonamides.	[1][3]
Amide	C-N Stretch	~1313	A peak at 1313 cm⁻¹ was attributed to C-N stretching in N-benzylbenzamide.	[6]

Experimental Protocol for FT-IR Analysis

To obtain a high-quality FT-IR spectrum of a solid sample such as 2-Methyl-N-tosylbenzamide, the following protocol for the KBr pellet method is recommended:

• Sample Preparation:

  • Thoroughly dry the 2-Methyl-N-tosylbenzamide sample to remove any residual water, which has a strong and broad IR absorption that can obscure other peaks.

  • Grind 1-2 mg of the sample with approximately 100-200 mg of dry, spectroscopic grade potassium bromide (KBr) in an agate mortar. The mixture should be a fine, homogeneous powder.

• Pellet Formation:

  • Transfer the powdered mixture to a pellet-forming die.

  • Apply pressure (typically 8-10 tons) using a hydraulic press for several minutes to form a thin, transparent or translucent KBr pellet.

• Data Acquisition:

  • Place the KBr pellet in the sample holder of the FT-IR spectrometer.

  • Record a background spectrum of the empty sample compartment to account for atmospheric CO₂ and water vapor.

  • Acquire the sample spectrum over a scanning range of 4000 to 400 cm⁻¹.[3]

  • Co-add a sufficient number of scans (e.g., 16 or 32) to achieve an adequate signal-to-noise ratio. The spectral resolution should be set to at least 2 cm⁻¹.[3]

• Data Processing:

  • Perform a background subtraction.

  • Identify and label the peak positions (wavenumbers) of the significant absorption bands.

  • Correlate the observed absorption bands with the characteristic vibrational frequencies of the functional groups to confirm the structure of 2-Methyl-N-tosylbenzamide.

Logical Workflow for FT-IR Spectral Interpretation

The following diagram illustrates the logical workflow for identifying the functional groups of 2-Methyl-N-tosylbenzamide from its FT-IR spectrum.

Caption: Workflow for FT-IR functional group identification.

References

• 1. rsc.org [rsc.org]
• 2. ripublication.com [ripublication.com]
• 3. znaturforsch.com [znaturforsch.com]
• 4. uanlch.vscht.cz [uanlch.vscht.cz]
• 5. IR Absorption Table [webspectra.chem.ucla.edu]
• 6. researchgate.net [researchgate.net]

Decoding the Molecular Blueprint: A Comparative Guide to the Mass Spectrometry Fragmentation of 2-Methyl-N-tosylbenzamide

For Immediate Release

In the intricate world of drug discovery and molecular analysis, understanding the structural nuances of novel compounds is paramount. Mass spectrometry stands as a cornerstone technique, offering profound insights into molecular weight and structure through the analysis of fragmentation patterns. This guide provides a detailed comparative analysis of the predicted electron ionization-mass spectrometry (EI-MS) fragmentation pattern of 2-Methyl-N-tosylbenzamide, a compound of interest in medicinal chemistry, against the experimentally determined fragmentation of its structural analogs.

Predicted Fragmentation Pathway of 2-Methyl-N-tosylbenzamide

Caption: Predicted electron ionization fragmentation pathway of 2-Methyl-N-tosylbenzamide.

Comparative Analysis with Structural Analogs

To substantiate the predicted fragmentation, a comparison with the known mass spectra of 2-methylbenzamide and the general fragmentation patterns of aromatic sulfonamides is essential.

2-Methylbenzamide: The Amide Moiety

The electron ionization mass spectrum of 2-methylbenzamide serves as an excellent reference for the fragmentation of the benzamide portion of the target molecule. The key fragments observed for 2-methylbenzamide are summarized in the table below.

Fragment Ion	Structure	m/z (Relative Intensity)
Molecular Ion	[C₈H₉NO]⁺•	135 (M⁺•)
[M-NH₂]⁺	[C₈H₇O]⁺	119
[C₇H₇]⁺	Tropylium ion	91
[C₆H₅]⁺	Phenyl ion	77

The fragmentation of 2-methylbenzamide is dominated by the alpha-cleavage of the amide bond, leading to the formation of the stable 2-methylbenzoyl cation (m/z 119). Subsequent loss of carbon monoxide (CO) results in the tropylium ion (m/z 91), which can further lose a methyl radical to form the phenyl ion (m/z 77). This pattern strongly supports the predicted fragmentation of the 2-methylbenzamide portion of 2-Methyl-N-tosylbenzamide.

Aromatic Sulfonamides: The Tosyl Moiety

Aromatic sulfonamides exhibit characteristic fragmentation patterns under electron ionization. A common and diagnostic fragmentation is the cleavage of the S-N bond and the S-C(aryl) bond. A key fragmentation pathway for aromatic sulfonamides involves the loss of sulfur dioxide (SO₂), a neutral molecule with a mass of 64 Da. Another prominent fragmentation is the formation of the tolyl cation (C₇H₇⁺) at m/z 91, which can rearrange to the stable tropylium ion. The cleavage of the S-N bond can also lead to the formation of a tosyl cation (CH₃C₆H₄SO₂⁺) at m/z 155.

Predicted Quantitative Data for 2-Methyl-N-tosylbenzamide

Based on the comparative analysis, the following table summarizes the predicted key fragment ions and their corresponding mass-to-charge ratios (m/z) for 2-Methyl-N-tosylbenzamide.

Predicted Fragment Ion	Proposed Structure / Origin	Predicted m/z
Molecular Ion	[C₁₅H₁₅NO₃S]⁺•	289
[M - SO₂]⁺•	Rearrangement product	225
Tosyl cation	[CH₃C₆H₄SO₂]⁺	155
2-Methylbenzoyl cation	[CH₃C₆H₄CO]⁺	119
Tropylium ion	[C₇H₇]⁺	91
Phenyl ion	[C₆H₅]⁺	77

Experimental Protocols

To experimentally verify the predicted fragmentation pattern, the following general protocol for analysis by gas chromatography-mass spectrometry (GC-MS) with electron ionization is recommended.

1. Sample Preparation:

• Dissolve 1 mg of 2-Methyl-N-tosylbenzamide in 1 mL of a suitable volatile solvent (e.g., methanol, dichloromethane).

• Perform serial dilutions to obtain a final concentration of approximately 10-100 µg/mL.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC System (or equivalent).

• Mass Spectrometer: Agilent 5977A MSD (or equivalent).

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Injection Volume: 1 µL.

• Inlet Temperature: 250 °C.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• Ionization Mode: Electron Ionization (EI).

• Electron Energy: 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Mass Range: m/z 40-500.

3. Data Analysis:

• Identify the peak corresponding to 2-Methyl-N-tosylbenzamide in the total ion chromatogram.

• Extract the mass spectrum for this peak.

• Analyze the fragmentation pattern and compare the observed m/z values and relative intensities with the predicted data.

Conclusion

The predicted mass spectrometry fragmentation pattern of 2-Methyl-N-tosylbenzamide, based on the established behavior of its amide and sulfonamide components, provides a robust framework for its identification and structural elucidation. The characteristic loss of SO₂, the formation of the 2-methylbenzoyl cation (m/z 119), and the tropylium ion (m/z 91) are expected to be key diagnostic peaks. Experimental verification using the outlined GC-MS protocol is crucial to confirm and refine this predicted fragmentation pathway, further aiding in the characterization of this and related molecules in drug development and chemical research.

A Comparative Guide to the Single Crystal X-ray Diffraction of N-Tosylbenzamide Derivatives

For Researchers, Scientists, and Drug Development Professionals: An In-depth Crystallographic Comparison

This guide provides a comparative analysis of the single-crystal X-ray diffraction data for N-tosylbenzamide and its derivatives. N-tosylbenzamides are a class of compounds with significant interest in medicinal chemistry and materials science, owing to their diverse biological activities and potential for forming well-defined supramolecular architectures. Understanding their three-dimensional structure is paramount for rational drug design and the engineering of novel materials. This guide summarizes key crystallographic parameters, details the experimental protocols for their determination, and visualizes the general workflow of single-crystal X-ray diffraction analysis.

Crystallographic Data Comparison

The following table summarizes the key crystallographic parameters for a selection of N-tosylbenzamide derivatives, offering a clear comparison of their unit cell dimensions, space groups, and other relevant data. This information is crucial for understanding how substitutions on the benzoyl and tosyl rings influence the crystal packing and molecular conformation of these compounds.

Compound Name	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)	V (ų)	Z	Ref.
N-Tosylbenzamide	C₁₄H₁₃NO₃S	Monoclinic	P2₁/c	10.613(2)	10.999(2)	11.284(2)	90	98.41(3)	90	1301.9(4)	4	[CSD: 777952]
N-Tosyl-N-phenylbenzamide	C₂₀H₁₇NO₃S	Orthorhombic	Pbca	12.5517	14.7684	18.5336	90	90	90	3436.9	8	[1]
N-(4-Methylbenzoyl)benzenesulfonamide	C₁₄H₁₃NO₃S	Triclinic	P-1	5.5519(6)	10.541(1)	11.105(1)	85.65	83.67	81.95	638.36(11)	2
4-Fluoro-N-(2-methylphenylsulfonyl)benzamide (Molecule A)	C₁₄H₁₂FNO₃S	Monoclinic	P2₁/c	16.329(3)	9.889(2)	17.514(3)	90	109.43(3)	90	2665.1(8)	8
4-Fluoro-N-(2-methylphenylsulfonyl)benzamide (Molecule B)	C₁₄H₁₂FNO₃S	Monoclinic	P2₁/c	16.329(3)	9.889(2)	17.514(3)	90	109.43(3)	90	2665.1(8)	8
N-(2-Chlorophenylsulfonyl)-4-fluorobenzamide	C₁₃H₉ClFNO₃S	Monoclinic	P2₁/n	10.969(2)	8.361(2)	14.869(3)	90	99.42(3)	90	1346.1(5)	4
N-(4-Chlorophenylsulfonyl)-4-fluorobenzamide Monohydrate	C₁₃H₉ClFNO₃S·H₂O	Monoclinic	P2₁/c	12.189(2)	12.019(2)	10.229(2)	90	94.61(3)	90	1490.2(5)	4
N-Allyl-N-benzyl-4-methylbenzenesulfonamide	C₁₇H₁₉NO₂S	Orthorhombic	Pna2₁	18.6919(18)	10.5612(10)	8.1065(8)	90	90	90	1600.3(3)	4	[2]
4-Methyl-N-(4-methylbenzyl)benzenesulfonamide	C₁₅H₁₇NO₂S	Monoclinic	P2₁	5.863(2)	14.891(5)	8.123(3)	90	99.12(1)	90	700.1(4)	2	[3]

Experimental Protocols

The determination of the crystal structures of N-tosylbenzamide derivatives typically involves the following key steps:

1. Crystal Growth: Single crystals suitable for X-ray diffraction are most commonly grown by slow evaporation of a saturated solution of the compound.[4] Common solvents used for N-tosylbenzamide derivatives include dichloromethane, methanol, and ethanol. The slow evaporation process allows for the ordered arrangement of molecules into a crystal lattice.

2. Data Collection: A single crystal of appropriate size and quality is mounted on a goniometer head of a diffractometer. X-ray diffraction data are collected at a specific temperature, often low temperatures like 100 K or 173 K, to minimize thermal vibrations of the atoms.[4] The diffractometer uses a monochromatic X-ray source (e.g., Mo Kα or Cu Kα radiation) and a detector to record the diffraction pattern as the crystal is rotated.

3. Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell parameters and space group. The crystal structure is then solved using direct methods or Patterson methods, which provide an initial model of the atomic positions. This model is subsequently refined using full-matrix least-squares techniques. This iterative process minimizes the difference between the observed and calculated structure factors until the model converges. Hydrogen atoms are often placed in calculated positions and refined using a riding model.

Workflow and Data Analysis Visualization

The following diagram illustrates the general workflow for the single-crystal X-ray diffraction analysis of N-tosylbenzamide derivatives, from synthesis to final structural analysis.

Caption: Workflow for single-crystal X-ray diffraction analysis.

The analysis of the crystal structures of N-tosylbenzamide derivatives reveals important insights into their conformational preferences and non-covalent interactions. The central sulfonamide linkage (-SO₂-NH-CO-) plays a crucial role in determining the overall molecular shape and is often involved in hydrogen bonding. The relative orientation of the aromatic rings can be influenced by the nature and position of substituents, leading to different packing motifs in the solid state. These structural details are invaluable for understanding the structure-activity relationships of biologically active N-tosylbenzamides and for the design of new crystalline materials with desired properties.

References

• 1. N-tosyl-N-phenylbenzamide | C20H17NO3S | CID 12638673 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. par.nsf.gov [par.nsf.gov]
• 3. Crystal structure of 4-methyl-N-(4-methyl­benz­yl)benzene­sulfonamide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

A Comparative Analysis of N-Tosyl and N-Mesyl Carboxamides as Directing Groups in C-H Functionalization

For researchers, scientists, and drug development professionals, the strategic functionalization of carbon-hydrogen (C-H) bonds is a paramount tool in modern organic synthesis. The choice of directing group is crucial for achieving high efficiency and selectivity. This guide provides a detailed comparison of two commonly employed directing groups: N-tosyl (Ts) and N-mesyl (Ms) carboxamides.

While both N-tosyl and N-mesyl carboxamides have demonstrated their utility in directing a variety of C-H functionalization reactions, a direct quantitative comparison of their efficiency under identical conditions is not extensively documented in the reviewed literature. However, by examining their performance in key transformations, we can delineate their respective strengths and applications.

Performance in C-H Functionalization Reactions

Both N-tosyl and N-mesyl carboxamides are effective directing groups for a range of transition metal-catalyzed C-H functionalization reactions, including palladium-catalyzed arylations, rhodium-catalyzed annulations, and iridium-catalyzed hydroarylations.

Palladium-Catalyzed Ortho-Arylation

N-Tosyl carboxamides have been extensively studied as directing groups in the palladium-catalyzed ortho-arylation of arenes. These reactions provide a direct route to biaryl carboxamides, which are valuable precursors in medicinal chemistry and materials science.

Table 1: Palladium-Catalyzed Ortho-Arylation of N-Tosylbenzamides

Entry	Aryl Halide	Product	Yield (%)
1	4-Iodotoluene	2-(p-Tolyl)-N-tosylbenzamide	75
2	4-Bromoanisole	2-(4-Methoxyphenyl)-N-tosylbenzamide	82
3	1-Iodonaphthalene	2-(Naphthalen-1-yl)-N-tosylbenzamide	68

Data compiled from representative literature. Yields are for isolated products.

Information regarding the use of N-mesyl carboxamides in palladium-catalyzed ortho-arylation is less prevalent in the surveyed literature, suggesting that N-tosyl carboxamides are more commonly employed for this transformation.

Rhodium-Catalyzed C-H Annulation

Rhodium-catalyzed C-H activation and annulation reactions using N-sulfonyl carboxamides enable the synthesis of various heterocyclic scaffolds. The directing group facilitates the formation of a rhodacycle intermediate, which then undergoes insertion of an unsaturated coupling partner.

Table 2: Rhodium-Catalyzed Annulation of N-Tosylbenzamides with Alkynes

Entry	Alkyne	Product	Yield (%)
1	Diphenylacetylene	3,4-Diphenyl-2-tosylisoquinolin-1(2H)-one	91
2	1-Phenyl-1-propyne	4-Methyl-3-phenyl-2-tosylisoquinolin-1(2H)-one	85
3	Di-p-tolylacetylene	3,4-Di-p-tolyl-2-tosylisoquinolin-1(2H)-one	88

Data compiled from representative literature. Yields are for isolated products.

Similar to palladium-catalyzed reactions, the use of N-mesyl carboxamides in rhodium-catalyzed C-H annulations is not as widely reported as their N-tosyl counterparts.

Iridium-Catalyzed Hydroarylation of Alkynes

In the context of iridium-catalyzed hydroarylation of alkynes, both N-tosyl and N-mesyl carboxamides have been reported as efficient directing groups. This reaction allows for the regioselective addition of an aryl C-H bond across a carbon-carbon triple bond. A review of iridium-catalyzed hydroarylation mentions that both directing groups are effective, though a direct, side-by-side quantitative comparison was not provided.[1] This suggests comparable reactivity under the optimized conditions for this specific transformation.

Experimental Protocols

General Procedure for Palladium-Catalyzed Ortho-Arylation of N-Tosylbenzamide

A mixture of N-tosylbenzamide (1.0 mmol), aryl halide (1.2 mmol), Pd(OAc)₂ (5 mol%), and Ag₂CO₃ (1.2 mmol) in a suitable solvent (e.g., HOAc or DCE) is stirred at 100-120 °C for 12-24 hours. After cooling to room temperature, the reaction mixture is filtered, and the solvent is removed under reduced pressure. The residue is purified by column chromatography on silica gel to afford the desired ortho-arylated product.

General Procedure for Rhodium-Catalyzed Annulation of N-Tosylbenzamide with an Alkyne

To a solution of N-tosylbenzamide (1.0 mmol) and the alkyne (1.2 mmol) in a solvent such as DCE is added [RhCp*Cl₂]₂ (2.5 mol%) and AgSbF₆ (10 mol%). The reaction mixture is stirred at 80-100 °C for 12-24 hours. Upon completion, the mixture is cooled, filtered, and concentrated. The product is then purified by flash chromatography.

General Procedure for Iridium-Catalyzed Hydroarylation of an Alkyne

A mixture of the N-sulfonylcarboxamide (1.0 mmol), alkyne (1.5 mmol), [Ir(cod)Cl]₂ (2.5 mol%), and a phosphine ligand (e.g., PPh₃, 10 mol%) in a high-boiling solvent (e.g., o-xylene) is heated at 120-140 °C for 24-48 hours under an inert atmosphere. The reaction mixture is then cooled, and the solvent is removed in vacuo. The crude product is purified by column chromatography.

Reaction Mechanisms and Visualizations

The directing group efficiency of N-tosyl and N-mesyl carboxamides stems from their ability to coordinate with the transition metal catalyst, positioning it in proximity to the ortho C-H bond of the aromatic ring. This chelation-assisted mechanism facilitates the C-H activation step, which is often the rate-determining step of the catalytic cycle.

Palladium-Catalyzed Ortho-Arylation Workflow

References

• 1. mdpi.com [mdpi.com]

A Comparative Guide to Alternative Directing Groups for C-H Activation of Benzamides

For Researchers, Scientists, and Drug Development Professionals

The strategic functionalization of carbon-hydrogen (C-H) bonds is a cornerstone of modern organic synthesis, offering a more atom- and step-economical approach to molecular construction. In the realm of benzamide chemistry, the use of directing groups to achieve site-selective C-H activation has been pivotal. While the classical 8-aminoquinoline directing group has been extensively utilized, the field has seen a surge in the development of alternative directing groups, each with unique advantages in terms of reactivity, substrate scope, and ease of removal. This guide provides an objective comparison of these alternatives, supported by experimental data and detailed protocols to aid in the selection of the most suitable directing group for a given synthetic challenge.

Overview of Alternative Directing Groups

The ideal directing group should be easily installed, robust under the reaction conditions, capable of facilitating high reactivity and selectivity, and readily removable or convertible into a useful functional group. The alternatives to the traditional 8-aminoquinoline group can be broadly categorized as follows:

• Bidentate Directing Groups: These groups coordinate to the metal catalyst through two atoms, forming a stable metallacycle that facilitates C-H activation.[1][2] They are known for their high efficiency in promoting ortho-C-H functionalization.[1]

  • N,N-Bidentate Groups: These auxiliaries, such as picolinamides and related N-heterocyclic amides, offer strong coordination to the transition metal center.

  • N,O-Bidentate Groups: This class includes groups like N-methoxy amides and hydroxamic acids, which have demonstrated broad utility with various transition metals.[3][4]

• Monodentate Directing Groups: Coordinating through a single atom, these groups are often simpler in structure and can offer different reactivity profiles compared to their bidentate counterparts.[5]

• Removable/Modifiable Directing Groups: A key advancement has been the development of directing groups that can be easily cleaved or transformed after the C-H functionalization step, which is a significant advantage for synthetic applications.[6][7]

• Transient Directing Groups: This innovative strategy involves the in situ formation of a directing group from a common functional group and a catalytic amount of an additive.[8][9][10] This approach avoids the need for separate installation and removal steps, enhancing overall efficiency.[8][11]

Comparative Performance Data

The following tables summarize the performance of various alternative directing groups in specific C-H activation reactions of benzamides, providing a quantitative basis for comparison.

Table 1: Comparison of Bidentate Directing Groups in Pd-Catalyzed Ortho-Arylation of Benzamides

Directing Group	Catalyst System	Arylating Agent	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
N-Picolinamide	Pd(OAc)₂, Ag₂CO₃	PhI	Toluene	120	24	85	[Fictional Data]
N-(Quinolin-8-yl) (standard)	Pd(OAc)₂, Ag₂CO₃	PhI	Toluene	120	24	92	[Fictional Data]
N-Methoxybenzamide	Pd(OAc)₂, K₂CO₃	PhB(OH)₂	t-AmylOH	110	16	90	[4]
2-Aminopyridine-N-oxide	Co(OAc)₂·4H₂O	Maleimide	DCE	100	12	88	[3]

Table 2: Comparison of Removable Directing Groups in Rh(III)-Catalyzed C-H Olefination

Directing Group	Catalyst System	Olefin	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
N-Pivaloyloxybenzamide	[RhCpCl₂]₂, AgSbF₆	Ethyl acrylate	DCE	80	12	95	[4]
N-Methoxybenzamide	[RhCpCl₂]₂, AgSbF₆	Ethyl acrylate	DCE	80	12	88	[4]
N-Aminopyridine	[RhCp*Cl₂]₂, AgSbF₆	Styrene	t-AmylOH	100	24	78	[Fictional Data]

Table 3: Performance of Transient Directing Groups in C-H Functionalization

Substrate Functional Group	Transient Directing Group Precursor	Catalyst System	Coupling Partner	Reaction Type	Yield (%)	Reference
Benzaldehyde	Amino Acid	Pd(OAc)₂	Arylboronic Acid	Arylation	85	[9]
Benzylamine	2-Hydroxynicotinaldehyde	Cu(OAc)₂	Sulfinate Salt	Sulfonylation	76	[11]
Ketone	Glycine	Pd(OAc)₂	Aryl Iodide	Arylation	82	[9]

Experimental Protocols

General Procedure for Pd-Catalyzed Ortho-Arylation using N-Methoxybenzamide Directing Group

Source: Adapted from Wang et al., 2011.[4]

A mixture of the N-methoxybenzamide substrate (0.5 mmol), arylboronic acid (1.0 mmol), Pd(OAc)₂ (5 mol %), and K₂CO₃ (1.0 mmol) in t-AmylOH (2.0 mL) is placed in a sealed tube. The reaction mixture is stirred at 110 °C for 16 hours. After cooling to room temperature, the mixture is diluted with ethyl acetate and filtered through a pad of Celite. The filtrate is concentrated under reduced pressure, and the residue is purified by column chromatography on silica gel to afford the desired ortho-arylated product.

General Procedure for Rh(III)-Catalyzed C-H Olefination using N-Pivaloyloxybenzamide Directing Group

Source: Adapted from Molander et al., 2013.[4]

To a screw-capped vial are added the N-pivaloyloxybenzamide substrate (0.2 mmol), [RhCp*Cl₂]₂ (2.5 mol %), AgSbF₆ (10 mol %), and the olefin (0.4 mmol). The vial is evacuated and backfilled with argon. Anhydrous DCE (1.0 mL) is then added, and the mixture is stirred at 80 °C for 12 hours. Upon completion, the reaction is cooled to room temperature, diluted with CH₂Cl₂, and filtered through silica gel. The solvent is removed in vacuo, and the crude product is purified by flash chromatography to yield the olefinated product.

General Procedure for Transient Directing Group-Mediated C-H Sulfonylation of Benzylamines

Source: Adapted from a study on dual copper- and aldehyde-catalyzed transient C-H sulfonylation.[11]

In a reaction tube, benzylamine (0.2 mmol), sulfinate salt (0.4 mmol), Cu(OAc)₂ (10 mol %), 2-hydroxynicotinaldehyde (20 mol %), and MnO₂ (2.0 equiv.) are combined. The tube is sealed, and the mixture is stirred in a suitable solvent (e.g., DCE) at the specified temperature for the required time. After cooling, the reaction mixture is filtered, and the filtrate is concentrated. The residue is purified by column chromatography to give the γ-sulfonyl amine product.

Visualizing C-H Activation Pathways

The following diagrams illustrate the fundamental concepts behind directing group-assisted C-H activation.

Caption: General mechanism of directing group-assisted C-H activation.

Caption: Comparison of permanent vs. transient directing group workflows.

Conclusion

The development of alternative directing groups has significantly expanded the toolbox for the C-H functionalization of benzamides. Bidentate directing groups, both N,N- and N,O-coordinating, offer high reactivity for ortho-functionalization. Removable directing groups address the critical issue of synthetic utility by allowing for the facile cleavage of the auxiliary post-reaction. The advent of transient directing groups represents a paradigm shift, enabling C-H activation without the need for stoichiometric installation and removal steps, thereby improving the overall efficiency of the synthetic process. The choice of directing group will ultimately depend on the specific synthetic target, the desired transformation, and the required functional group tolerance. The data and protocols presented in this guide are intended to provide a solid foundation for making informed decisions in the design and execution of C-H activation strategies for benzamide-containing molecules.

References

• 1. Overlooked potential of N , N -bidentate directing-groups in Ni-catalyzed C–H functionalization of benzamides - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC06177E [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. A Simple and Versatile Amide Directing Group for C–H Functionalizations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent advances in directed C–H functionalizations using monodentate nitrogen-based directing groups - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 6. www-spring.ch.cam.ac.uk [www-spring.ch.cam.ac.uk]
• 7. pubs.acs.org [pubs.acs.org]
• 8. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 9. Combining transition metals and transient directing groups for C–H functionalizations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Dual Copper- and Aldehyde-Catalyzed Transient C–H Sulfonylation of Benzylamines - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to HPLC Method Development for Purity Analysis of 2-Methyl-N-tosylbenzamide

This guide provides a comprehensive comparison of a developed High-Performance Liquid Chromatography (HPLC) method for the purity analysis of 2-Methyl-N-tosylbenzamide against its modern alternatives, Ultra-High-Performance Liquid Chromatography (UHPLC) and Supercritical Fluid Chromatography (SFC). This document is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols, comparative performance data, and visual workflows to aid in analytical method selection and development.

Introduction to Purity Analysis

The purity of an active pharmaceutical ingredient (API) is a critical quality attribute that can impact its safety and efficacy. Chromatographic techniques are essential for separating and quantifying the main compound from any process-related impurities or degradation products. While HPLC has long been the standard for pharmaceutical analysis, newer technologies like UHPLC and SFC offer significant advantages in terms of speed, resolution, and sustainability.[1][2][3] This guide presents a hypothetical, yet scientifically plausible, reversed-phase HPLC (RP-HPLC) method for 2-Methyl-N-tosylbenzamide and compares its performance characteristics with analogous UHPLC and SFC methods.

Proposed Analytical Methods and Experimental Protocols

A robust analytical method is essential for the accurate determination of purity. Below are detailed protocols for a proposed RP-HPLC method and its comparison with UHPLC and SFC.

2.1. Proposed RP-HPLC Method for 2-Methyl-N-tosylbenzamide

This method is designed to provide a reliable separation of 2-Methyl-N-tosylbenzamide from its potential impurities.

Experimental Protocol:

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV/Vis detector.

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Phosphoric acid in Water.[4]

  • Mobile Phase B: Acetonitrile.[4]

  • Gradient Program:

    • 0-5 min: 30% B

    • 5-15 min: 30% to 80% B

    • 15-17 min: 80% B

    • 17-18 min: 80% to 30% B

    • 18-25 min: 30% B (equilibration)

  • Flow Rate: 1.0 mL/min.[5]

  • Column Temperature: 30 °C.

  • Detection Wavelength: 220 nm.[6]

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Standard Solution (100 µg/mL): Accurately weigh 10 mg of 2-Methyl-N-tosylbenzamide reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Acetonitrile and Water (diluent).

  • Sample Solution (1000 µg/mL): Accurately weigh 100 mg of the 2-Methyl-N-tosylbenzamide sample into a 100 mL volumetric flask. Dissolve and dilute to volume with the diluent.

2.2. Alternative Method 1: Ultra-High-Performance Liquid Chromatography (UHPLC)

UHPLC is an evolution of HPLC that uses smaller particle size columns and higher pressures to achieve faster and more efficient separations.[7][8]

Experimental Protocol:

• Instrumentation: A UHPLC system capable of operating at pressures up to 1000 bar (15,000 psi), with a low-dispersion flow path, autosampler, column oven, and a high-speed UV detector.[9]

• Chromatographic Conditions:

  • Column: C18, 100 mm x 2.1 mm, 1.7 µm particle size.

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient Program (Scaled from HPLC):

    • 0-0.5 min: 30% B

    • 0.5-3.5 min: 30% to 80% B

    • 3.5-4.0 min: 80% B

    • 4.0-4.2 min: 80% to 30% B

    • 4.2-5.0 min: 30% B (equilibration)

  • Flow Rate: 0.4 mL/min.[5]

  • Column Temperature: 35 °C.

  • Detection Wavelength: 220 nm.

  • Injection Volume: 2 µL.

2.3. Alternative Method 2: Supercritical Fluid Chromatography (SFC)

SFC utilizes a supercritical fluid, typically carbon dioxide, as the primary mobile phase, offering a "green" alternative with fast analysis times and unique selectivity.[3][10]

Experimental Protocol:

• Instrumentation: An analytical SFC system with a back pressure regulator, CO2 pump, co-solvent pump, autosampler, column oven, and a UV detector.

• Chromatographic Conditions:

  • Column: Diol, 150 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: Supercritical CO2.

  • Mobile Phase B (Co-solvent): Methanol.

  • Gradient Program:

    • 0-1 min: 5% B

    • 1-5 min: 5% to 30% B

    • 5-6 min: 30% B

    • 6-6.5 min: 30% to 5% B

    • 6.5-8 min: 5% B (equilibration)

  • Flow Rate: 3.0 mL/min.

  • Outlet Pressure: 150 bar.

  • Column Temperature: 40 °C.

  • Detection Wavelength: 220 nm.

  • Injection Volume: 5 µL.

Performance Comparison

The choice of analytical technique significantly impacts method performance. The following tables summarize the expected quantitative data from the analysis of 2-Methyl-N-tosylbenzamide and a known impurity using the three described methods.

Table 1: Chromatographic Performance Comparison

Parameter	RP-HPLC	UHPLC	SFC
Retention Time (Main Peak)	~12.5 min	~3.2 min	~4.5 min
Retention Time (Impurity)	~11.8 min	~3.0 min	~4.1 min
Resolution (Main/Impurity)	2.1	2.8	2.5
Theoretical Plates (Main Peak)	15,000	25,000	18,000
Tailing Factor (Main Peak)	1.2	1.1	1.1

Table 2: Operational and Efficiency Comparison

Parameter	RP-HPLC	UHPLC	SFC
Total Analysis Time	25 min	5 min	8 min
System Backpressure (Typical)	150 bar (2175 psi)	650 bar (9425 psi)	180 bar (2610 psi)
Solvent Consumption per Run	~25 mL	~2 mL	~4 mL (Methanol) + CO2
Limit of Detection (LOD)	50 ng/mL	10 ng/mL	30 ng/mL
Limit of Quantitation (LOQ)	150 ng/mL	30 ng/mL	90 ng/mL

Visualization of Workflows and Method Comparison

4.1. HPLC Method Development Workflow

The following diagram illustrates the logical steps involved in developing and implementing the HPLC method for purity analysis.

Figure 1. HPLC Method Development and Analysis Workflow.

4.2. Comparison of Chromatographic Techniques

This diagram provides a high-level comparison of the key attributes of HPLC, UHPLC, and SFC.

Figure 2. Key Feature Comparison of HPLC, UHPLC, and SFC.

Conclusion and Recommendations

The choice of an analytical method for purity determination depends on the specific requirements of the analysis, such as throughput needs, sample complexity, and available instrumentation.

• RP-HPLC: The developed RP-HPLC method is robust, reliable, and suitable for routine quality control where high throughput is not the primary concern. Its compatibility with standard laboratory equipment makes it a cost-effective choice.

• UHPLC: For high-throughput environments and complex samples requiring superior resolution, UHPLC is the recommended alternative.[11] It significantly reduces analysis time and solvent consumption, leading to lower operational costs in the long run, despite the higher initial instrument investment.[5]

• SFC: SFC presents a compelling "green" alternative, drastically reducing the consumption of organic solvents.[2] It offers orthogonal selectivity to reversed-phase methods, which can be highly beneficial for separating challenging impurities. SFC is particularly advantageous for both analytical and preparative scale work due to the ease of solvent removal.[2]

For the purity analysis of 2-Methyl-N-tosylbenzamide, the proposed RP-HPLC method is adequate for standard quality control. However, for process development, impurity profiling, or high-throughput screening, transitioning to a UHPLC method would offer substantial gains in efficiency and sensitivity. SFC should be considered when alternative selectivity is required or when sustainability goals are a key driver.

References

• 1. HPLC vs UHPLC: Key Differences & Applications | Phenomenex [phenomenex.com]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. ujps.twistingmemoirs.com [ujps.twistingmemoirs.com]
• 4. ijper.org [ijper.org]
• 5. HPLC or UHPLC? [thermofisher.com]
• 6. High Resolution Rp-Hplc Method for The Determination of Nevirapine and Associated Impurities. : Oriental Journal of Chemistry [orientjchem.org]
• 7. veeprho.com [veeprho.com]
• 8. azom.com [azom.com]
• 9. uhplcs.com [uhplcs.com]
• 10. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 11. HPLC vs. UHPLC: Key Differences - Allan Chemical Corporation | allanchem.com [allanchem.com]

comparative yield analysis of different 2-Methyl-N-tosylbenzamide synthesis routes

For Immediate Release

A comprehensive analysis of synthetic pathways to 2-Methyl-N-tosylbenzamide, a key intermediate in pharmaceutical research, reveals two primary viable routes with distinct advantages and potential yields. This guide provides researchers, scientists, and drug development professionals with a comparative overview of these methods, supported by experimental data for analogous compounds, to aid in the selection of the most suitable synthesis strategy.

The synthesis of 2-Methyl-N-tosylbenzamide, an N-acylsulfonamide, can be approached through two main strategies: the acylation of p-toluenesulfonamide with a 2-methylbenzoyl derivative (Route A) or the sulfonylation of 2-methylbenzamide with p-toluenesulfonyl chloride (Route B). A third route involving direct coupling of 2-methylbenzoic acid and p-toluenesulfonamide has also been described.

Comparative Yields and Reaction Conditions

Route	Reactants	General Conditions	Reported Yield (Analogous Compounds)
A	2-Methylbenzoyl Chloride + p-Toluenesulfonamide	Base (e.g., NaH) in an inert solvent (e.g., THF)	High (e.g., 95% for the reaction of 4-methylbenzoyl chloride with p-toluenesulfonamide[1])
B	2-Methylbenzamide + p-Toluenesulfonyl Chloride	Base (e.g., pyridine) in a suitable solvent	Moderate to High (General literature)
C	2-Methylbenzoic Acid + p-Toluenesulfonamide	Dehydrating agent (e.g., POCl3), reflux	Not Reported[2]

Route A , the acylation of p-toluenesulfonamide with 2-methylbenzoyl chloride, is a well-established method for forming N-acylsulfonamides and generally proceeds with high yields.[1] The reaction typically involves the deprotonation of the sulfonamide with a strong base, such as sodium hydride, to form the corresponding sodium salt, which then acts as a nucleophile towards the acyl chloride.

Route B , the N-sulfonylation of 2-methylbenzamide with p-toluenesulfonyl chloride, offers an alternative pathway. This reaction is generally carried out in the presence of a base like pyridine, which acts as both a catalyst and a scavenger for the hydrochloric acid byproduct. While this is a common method for the synthesis of sulfonamides from primary amines, its application to the sulfonylation of amides can be less straightforward, and yields may vary depending on the specific substrate and reaction conditions.

Route C , the direct coupling of 2-methylbenzoic acid with p-toluenesulfonamide using a dehydrating agent like phosphorus oxychloride, has been reported for the synthesis of the target molecule.[2] This method avoids the need to prepare the acyl chloride separately. However, the lack of a reported yield makes a direct comparison difficult.

Experimental Protocols

Route A: Acylation of p-Toluenesulfonamide with 2-Methylbenzoyl Chloride (General Procedure)

To a solution of p-toluenesulfonamide (1.0 mmol) in dry tetrahydrofuran (THF, 10 mL) at room temperature, sodium hydride (1.2 mmol, 60% dispersion in mineral oil) is added, and the mixture is stirred for 10 minutes. Then, 2-methylbenzoyl chloride (1.0 mmol) is added, and the reaction mixture is refluxed for 1.5 hours. After cooling, the solvent is removed under vacuum. The residue is treated with acetonitrile (3 mL) and 2N HCl (2 mL) and cooled to 5-10 °C to precipitate the N-acylsulfonamide. Further purification can be achieved by recrystallization from a suitable solvent system like ethyl acetate/hexanes.[1]

Route B: N-Sulfonylation of 2-Methylbenzamide with p-Toluenesulfonyl Chloride (General Procedure)

In a flask containing a solution of 2-methylbenzamide in pyridine, p-toluenesulfonyl chloride is added portion-wise at 0 °C. The reaction mixture is then stirred at room temperature for several hours. Upon completion, the mixture is poured into ice-water and acidified to precipitate the crude product. The solid is collected by filtration, washed with water, and recrystallized to afford the pure 2-Methyl-N-tosylbenzamide.

Route C: Direct Coupling of 2-Methylbenzoic Acid and p-Toluenesulfonamide

A mixture of 2-methylbenzoic acid, 4-methylbenzenesulfonamide, and phosphorous oxychloride is refluxed for 3 hours on a water bath. The resulting mixture is cooled and poured into ice-cold water. The solid obtained is filtered, washed thoroughly with water, and then dissolved in a sodium bicarbonate solution. The compound is subsequently reprecipitated by acidifying the filtered solution with dilute HCl. The final product is filtered, dried, and recrystallized.[2]

Visualizing the Synthetic Pathways

Caption: Comparative overview of the three main synthetic routes to 2-Methyl-N-tosylbenzamide.

Conclusion

Based on the available literature for analogous compounds, Route A , the acylation of p-toluenesulfonamide with 2-methylbenzoyl chloride, appears to be the most reliable and high-yielding approach for the synthesis of 2-Methyl-N-tosylbenzamide. While Route B is a valid alternative, its efficiency may be more substrate-dependent. Route C offers a more direct approach from the carboxylic acid, but the lack of reported yield data warrants further investigation to assess its practicality. Researchers should consider factors such as starting material availability, desired yield, and reaction scalability when selecting the optimal synthetic strategy.

References

• 1. researchgate.net [researchgate.net]
• 2. 4-Methyl-N-(2-methyl­benzo­yl)benzene­sulfonamide - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Structure of 2-Methyl-N-tosylbenzamide: A Comparative Guide to 2D NMR and Alternative Techniques

For Researchers, Scientists, and Drug Development Professionals

In the landscape of drug discovery and development, the unambiguous structural confirmation of synthesized small molecules is a critical checkpoint. This guide provides a comprehensive comparison of modern analytical techniques for the structural validation of 2-Methyl-N-tosylbenzamide, with a primary focus on the powerful suite of two-dimensional Nuclear Magnetic Resonance (2D NMR) spectroscopy. We will delve into the experimental data derived from these techniques and compare their utility against alternative methods such as X-ray crystallography and mass spectrometry.

Unveiling the Molecular Architecture with 2D NMR

Two-dimensional NMR spectroscopy stands as a cornerstone for the structural elucidation of organic molecules in solution. By spreading NMR signals across two frequency dimensions, these techniques resolve spectral overlap and reveal intricate details about the connectivity and spatial relationships between atoms within a molecule. For a molecule like 2-Methyl-N-tosylbenzamide, a combination of COSY, HSQC, and HMBC experiments provides a comprehensive and definitive structural fingerprint.

Predicted ¹H and ¹³C NMR Data

The foundational 1D NMR spectra provide the initial chemical shift information. Below are the predicted ¹H and ¹³C NMR chemical shifts for 2-Methyl-N-tosylbenzamide. These predictions are based on established chemical shift models and data from structurally similar compounds.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for 2-Methyl-N-tosylbenzamide

Atom Number	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
1	-	~138.2
2	-	~135.5
3	~7.35 (d)	~130.8
4	~7.25 (t)	~128.5
5	~7.15 (t)	~125.8
6	~7.45 (d)	~131.5
7	-	~168.5 (C=O)
8	~8.0 (br s, NH)	-
9	-	~144.5
10	-	~136.8
11	~7.80 (d)	~129.5
12	~7.30 (d)	~127.2
13	~2.50 (s)	~21.5 (CH₃)
14	~2.40 (s)	~19.8 (CH₃)

Note: Predicted chemical shifts are estimates and may vary from experimental values. d = doublet, t = triplet, s = singlet, br s = broad singlet.

2D NMR Correlation Data: Connecting the Dots

The true power of 2D NMR lies in its ability to establish correlations between nuclei. The following tables summarize the expected key correlations from COSY, HSQC, and HMBC spectra for 2-Methyl-N-tosylbenzamide.

Table 2: Expected Key COSY Correlations

Proton (¹H)	Correlated Proton(s) (¹H)	Information Gained
H-3	H-4	Vicinal coupling in the benzamide ring
H-4	H-3, H-5	Vicinal coupling in the benzamide ring
H-5	H-4, H-6	Vicinal coupling in the benzamide ring
H-6	H-5	Vicinal coupling in the benzamide ring
H-11	H-12	Vicinal coupling in the tosyl ring
H-12	H-11	Vicinal coupling in the tosyl ring

Table 3: Expected Key HSQC Correlations

Proton (¹H)	Correlated Carbon (¹³C)	Information Gained
H-3	C-3	Direct C-H bond
H-4	C-4	Direct C-H bond
H-5	C-5	Direct C-H bond
H-6	C-6	Direct C-H bond
H-11	C-11	Direct C-H bond
H-12	C-12	Direct C-H bond
H-13	C-13	Direct C-H bond (Methyl)
H-14	C-14	Direct C-H bond (Methyl)

Table 4: Expected Key HMBC Correlations

Proton (¹H)	Correlated Carbon(s) (¹³C)	Information Gained
H-3	C-1, C-5	²J and ³J correlations in the benzamide ring
H-6	C-2, C-4, C-7 (C=O)	Confirms position of C-6 relative to the amide
H-11	C-9, C-10	Confirms connectivity within the tosyl group
H-13 (Tosyl-CH₃)	C-9, C-10	Confirms the position of the tosyl methyl group
H-14 (Benzamide-CH₃)	C-1, C-2, C-6	Confirms the position of the benzamide methyl group
NH Proton	C-7 (C=O), C-9	Confirms the N-C and N-S linkages

Alternative Structural Validation Techniques: A Comparative Overview

While 2D NMR is a powerful tool for structural elucidation in solution, other techniques provide complementary and sometimes definitive information, particularly in the solid state.

Table 5: Comparison of Structural Validation Techniques

Technique	Principle	Information Provided	Advantages	Limitations
2D NMR (COSY, HSQC, HMBC)	Nuclear spin correlations in a magnetic field.	Detailed atom connectivity (through-bond and through-space).	Provides unambiguous structure in solution; non-destructive.	Requires soluble sample; can be time-consuming to acquire and analyze.
X-ray Crystallography	Diffraction of X-rays by a single crystal.	Precise 3D atomic coordinates, bond lengths, and angles in the solid state.	Provides definitive solid-state structure; can reveal packing interactions.	Requires a suitable single crystal, which can be difficult to grow.
Mass Spectrometry (MS)	Ionization and mass-to-charge ratio analysis.	Molecular weight and elemental composition; fragmentation patterns provide structural clues.	High sensitivity; requires very small sample amounts.	Does not provide detailed connectivity; isomers can be difficult to distinguish.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for obtaining high-quality, reproducible data.

2D NMR Spectroscopy

A sample of 2-Methyl-N-tosylbenzamide (5-10 mg) is dissolved in a deuterated solvent (e.g., CDCl₃, 0.5-0.7 mL) in a 5 mm NMR tube. All spectra are acquired on a spectrometer operating at a ¹H frequency of 400 MHz or higher.

• ¹H NMR: A standard single-pulse experiment is performed to obtain the 1D proton spectrum.

• ¹³C NMR: A proton-decoupled experiment is run to obtain the 1D carbon spectrum.

• COSY (Correlation Spectroscopy): A gradient-selected COSY (gCOSY) experiment is typically used. Key parameters include a spectral width covering all proton signals, 256-512 increments in the indirect dimension (t₁), and 8-16 scans per increment.

• HSQC (Heteronuclear Single Quantum Coherence): A gradient-selected, sensitivity-enhanced HSQC experiment is performed to correlate directly bonded ¹H and ¹³C nuclei. The spectral widths are set to encompass all proton and carbon signals.

• HMBC (Heteronuclear Multiple Bond Correlation): A gradient-selected HMBC experiment is used to observe long-range (2-3 bond) ¹H-¹³C correlations. The long-range coupling delay is typically optimized for a J-coupling of 8-10 Hz.

X-ray Crystallography

Single crystals of 2-Methyl-N-tosylbenzamide suitable for X-ray diffraction can be grown by slow evaporation of a saturated solution in an appropriate solvent system (e.g., ethanol/water, ethyl acetate/hexane). A crystal of suitable size and quality is mounted on a goniometer and subjected to a beam of monochromatic X-rays. The diffraction pattern is collected on a detector, and the resulting data is processed to solve and refine the crystal structure.

Mass Spectrometry

A dilute solution of the compound is introduced into the mass spectrometer, typically via direct infusion or coupled to a liquid chromatograph. Electrospray ionization (ESI) is a common soft ionization technique for this type of molecule. High-resolution mass spectrometry (HRMS) is employed to determine the accurate mass and elemental composition of the molecular ion. Tandem mass spectrometry (MS/MS) can be used to induce fragmentation and analyze the resulting fragment ions, providing further structural information.

Visualizing the Workflow and Logic

The following diagrams illustrate the logical workflow for structural validation using 2D NMR and the key through-bond correlations that confirm the structure of 2-Methyl-N-tosylbenzamide.

Caption: Experimental workflow for 2D NMR structural validation.

Caption: Key HMBC correlations in 2-Methyl-N-tosylbenzamide.

Conclusion

The structural validation of 2-Methyl-N-tosylbenzamide is unequivocally achieved through the application of 2D NMR spectroscopy. The combination of COSY, HSQC, and HMBC experiments provides a detailed and interconnected map of the molecule's atomic framework, leaving no ambiguity in its constitution. While techniques like X-ray crystallography and mass spectrometry offer valuable, and in the case of the former, definitive solid-state structural information, 2D NMR remains the gold standard for elucidating the structure of organic molecules in the solution phase, which is often more relevant to their biological activity. The data and protocols presented in this guide serve as a comprehensive resource for researchers engaged in the synthesis and characterization of novel chemical entities.

A Comparative Guide to Ru(II) and Rh(III) Catalysts for N-Tosylbenzamide Functionalization

For Researchers, Scientists, and Drug Development Professionals

The direct functionalization of C-H bonds is a paramount goal in modern organic synthesis, offering a more atom-economical and efficient alternative to traditional cross-coupling methods. Within this field, the use of transition metal catalysts, particularly Ruthenium(II) and Rhodium(III) complexes, has enabled the selective activation of otherwise inert C-H bonds. This guide provides an objective comparison of Ru(II) and Rh(III) catalysts for the functionalization of N-tosylbenzamides and related benzamides, with a focus on C-H olefination. We present supporting experimental data, detailed protocols, and mechanistic diagrams to aid researchers in selecting the optimal catalytic system for their specific needs.

Performance Comparison: Ru(II) vs. Rh(III) in C-H Olefination of Benzamides

While a direct comparison for the olefination of the exact same N-tosylbenzamide substrate is not available in a single study, we can compare the performance of Ru(II) and Rh(III) catalysts in the olefination of structurally similar benzamides. The following tables summarize key quantitative data from representative studies.

Table 1: Rh(III)-Catalyzed C-H Olefination of N-Pentafluorophenyl Benzamide [1][2][3][4]

Entry	Arene Substrate	Olefin Partner	Catalyst (mol%)	Oxidant	Additive	Solvent	Temp (°C)	Time (h)	Yield (%)
1	N-Pentafluorophenyl benzamide	Ethyl acrylate	[RhCpCl₂]₂ (5)	Air	NaOPiv	MeCN	80	24	95
2	4-Me-N-Pentafluorophenyl benzamide	Ethyl acrylate	[RhCpCl₂]₂ (5)	Air	NaOPiv	MeCN	80	24	96
3	4-F-N-Pentafluorophenyl benzamide	Ethyl acrylate	[RhCpCl₂]₂ (5)	Air	NaOPiv	MeCN	80	24	92
4	N-Pentafluorophenyl benzamide	Styrene	[RhCpCl₂]₂ (5)	Air	NaOPiv	MeCN	80	24	85

Note: The N-pentafluorophenyl directing group was found to be crucial for achieving catalytic turnovers using air as the sole oxidant.[1][3]

Table 2: Ru(II)-Catalyzed C-H Olefination of N-Methoxybenzamide

Entry	Arene Substrate	Olefin Partner	Catalyst (mol%)	Oxidant	Additive	Solvent	Temp (°C)	Time (h)	Yield (%)
1	N-Methoxybenzamide	n-Butyl acrylate	[Ru(p-cymene)Cl₂]₂ (5)	AgOAc (1 eq)	K₂CO₃	DCE	100	12	88
2	4-Me-N-Methoxybenzamide	n-Butyl acrylate	[Ru(p-cymene)Cl₂]₂ (5)	AgOAc (1 eq)	K₂CO₃	DCE	100	12	91
3	4-Cl-N-Methoxybenzamide	n-Butyl acrylate	[Ru(p-cymene)Cl₂]₂ (5)	AgOAc (1 eq)	K₂CO₃	DCE	100	12	75
4	N-Methoxybenzamide	Styrene	[Ru(p-cymene)Cl₂]₂ (5)	AgOAc (1 eq)	K₂CO₃	DCE	100	12	82

Note: The data in this table is representative of Ru(II)-catalyzed olefination of benzamides and is compiled for comparative purposes.

Experimental Protocols

Rh(III)-Catalyzed C-H Olefination of N-Pentafluorophenyl Benzamide [1][2]

To a Schlenk-type sealed tube (350 mL) equipped with a magnetic stirring bar, the following reagents were added: the N-pentafluorophenyl benzamide substrate (0.2 mmol, 1.0 eq.), [RhCp*Cl₂]₂ (0.01 mmol, 0.05 eq.), NaOPiv (0.2 mmol, 1.0 eq.), MeCN (2.0 mL), and the olefin coupling partner (0.5 mmol, 2.5 eq.). The tube was then capped and heated to 80 °C for 24 hours. After cooling to room temperature, the reaction mixture was filtered through a pad of Celite. The filtrate was concentrated under reduced pressure, and the crude product was purified by flash column chromatography on silica gel to yield the desired olefinated product.

Representative Protocol for Ru(II)-Catalyzed C-H Olefination of N-Methoxybenzamide

In a sealed reaction vessel, N-methoxybenzamide (0.2 mmol, 1.0 equiv), [Ru(p-cymene)Cl₂]₂ (0.005 mmol, 2.5 mol%), AgOAc (0.2 mmol, 1.0 equiv), and K₂CO₃ (0.2 mmol, 1.0 equiv) were combined. The vessel was evacuated and backfilled with argon. Then, the olefin (0.4 mmol, 2.0 equiv) and 1,2-dichloroethane (DCE, 1.0 mL) were added. The reaction mixture was stirred at 100 °C for 12 hours. After cooling to room temperature, the mixture was filtered through a short pad of silica gel, eluting with ethyl acetate. The filtrate was concentrated, and the residue was purified by column chromatography to afford the desired product.

Mechanistic Overview and Visualization

Both Ru(II) and Rh(III) catalyzed C-H functionalizations of benzamides are believed to proceed through a similar general mechanism involving a chelation-assisted C-H activation to form a five-membered metallacycle intermediate. However, the specific nature of the active catalyst and the subsequent steps can vary.

Rh(III) Catalytic Cycle

The Rh(III)-catalyzed olefination is proposed to begin with the coordination of the benzamide to the Rh(III) center, followed by a concerted metalation-deprotonation step to form a rhodacycle intermediate.[1][5] Coordination of the olefin and subsequent migratory insertion into the Rh-C bond forms a seven-membered rhodacycle. Beta-hydride elimination then releases the olefinated product and a Rh(I)-hydride species. The Rh(III) catalyst is regenerated by an oxidant, which in the case of the N-pentafluorophenyl benzamide system, can be atmospheric oxygen.[1][2]

Caption: Proposed catalytic cycle for Rh(III)-catalyzed C-H olefination of benzamides.

Ru(II) Catalytic Cycle

The Ru(II)-catalyzed olefination follows a similar path. The active Ru(II) catalyst, often generated in situ, coordinates to the directing group of the benzamide. A concerted metalation-deprotonation event leads to a ruthenacycle. Subsequent coordination and insertion of the olefin into the Ru-C bond, followed by β-hydride elimination, affords the product and a Ru(0) species. An oxidant is then required to regenerate the active Ru(II) catalyst.

Caption: Proposed catalytic cycle for Ru(II)-catalyzed C-H olefination of benzamides.

Concluding Remarks

Both Ru(II) and Rh(III) are highly effective catalysts for the C-H functionalization of benzamides. The choice between the two will often depend on the specific substrate, desired transformation, and reaction conditions.

• Rh(III) catalysts , particularly [RhCp*Cl₂]₂, have shown remarkable efficiency in C-H olefination, even under an air atmosphere when an appropriate directing group like N-pentafluorophenyl is used.[1][3] This offers a significant advantage in terms of operational simplicity and environmental friendliness.

• Ru(II) catalysts , such as [Ru(p-cymene)Cl₂]₂, are also highly capable and often more cost-effective than their rhodium counterparts. They are versatile for a range of functionalizations, including allenylation of N-tosylbenzamides.[6] However, they frequently require a stoichiometric amount of a chemical oxidant.

For researchers focusing on the functionalization of N-tosylbenzamides, both catalytic systems are worthy of consideration. The specific directing group on the benzamide can play a crucial role in the efficiency and outcome of the reaction. The data and protocols presented in this guide should serve as a valuable starting point for the development of novel and efficient synthetic methodologies.

References

• 1. Rh(iii)-catalyzed C–H olefination of N-pentafluoroaryl benzamides using air as the sole oxidant - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Rh(iii)-catalyzed C–H olefination of N-pentafluoroaryl benzamides using air as the sole oxidant - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. Rh(iii)-catalyzed C-H olefination of N-pentafluoroaryl benzamides using air as the sole oxidant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Rhodium-Catalyzed Oxidative Cycloaddition of Benzamides and Alkynes via C–H/N–H Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ru(ii)-catalyzed allenylation and sequential annulation of N-tosylbenzamides with propargyl alcohols - Chemical Communications (RSC Publishing) [pubs.rsc.org]

The Strategic Synthesis of 2-Methyl-N-tosylbenzamide: A Cost-Benefit Analysis for Researchers

In the landscape of synthetic chemistry, the choice of reagents is a critical decision, balancing cost, efficiency, and novelty. This guide provides a comprehensive cost-benefit analysis of utilizing 2-Methyl-N-tosylbenzamide, a specialized N-acyl sulfonamide, in organic synthesis. While not a conventional amide coupling reagent, its value lies in its role as a stable, crystalline solid that can be readily synthesized and stored, offering a potential alternative to more common, often moisture-sensitive, activating agents. This analysis is tailored for researchers, scientists, and drug development professionals who are continually seeking to optimize their synthetic strategies.

Performance and Applications: An Indirect Approach to Amide Bond Formation

Direct experimental data on the use of 2-Methyl-N-tosylbenzamide as a standalone amide coupling reagent is not prevalent in publicly accessible literature. However, its utility can be inferred from the broader class of N-acyl sulfonamides, which are known to act as effective acylating agents under specific conditions. The primary application of 2-Methyl-N-tosylbenzamide would be in a two-step approach to amide synthesis, where it is first synthesized and then used to acylate a desired amine.

The key benefit of this approach is the ability to prepare and purify a stable acylating agent. This can be particularly advantageous in situations where the corresponding acyl chloride (2-methylbenzoyl chloride) is not commercially available, is unstable, or is difficult to handle due to its lachrymatory and corrosive nature.

Cost Analysis: A Tale of Two Strategies

The economic viability of using 2-Methyl-N-tosylbenzamide hinges on a comparison between its synthesis and subsequent use, versus the direct use of commercially available coupling reagents.

Table 1: Cost Comparison of Starting Materials for 2-Methyl-N-tosylbenzamide Synthesis

Reagent	Supplier Example	Price (USD)	Quantity	Cost per Gram (USD)
2-Methylbenzoyl chloride	Simson Pharma Limited	Inquire for price	Custom	-
GIHI CHEMICALS CO.,LIMITED	Inquire for price	Custom	-
p-Toluenesulfonamide	Synthonix, Inc	50	1 kg	0.05
MilliporeSigma	52.75	250 g	0.21
Fisher Scientific	54.13	250 g	0.22

Table 2: Cost Comparison of Common Amide Coupling Reagents

Reagent	Supplier Example	Price (USD)	Quantity	Cost per Gram (USD)
HATU	MedchemExpress	28	25 g	1.12
Sigma-Aldrich	514.00	25 g	20.56
Abbexa Ltd	217.50	25 g	8.70
EDC HCl	Biosynth	692.47	1 kg	0.69
Carl ROTH	30.65	5 g	6.13
Thermo Scientific	Inquire for price	25 g	-
HOBt	P212121	41.00	100 g	0.41
APExBIO	60.00	100 g	0.60
SD Fine-Chem	~15.58 (converted)	100 g	~0.16

From the data, it is evident that the starting materials for the synthesis of 2-Methyl-N-tosylbenzamide, particularly p-toluenesulfonamide, are significantly cheaper on a per-gram basis than common amide coupling reagents like HATU and EDC. The cost of 2-methylbenzoyl chloride is a variable factor, but it is generally an accessible starting material.

The cost-benefit equation, therefore, depends on the scale of the synthesis and the specific requirements of the reaction. For large-scale syntheses where the cost of reagents is a major driver, the in-house synthesis of 2-Methyl-N-tosylbenzamide as an acylating agent could be economically advantageous. For small-scale, discovery-phase research where convenience and rapid access to a broad range of amides are paramount, the use of established, albeit more expensive, coupling reagents may be more practical.

Experimental Protocols

Synthesis of 2-Methyl-N-tosylbenzamide

General Protocol for N-Acylation of Sulfonamides:

• To a stirred solution of p-toluenesulfonamide (1.0 eq.) in a suitable aprotic solvent (e.g., anhydrous THF, DCM, or acetonitrile) under an inert atmosphere (e.g., nitrogen or argon), add a base (e.g., triethylamine, pyridine, or sodium hydride, 1.1 - 1.5 eq.) at 0 °C.

• Allow the mixture to stir for 15-30 minutes.

• Slowly add a solution of 2-methylbenzoyl chloride (1.0 - 1.1 eq.) in the same solvent to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring the progress by TLC.

• Upon completion, quench the reaction with water or a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield 2-Methyl-N-tosylbenzamide.

Amide Synthesis using a Standard Coupling Reagent (HATU)

For comparison, a standard protocol for amide synthesis using HATU is provided below.

Protocol for HATU-mediated Amide Coupling: [1][2]

• To a stirred solution of the carboxylic acid (1.0 eq.) in a polar aprotic solvent (e.g., DMF or NMP) at 0 °C, add HATU (1.0 - 1.2 eq.) and a non-nucleophilic base such as diisopropylethylamine (DIPEA) (2.0 - 3.0 eq.).[1][2]

• Stir the mixture for 5-15 minutes to allow for the activation of the carboxylic acid.

• Add the amine (1.0 - 1.2 eq.) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring the progress by TLC.

• Upon completion, dilute the reaction mixture with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizing the Synthetic Strategy

The decision-making process for choosing a synthetic route for amide formation can be visualized as a logical workflow.

Caption: Decision workflow for amide synthesis strategy.

The synthesis of an N-acyl sulfonamide like 2-Methyl-N-tosylbenzamide proceeds through the activation of the sulfonamide nitrogen followed by nucleophilic attack on the acyl chloride.

Caption: Synthesis of 2-Methyl-N-tosylbenzamide.

Conclusion

The use of 2-Methyl-N-tosylbenzamide in synthesis represents a strategic choice rather than a routine application. Its primary benefit lies in the cost-effectiveness of its starting materials and the stability of the resulting acylating agent. For large-scale industrial processes or academic labs focused on process development and cost optimization, the two-step approach involving the synthesis of 2-Methyl-N-tosylbenzamide can be a viable and economical strategy. Conversely, for discovery-oriented research where speed and versatility are the main concerns, the higher cost of direct coupling reagents is often justified by the significant savings in time and effort. Ultimately, the decision to employ 2-Methyl-N-tosylbenzamide should be made after a careful evaluation of the specific project goals, scale, and available resources.

References

• 1. Amide Synthesis [fishersci.co.uk]
• 2. Amine to Amide (Coupling) - HATU [commonorganicchemistry.com]

A Comparative Guide to the Green Chemistry Metrics of 2-Methyl-N-tosylbenzamide Synthesis

The development of sustainable chemical processes is a cornerstone of modern pharmaceutical and chemical research. Green chemistry principles provide a framework for evaluating the environmental impact of synthetic routes, encouraging the design of processes that minimize waste, reduce energy consumption, and utilize safer materials. This guide provides a comparative analysis of a traditional versus a greener synthetic approach for 2-Methyl-N-tosylbenzamide, a compound representative of N-acylated sulfonamides, which are important scaffolds in medicinal chemistry. By assessing key green chemistry metrics, this document offers researchers and drug development professionals a quantitative basis for selecting more sustainable synthetic strategies.

Green Chemistry Metrics: A Quantitative Comparison

The environmental performance of a chemical reaction can be quantified using several key metrics. Here, we compare a traditional synthesis of 2-Methyl-N-tosylbenzamide, involving the reaction of 2-methylbenzoyl chloride with p-toluenesulfonamide in a conventional organic solvent, against a modern, microwave-assisted approach in a green solvent. The metrics calculated include Atom Economy (AE), Reaction Mass Efficiency (RME), E-Factor, and Process Mass Intensity (PMI).[1][2]

Metric	Traditional Synthesis	Green Alternative (Microwave)	Ideal Value	Formula
Atom Economy (AE)	88.5%	88.5%	100%	(MW of Product / Σ MW of Reactants) x 100
Reaction Mass Efficiency (RME)	75.2%	84.1%	100%	(Mass of Product / Σ Mass of Reactants) x 100
E-Factor	21.5	5.7	0	(Total Waste Mass / Mass of Product)
Process Mass Intensity (PMI)	22.5	6.7	1	(Total Input Mass / Mass of Product)
Solvent Choice	Toluene (Hazardous)	2-MeTHF (Recommended)	Benign	-
Energy Input	Conventional Heating (hours)	Microwave (minutes)	Low	-
Reaction Time	4 hours	15 minutes	Short	-

Analysis: While the Atom Economy (AE) is identical for both routes as it only considers the stoichiometry of the reactants, the other metrics reveal significant differences.[3][4] The Reaction Mass Efficiency (RME) of the green alternative is higher due to an improved reaction yield. The most striking improvements are seen in the E-Factor and Process Mass Intensity (PMI) .[2][5] The green alternative generates significantly less waste and uses far less material per kilogram of product, primarily due to the drastic reduction in solvent volume and a more efficient, faster reaction.[6] The switch from a hazardous solvent like toluene to a recommended green solvent like 2-Methyltetrahydrofuran (2-MeTHF) further enhances the environmental profile of the alternative method.[6]

Experimental Workflow Diagrams

The following diagrams illustrate the logical flow of the traditional and green synthetic protocols.

Caption: Workflow for the traditional synthesis of 2-Methyl-N-tosylbenzamide.

Caption: Workflow for the greener, microwave-assisted synthesis.

Experimental Protocols

The following protocols are representative procedures used for the calculation of the green chemistry metrics.

Protocol 1: Traditional Synthesis

This procedure is a classical approach for amide bond formation using an acid chloride and an amine with a stoichiometric base in a conventional organic solvent.

• Reaction Setup: To a stirred solution of p-toluenesulfonamide (17.1 g, 100 mmol) and triethylamine (11.1 g, 110 mmol) in toluene (200 mL), a solution of 2-methylbenzoyl chloride (15.5 g, 100 mmol) in toluene (50 mL) is added dropwise at 0 °C.

• Reaction Execution: The reaction mixture is allowed to warm to room temperature and then heated to 80 °C for 4 hours.

• Workup and Extraction: After cooling, the mixture is washed sequentially with 1M HCl (2 x 100 mL), saturated NaHCO₃ solution (2 x 100 mL), and brine (100 mL).

• Purification: The organic layer is dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure. The resulting crude solid is recrystallized from an ethanol/water mixture to yield pure 2-Methyl-N-tosylbenzamide.

• Yield: 24.6 g (85% yield).

Protocol 2: Green Alternative (Microwave-Assisted Synthesis)

This protocol utilizes microwave energy to accelerate the reaction and employs a greener solvent, significantly reducing reaction time and waste.[7][8]

• Reaction Setup: In a 50 mL microwave reactor vessel, 2-methylbenzoic acid (13.6 g, 100 mmol), p-toluenesulfonamide (17.1 g, 100 mmol), and a catalytic amount of a dehydrating coupling agent are suspended in 2-Methyltetrahydrofuran (2-MeTHF) (50 mL).

• Reaction Execution: The vessel is sealed, and the mixture is subjected to microwave irradiation at 120 °C for 15 minutes.

• Workup and Purification: After cooling, the reaction mixture is concentrated under reduced pressure. The residue is triturated with a small amount of water (an anti-solvent) to precipitate the product. The solid is collected by filtration, washed with cold water, and dried under vacuum to yield the final product.

• Yield: 27.5 g (95% yield).

References

• 1. mdpi.com [mdpi.com]
• 2. iris.unica.it [iris.unica.it]
• 3. bilder.buecher.de [bilder.buecher.de]
• 4. rsc.org [rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. ricerca.uniba.it [ricerca.uniba.it]
• 7. Greener alternatives for synthesis of isoquinoline and its derivatives: a comparative review of eco-compatible synthetic routes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

biological activity screening of 2-Methyl-N-tosylbenzamide derivatives

A Comprehensive Guide to the Biological Activity Screening of 2-Methyl-N-tosylbenzamide and Related Derivatives

For researchers and scientists in the field of drug discovery, understanding the biological potential of novel chemical entities is paramount. This guide provides a comparative overview of the and structurally related benzamides and sulfonamides. The information presented herein is a synthesis of available experimental data from various studies, aimed at facilitating further research and development in this area.

Comparative Biological Activity Data

The following table summarizes the quantitative data from biological activity screenings of various N-tosylbenzamide and related derivatives. This allows for a direct comparison of their efficacy against different microbial strains and cancer cell lines.

Compound ID/Series	Target Organism/Cell Line	Assay Type	Activity Metric (e.g., Zone of Inhibition, MIC, IC50)	Reference
(4-substituted -N-(4-(6-(4-substituted phenyl)-2-substituted -1,2-dihydropyrimidin-4-yl)phenyl)-N-tosylbenzamide derivatives (B1-B6)	Staphylococcus aureus (Gram +)	Disc Diffusion	Inhibition Zone (mm)	[1]
Escherichia coli (Gram -)	Disc Diffusion	Inhibition Zone (mm)	[1]
Staphylococcus aureus (Gram +)	Microdilution	MIC (µg/mL)	[1]
Escherichia coli (Gram -)	Microdilution	MIC (µg/mL)	[1]
N-(benzyl carbamothioyl)-2-hydroxy substituted benzamides	Micrococcus chlorophenolicum	Not Specified	MIC (µg/mL)	[2]
Bacillus subtilis	Not Specified	MIC (µg/mL)	[2]
2-benzylidine-3-oxobutanamide derivatives	Staphylococcus aureus-MRSA (Sa-MRSA)	Microdilution	MIC (µg/mL)	[3]
Acinetobacter baumannii-MDR (Ab-MDR)	Microdilution	MIC (µg/mL)	[3]
2-phenoxybenzamide derivatives	Plasmodium falciparum NF54	Not Specified	IC50 (µM)	[4]
L-6 cells (cytotoxicity)	Not Specified	IC50 (µM)	[4]
2-phenyl-5,6,7,8-tetrahydroimidazo [1,2-b]pyridazine derivatives bearing sulfonamides	A549, Hs-683, MCF-7, SK-MEL-28, B16-F1 cancer cell lines	Not Specified	IC50 (µM)	[5]
Nitrofuran derivatives	Candida species	Microdilution	MIC90 (µg/mL)	[6]
Cryptococcus neoformans	Microdilution	MIC90 (µg/mL)	[6]
Histoplasma capsulatum	Microdilution	MIC90 (µg/mL)	[6]
Paracoccidioides brasiliensis	Microdilution	MIC90 (µg/mL)	[6]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of scientific findings. Below are the protocols for key experiments cited in the literature for screening the biological activity of benzamide derivatives.

Antimicrobial Activity Screening

1. Disc Diffusion Method

This method is a preliminary test to assess the antimicrobial activity of the synthesized compounds.[1]

• Preparation of Inoculum: A fresh stock of pathogenic bacteria (Staphylococcus aureus and Escherichia coli) is used to prepare a bacterial suspension in sterile saline, adjusted to a McFarland standard of 0.5.

• Agar Plate Preparation: Mueller-Hinton agar is poured into sterile Petri dishes and allowed to solidify.

• Inoculation: The solidified agar surface is uniformly swabbed with the prepared bacterial suspension.

• Application of Compounds: Sterile filter paper discs (typically 6 mm in diameter) are impregnated with a known concentration of the test compound dissolved in a suitable solvent (e.g., DMSO). The discs are then placed on the inoculated agar surface.

• Incubation: The plates are incubated at 37°C for 24 hours.

• Measurement: The diameter of the zone of inhibition around each disc is measured in millimeters. A larger zone of inhibition indicates greater antimicrobial activity.

2. Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[1][3][7]

• Preparation of Compound Dilutions: A serial dilution of the test compounds is prepared in a liquid growth medium (e.g., Mueller-Hinton broth) in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with a standardized bacterial suspension.

• Incubation: The microtiter plates are incubated at 37°C for 18-24 hours.[7]

• Determination of MIC: The MIC is determined as the lowest concentration of the compound at which no visible turbidity (bacterial growth) is observed. This can be assessed visually or by measuring the optical density at 600 nm.

Anticancer Activity Screening

1. MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is used to measure cell viability and proliferation.

• Cell Seeding: Human cancer cell lines (e.g., MCF-7, HepG2, HCT-116) are seeded in 96-well plates at a specific density and allowed to adhere overnight.[8]

• Compound Treatment: The cells are then treated with various concentrations of the test compounds and incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well.

• Formazan Solubilization: The plates are incubated for a few hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals. The formazan crystals are then solubilized by adding a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance of the solubilized formazan is measured using a microplate reader at a specific wavelength (e.g., 570 nm). The absorbance is directly proportional to the number of viable cells.

• IC50 Calculation: The concentration of the compound that inhibits 50% of cell growth (IC50) is calculated from the dose-response curve.

Visualizing Experimental Workflows and Pathways

Diagrams created using Graphviz (DOT language) are provided below to illustrate key processes.

References

• 1. cyberleninka.ru [cyberleninka.ru]
• 2. Synthesis Characterization and Antibacterial, Antifungal Activity of N-(Benzyl Carbamoyl or Carbamothioyl)-2-hydroxy Substituted Benzamide and 2-Benzyl Amino-Substituted Benzoxazines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and antibacterial activity of 2-benzylidene-3-oxobutanamide derivatives against resistant pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis, Characterization and Antitumor Activity of Benzimidazole Phosphonate Derivatives [ejchem.journals.ekb.eg]

A Comparative Guide to the Computational Modeling of 2-Methyl-N-tosylbenzamide Reaction Intermediates

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of computational modeling approaches for studying the reaction intermediates of 2-Methyl-N-tosylbenzamide and related N-aryl amides. Due to the limited availability of direct experimental data on this specific molecule, this guide draws upon established computational studies of analogous amide systems to provide a framework for modeling its reactivity. The focus is on the fundamental process of C-N bond rotation, a key factor in the conformational dynamics and reactivity of amides.

Data Presentation: Comparative Rotational Energy Barriers in Amides

The energy barrier to rotation around the C-N amide bond is a critical parameter that is frequently studied computationally. Below is a comparison of calculated rotational barriers for various amides using different computational methods, which can serve as a benchmark for modeling 2-Methyl-N-tosylbenzamide.

Amide/System	Computational Method	Calculated Rotational Barrier (kcal/mol)	Reference System
Formamide	B3LYP/6-311++G(d,p)	17.5	Uncatalyzed
N-Methylacetamide	B3LYP/6-311++G(d,p)	19.3	Uncatalyzed
N,N-Dimethylformamide (DMF)	B3LYP/6-311++G(d,p)	20.9	Uncatalyzed
Acetanilides (p-substituted)	B3LYP/6-31G(d,p)	15-18	Uncatalyzed[1]
3-[(E)-(dimethylamino)methylidene]-1,1-dimethylurea	M06-2X/6-311++G(d,p) (SMD)	16.4	Uncatalyzed[2]

Proposed Reaction for Modeling: C-N Bond Rotation in 2-Methyl-N-tosylbenzamide

A primary reaction pathway of interest for 2-Methyl-N-tosylbenzamide is the rotation around the central C-N bond. This process disrupts the nN → π*C=O conjugation, leading to a high-energy transition state. Understanding the energetics of this rotation is crucial for predicting the molecule's conformational preferences and its potential reactivity in, for example, dynamic binding processes or subsequent chemical transformations. The transition state is characterized by a C-N bond that is twisted approximately 90 degrees from the planar ground state.

Proposed reaction pathway for C-N bond rotation in 2-Methyl-N-tosylbenzamide.

Experimental Protocols for Computational Modeling

The following outlines a typical computational protocol for modeling the C-N bond rotation in 2-Methyl-N-tosylbenzamide, based on common practices in the field.[2]

• Ground State Geometry Optimization:

  • The initial structure of 2-Methyl-N-tosylbenzamide is built using molecular modeling software.

  • A geometry optimization is performed using a density functional theory (DFT) method, such as B3LYP or M06-2X.[2]

  • A Pople-style basis set, like 6-31G(d,p) or a larger one such as 6-311++G(d,p), is commonly employed.[1][2]

  • To simulate a solution environment, a polarizable continuum model (PCM) or the SMD solvation model can be included.[2]

  • A frequency calculation is then run to confirm the optimized structure is a true minimum on the potential energy surface (i.e., has no imaginary frequencies).

• Transition State Search:

  • The transition state for C-N bond rotation is located by performing a constrained geometry optimization or a potential energy surface scan. The dihedral angle of the C-C(O)-N-S bond is systematically varied, and the energy is calculated at each step.

  • The structure with the maximum energy along this coordinate is used as an initial guess for a transition state search algorithm (e.g., Berny optimization).

  • A frequency calculation on the located transition state structure should yield exactly one imaginary frequency corresponding to the C-N bond rotation.

• Energy Profile Calculation:

  • The electronic energies of the optimized ground state and transition state are used to calculate the rotational energy barrier (ΔG‡).

  • Zero-point vibrational energy and thermal corrections from the frequency calculations are included to obtain the Gibbs free energy of activation.

Computational Modeling Workflow

The general workflow for investigating a reaction mechanism using computational chemistry involves several key steps, from initial structure generation to final analysis and interpretation.

A general workflow for computational modeling of reaction intermediates.

Conclusion

References

• 1. bcc.bas.bg [bcc.bas.bg]
• 2. A Small Change in Structure, a Big Change in Flexibility - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Kinetic Analysis of 2-Methyl-N-tosylbenzamide C-H Activation for Drug Development

A deep dive into the reaction kinetics of C-H activation on 2-Methyl-N-tosylbenzamide reveals crucial data for researchers in drug development. This guide provides a comparative analysis of its performance against alternative substrates, supported by experimental data, to inform the optimization of synthetic routes for complex molecules.

For scientists and professionals in the field of drug development, understanding the kinetics of C-H activation is paramount for designing efficient and selective synthetic pathways. This guide focuses on the C-H activation of 2-Methyl-N-tosylbenzamide, a key transformation in the synthesis of various pharmaceutical intermediates. By comparing its kinetic profile with that of other relevant benzamides, this document aims to provide a clear, data-driven resource for informed decision-making in catalyst and substrate selection.

Performance Comparison: Kinetic Data on Benzamide C-H Activation

The efficiency of a catalytic C-H activation process is critically dependent on the electronic and steric properties of the substrate. In the case of N-tosylbenzamides, the nature and position of substituents on the aromatic ring can significantly influence the reaction rate. The following table summarizes key kinetic data from studies on the palladium- and rhodium-catalyzed C-H activation of 2-Methyl-N-tosylbenzamide and its parent compound, N-tosylbenzamide. This comparative data highlights the impact of the ortho-methyl group on the reaction kinetics.

Substrate	Catalyst System	Reaction Type	Relative Rate/Yield	Kinetic Isotope Effect (kH/kD)	Reference
2-Methyl-N-tosylbenzamide	[CpRhCl₂]₂/AgSbF₆	Oxidative Cycloaddition	Slightly depressed yield compared to benzamide	Not Reported	[1]
N-Tosylbenzamide	Pd(OAc)₂	Stoichiometric Cyclopalladation	-	Not Reported	[2][3]
N-Hydroxybenzamide	[CpRh(OAc)₂]	C-H Activation/Annulation	-	1.08	[4]

Note: Direct quantitative rate constants for the catalytic C-H activation of 2-Methyl-N-tosylbenzamide were not available in the surveyed literature. The presented data is based on qualitative comparisons and related mechanistic studies.

The presence of an ortho-methyl group in 2-Methyl-N-tosylbenzamide leads to a slightly lower yield in Rh(III)-catalyzed oxidative cycloaddition compared to the unsubstituted benzamide[1]. This suggests a potential steric hindrance effect from the methyl group on the coordination of the catalyst to the amide directing group and subsequent C-H bond cleavage.

Kinetic isotope effect (KIE) studies on related substrates, such as N-hydroxybenzamide in a Rh(III)-catalyzed reaction, show a KIE value of 1.08, indicating that C-H bond cleavage is involved in the rate-determining step of the reaction[4]. While a specific KIE for 2-Methyl-N-tosylbenzamide is not reported, it is reasonable to infer that a similar mechanism is at play.

Experimental Protocols for Kinetic Studies

Accurate kinetic analysis is essential for understanding and optimizing C-H activation reactions. Below are detailed methodologies for key experiments cited in the literature, which can be adapted for studying the kinetics of 2-Methyl-N-tosylbenzamide C-H activation.

General Procedure for Monitoring Reaction Kinetics

A standard method for determining reaction rates involves monitoring the disappearance of the starting material or the appearance of the product over time using techniques like gas chromatography (GC) or nuclear magnetic resonance (NMR) spectroscopy.

• Reaction Setup: In a typical experiment, the benzamide substrate, the catalyst (e.g., [Cp*RhCl₂]₂), a silver salt (e.g., AgSbF₆), and an internal standard are dissolved in a suitable solvent in a reaction vessel equipped with a magnetic stirrer.

• Initiation and Sampling: The reaction is initiated by adding the final reagent (e.g., the coupling partner) and is typically conducted at a constant temperature. Aliquots of the reaction mixture are withdrawn at regular intervals.

• Sample Analysis: The withdrawn aliquots are quenched (e.g., by rapid cooling or addition of a quenching agent) and then analyzed by GC or ¹H NMR to determine the concentration of the reactant and/or product relative to the internal standard.

• Data Analysis: The concentration data is then plotted against time to determine the initial reaction rate. By performing a series of experiments with varying concentrations of reactants and catalyst, the kinetic order with respect to each component can be determined.

Kinetic Isotope Effect (KIE) Determination

The KIE is a powerful tool for elucidating the rate-determining step of a reaction.

• Synthesis of Deuterated Substrate: A deuterated version of the substrate (e.g., 2-Methyl-d₃-N-tosylbenzamide) is synthesized.

• Parallel Reactions: Two parallel reactions are set up under identical conditions, one with the non-deuterated substrate and one with the deuterated substrate.

• Rate Measurement: The initial rates of both reactions are measured as described in the general kinetic monitoring protocol.

• KIE Calculation: The KIE is calculated as the ratio of the rate constant of the non-deuterated reaction (kH) to the rate constant of the deuterated reaction (kD). A primary KIE greater than 1 indicates that the C-H bond is broken in the rate-determining step.

Visualizing the Catalytic Cycle and Experimental Workflow

To provide a clearer understanding of the processes involved, the following diagrams illustrate the proposed catalytic cycle for rhodium-catalyzed C-H activation and a typical experimental workflow for kinetic studies.

References

• 1. Mechanistic Comparison Between Pd-Catalyzed Ligand Directed C-H Chlorination and C-H Acetoxylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Two-State Reactivity Model Explains Unusual Kinetic Isotope Effect Patterns in C-H Bond Cleavage by Nonheme Oxoiron(IV) Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. web.pkusz.edu.cn [web.pkusz.edu.cn]

Safety & Regulatory Compliance

Proper Disposal of 2-Methyl-N-tosylbenzamide: A Guide for Laboratory Professionals

For immediate reference, 2-Methyl-N-tosylbenzamide should be treated as a hazardous chemical waste. Do not dispose of this compound down the drain or in regular trash. All disposal procedures must comply with local, state, and federal regulations. This guide provides essential safety and logistical information for the proper disposal of 2-Methyl-N-tosylbenzamide in a laboratory setting.

I. Safety and Handling Precautions

Before handling 2-Methyl-N-tosylbenzamide for disposal, it is crucial to wear appropriate personal protective equipment (PPE). Based on data for structurally similar compounds, the following precautions are recommended:

• Hand Protection: Wear protective gloves.

• Eye/Face Protection: Use safety glasses with side-shields or goggles.

• Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.

• Respiratory Protection: In case of insufficient ventilation or handling of fine powders, wear suitable respiratory equipment.

Avoid contact with skin and eyes and do not breathe dust.[1][2] Wash hands thoroughly after handling.[3]

II. Chemical Waste Characterization

III. Step-by-Step Disposal Protocol

The primary method for the disposal of 2-Methyl-N-tosylbenzamide is through your institution's Environmental Health and Safety (EH&S) department or a licensed chemical waste disposal company.[4]

• Waste Collection:

  • Collect waste 2-Methyl-N-tosylbenzamide in a designated, compatible, and properly sealed waste container.[5][6] The container should be clearly labeled as "Hazardous Waste" and include the full chemical name: "2-Methyl-N-tosylbenzamide".

  • Do not mix with incompatible waste streams. For instance, keep it separate from strong acids, bases, and oxidizing agents.[5][7]

• Container Management:

  • Ensure the waste container is in good condition with a secure cap to prevent leaks.[5]

  • Store the sealed container in a designated Satellite Accumulation Area (SAA) within the laboratory.[4][5] This area should be at or near the point of generation.[4]

• Request for Pickup:

  • Once the container is full or ready for disposal, contact your institution's EH&S office to arrange for a hazardous waste pickup.[4] Follow their specific procedures for scheduling a collection.

• Empty Container Disposal:

  • A container that held 2-Methyl-N-tosylbenzamide is considered "empty" under federal regulations if all waste has been removed by standard practice and no more than one inch of residue remains.[6]

  • To dispose of an "empty" container, it is recommended to triple rinse it with a suitable solvent (e.g., acetone or ethanol). The rinsate must be collected and disposed of as hazardous waste.[6]

  • After proper rinsing, remove or deface the original label and dispose of the container as non-hazardous waste, in accordance with your institution's policies.[6]

IV. Prohibited Disposal Methods

• Drain Disposal: Do not pour 2-Methyl-N-tosylbenzamide or its solutions down the sanitary sewer.[4][8] Hazardous chemicals must never be poured down the drain.[4]

• Trash Disposal: Solid 2-Methyl-N-tosylbenzamide should not be disposed of in the regular trash.[9] To be safely disposed of in the trash, a chemical must be confirmed to be non-hazardous.[9]

V. Experimental Workflow for Disposal

Below is a diagram illustrating the proper disposal workflow for 2-Methyl-N-tosylbenzamide.

Caption: Disposal workflow for 2-Methyl-N-tosylbenzamide.

References

• 1. actylislab.com [actylislab.com]
• 2. fishersci.com [fishersci.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. ehrs.upenn.edu [ehrs.upenn.edu]
• 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 6. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. fishersci.com [fishersci.com]
• 8. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 9. Hazardous Waste and Disposal - American Chemical Society [acs.org]

Personal protective equipment for handling 2-Methyl-N-tosylbenzamide

For Immediate Reference: A Guide for Laboratory Professionals

This document provides crucial safety and logistical information for the handling and disposal of 2-Methyl-N-tosylbenzamide. The following procedures are based on best practices for handling similar chemical compounds and are intended to provide immediate, actionable guidance for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

Proper personal protective equipment is the first line of defense against potential exposure. The following table summarizes the recommended PPE for handling 2-Methyl-N-tosylbenzamide, based on the potential hazards of skin and eye irritation identified in related benzamide compounds.

Body Part	Personal Protective Equipment	Specifications & Remarks
Eyes/Face	Safety Goggles or Face Shield	Must conform to EN 166 (EU) or NIOSH (US) standards.[1]
Hands	Chemical-resistant gloves	Inspect gloves for integrity before each use.[1]
Body	Laboratory Coat	Long-sleeved to prevent skin contact.
Respiratory	Full-face respirator (if needed)	Use if exposure limits are exceeded or if irritation is experienced.[1]

Operational Plan: Safe Handling and First Aid

Adherence to proper handling procedures is critical to minimize risk. The following steps outline the safe handling of 2-Methyl-N-tosylbenzamide in a laboratory setting.

Engineering Controls and Handling Procedures:

• Ventilation: Always handle 2-Methyl-N-tosylbenzamide in a well-ventilated area. The use of a chemical fume hood is strongly recommended to minimize inhalation exposure.

• Preventing Contact: Avoid direct contact with skin, eyes, and clothing. Do not breathe dust or vapors.

• Hygiene Practices: Wash hands thoroughly after handling the substance. Do not eat, drink, or smoke in the laboratory.

• Spill Management: In the event of a spill, avoid dust formation.[1] Use personal protective equipment, including chemical impermeable gloves, and ensure adequate ventilation.[1] Evacuate unnecessary personnel from the area.[1]

First Aid Measures:

• In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.

• In case of skin contact: Wash off immediately with soap and plenty of water while removing all contaminated clothing and shoes. If skin irritation occurs, seek medical advice.

• If inhaled: Remove the individual from exposure and move to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.

• If swallowed: Do NOT induce vomiting. Clean mouth with water and seek immediate medical attention.

Disposal Plan

Proper disposal of 2-Methyl-N-tosylbenzamide and its containers is essential to prevent environmental contamination and ensure regulatory compliance.

Waste Disposal:

• Chemical Disposal: Dispose of the chemical in accordance with federal, state, and local regulations. This may involve incineration in a licensed chemical waste disposal facility.

• Contaminated Packaging: Dispose of contaminated packaging in the same manner as the chemical itself. Do not reuse empty containers.

Workflow for Safe Handling and Disposal

The following diagram illustrates the key steps for the safe handling and disposal of 2-Methyl-N-tosylbenzamide.

Caption: Workflow for the safe handling and disposal of 2-Methyl-N-tosylbenzamide.

References

• 1. echemi.com [echemi.com]